Stearyl oleate

• CAS: 17673-49-3

Core Science & Biosynthesis

Physicochemical Properties of Stearyl Oleate for Formulation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stearyl oleate (B1233923) (CAS No. 17673-49-3), the ester of stearyl alcohol and oleic acid, is a versatile oleochemical widely utilized in the pharmaceutical, cosmetic, and personal care industries.[1][2] Its popularity in formulations stems from its emollient, lubricating, and solvent properties.[1] This technical guide provides a comprehensive overview of the core physicochemical properties of stearyl oleate, offering crucial data for formulation development, product stability, and efficacy assessment. The information is presented with a focus on quantitative data, detailed experimental methodologies, and visual representations of key concepts.

Core Physicochemical Properties

The functional performance of stearyl oleate in a formulation is intrinsically linked to its physicochemical characteristics. These properties dictate its behavior in various solvent systems, its textural attributes, and its interaction with other excipients.

Table 1: General and Physical Properties of Stearyl Oleate

Property	Value	Reference(s)
CAS Number	17673-49-3	[3][4]
Molecular Formula	C36H70O2
Molecular Weight	534.94 g/mol
IUPAC Name	octadecyl (9Z)-octadec-9-enoate
Synonyms	Oleic acid stearyl ester, Octadecyl oleate
Appearance	Liquid or waxy solid at room temperature
Description	A wax ester formed from the formal condensation of oleic acid with stearyl alcohol.

Table 2: Thermal and Density Properties of Stearyl Oleate

Property	Value	Reference(s)
Melting Point	28.5 °C
Boiling Point	589.1 ± 29.0 °C at 760 mmHg (Predicted)
Density	0.862 ± 0.06 g/cm³ (Predicted)
Flash Point	50.1 °C
Refractive Index	1.462

Solubility Profile

The solubility of stearyl oleate is a critical factor in formulation, particularly for the development of stable emulsions and anhydrous systems. As a large, non-polar ester, its solubility is dictated by the principle of "like dissolves like." While specific quantitative data is not extensively published, a qualitative understanding can be established.

Table 3: Qualitative Solubility of Stearyl Oleate in Common Formulation Solvents

Solvent Class	Representative Solvents	Expected Solubility	Reference(s)
Polar Solvents	Water, Glycerin	Insoluble
Ethanol	Insoluble to Very Sparingly Soluble
Non-Polar Hydrocarbons	Mineral Oil, Isododecane	Soluble / Miscible
Esters	Caprylic/Capric Triglyceride, Octyldodecyl Myristate	Soluble / Miscible
Silicones	Dimethicone, Cyclopentasiloxane	Soluble / Miscible
Fatty Alcohols	Octyldodecanol, Isostearyl Alcohol	Soluble / Miscible
Glycols	Propylene Glycol, Butylene Glycol	Sparingly Soluble to Insoluble

Note: "Soluble" indicates a significant amount dissolves at room temperature. "Miscible" suggests the formation of a homogeneous solution in all proportions. "Sparingly Soluble" implies that only a small amount will dissolve, and "Insoluble" indicates no significant dissolution.

Experimental Protocols

To ensure reproducibility and accuracy in formulation research, standardized experimental protocols are essential. The following sections detail the methodologies for determining the key physicochemical properties of stearyl oleate.

Determination of Melting Point by Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a thermoanalytical technique used to measure the difference in the amount of heat required to increase the temperature of a sample and a reference.

Objective: To determine the melting point and heat of fusion of stearyl oleate.

Apparatus:

• Differential Scanning Calorimeter (e.g., TA Instruments Q2000 or similar)

• Hermetically sealed aluminum pans

• Analytical balance

Procedure:

• Accurately weigh approximately 2-5 mg of stearyl oleate into an aluminum DSC pan.

• Seal the pan hermetically. An empty sealed pan is used as a reference.

• Place the sample and reference pans into the DSC cell.

• To ensure a uniform crystalline state, the sample is typically subjected to a controlled thermal history:

  • Heat the sample to 80 °C and hold for 5 minutes to erase any prior thermal history.

  • Cool the sample at a controlled rate (e.g., 10 °C/min) to -50 °C and hold for 5 minutes to allow for complete crystallization.

• Heat the sample from -50 °C to 80 °C at a constant heating rate (e.g., 2 °C/min or 10 °C/min).

• Record the heat flow as a function of temperature. The melting point is determined as the onset temperature of the melting endotherm. The peak temperature and the end of the melting curve are also often reported.

Caption: Workflow for Determining Melting Point using DSC.

Measurement of Viscosity

Viscosity is a measure of a fluid's resistance to flow and is a critical parameter for the sensory attributes and stability of formulations. For a substance like stearyl oleate, which can be liquid at or near room temperature, a rotational viscometer is a suitable instrument.

Objective: To determine the dynamic viscosity of stearyl oleate at a specified temperature.

Apparatus:

• Rotational viscometer or rheometer

• Temperature-controlled sample holder (e.g., water bath or Peltier plate)

• Appropriate measuring spindle/geometry

Procedure:

• Calibrate the viscometer according to the manufacturer's instructions.

• Melt the stearyl oleate sample if it is solid at room temperature and equilibrate it to the desired measurement temperature (e.g., 30 °C, 40 °C).

• Place a known volume of the sample into the temperature-controlled sample holder.

• Lower the measuring spindle into the sample to the correct immersion depth.

• Allow the sample and spindle to reach thermal equilibrium.

• Begin rotation of the spindle at a defined shear rate (or a range of shear rates).

• Record the torque required to maintain the rotation. The instrument's software will typically convert this to a dynamic viscosity value in Pascal-seconds (Pa·s) or centipoise (cP).

• Measurements can be repeated at different temperatures to understand the temperature-viscosity relationship.

Determination of Solubility

A systematic approach is required to obtain precise quantitative solubility data for stearyl oleate in various solvents.

Objective: To determine the saturation solubility of stearyl oleate in a specific solvent at a given temperature.

Apparatus:

• Analytical balance

• Isothermal shaker or water bath

• Vials with screw caps

• Centrifuge

• Analytical technique for quantification (e.g., Gas Chromatography, High-Performance Liquid Chromatography)

Procedure:

• Add an excess amount of stearyl oleate to a known volume or weight of the chosen solvent in a sealed vial.

• Place the vial in an isothermal shaker or water bath set to the desired temperature (e.g., 25 °C).

• Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, allow the mixture to stand at the same temperature to let undissolved solute settle.

• Centrifuge the vial to further separate the undissolved solid.

• Carefully withdraw an aliquot of the clear supernatant.

• Accurately weigh the aliquot and then evaporate the solvent. Weigh the remaining stearyl oleate to determine the concentration.

• Alternatively, the concentration of stearyl oleate in the supernatant can be determined using a suitable analytical method like GC after derivatization to a more volatile ester (e.g., FAME - Fatty Acid Methyl Ester).

Caption: Logical Workflow for Solubility Determination.

Measurement of Surface Tension

While stearyl oleate is not a primary surfactant, as a fatty acid ester, it can exhibit surface activity, which is relevant in the context of interfacial phenomena in emulsions.

Objective: To measure the surface tension of liquid stearyl oleate.

Apparatus:

• Tensiometer (e.g., Du Noüy ring, Wilhelmy plate, or pendant drop tensiometer)

• Temperature-controlled sample vessel

Procedure (using Wilhelmy plate method):

• Calibrate the tensiometer.

• Ensure the platinum Wilhelmy plate is thoroughly cleaned (e.g., by flaming to red heat) to remove any contaminants.

• Place the liquid stearyl oleate sample in the temperature-controlled vessel and allow it to reach the desired temperature.

• Raise the sample vessel until the liquid surface just touches the bottom of the suspended Wilhelmy plate.

• The liquid will wet the plate, and the force exerted on the plate due to surface tension is measured by the instrument's microbalance.

• The surface tension is calculated from the measured force, the wetted perimeter of the plate, and the contact angle (which is assumed to be zero for a perfectly wetted plate).

Formulation Considerations and Logical Relationships

The physicochemical properties of stearyl oleate directly influence its application and performance in a final formulation.

Caption: Relationship between Properties and Formulation.

• Melting Point: With a melting point near room temperature (28.5 °C), stearyl oleate can act as a consistency agent in solid and semi-solid formulations, contributing to their texture and stability at different temperatures.

• Solubility: Its lipophilic nature makes it an excellent solvent and emollient in oil-based formulations, creams, and lotions. It can help solubilize other non-polar active ingredients and excipients, improving content uniformity and potentially enhancing skin penetration.

• Viscosity: The viscosity of stearyl oleate will affect the flow properties and spreadability of a final product. This is a key parameter in achieving the desired sensory profile for cosmetic and topical pharmaceutical products.

• Surface Activity: While not a strong surfactant, its ability to lower surface tension at oil-water interfaces can contribute to the stability of emulsions when used in conjunction with primary emulsifiers.

Conclusion

Stearyl oleate is a multifunctional ingredient whose performance in formulations is governed by a well-defined set of physicochemical properties. A thorough understanding and precise measurement of its melting point, solubility, viscosity, and surface tension are paramount for researchers and formulators. The data and protocols presented in this guide offer a foundational framework for the rational design and development of stable, effective, and aesthetically pleasing products for the pharmaceutical and cosmetic industries.

References

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. larodan.com [larodan.com]

An In-Depth Technical Guide to the Synthesis of Stearyl Oleate via Esterification

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of stearyl oleate (B1233923), a valuable wax ester with applications in the pharmaceutical, cosmetic, and lubricant industries. The document details the esterification reaction between stearyl alcohol and oleic acid, exploring various catalytic methods, experimental protocols, and purification techniques. All quantitative data is presented in structured tables for comparative analysis, and key processes are visualized through detailed diagrams.

Introduction to Stearyl Oleate

Stearyl oleate (CAS 17673-49-3) is the ester formed from the condensation of stearyl alcohol and oleic acid.[1] Its properties, such as a low melting point and a non-greasy feel, make it a desirable excipient in topical drug delivery systems and an emollient in cosmetic formulations.[2] The synthesis of stearyl oleate is primarily achieved through the esterification of its parent alcohol and fatty acid, a reaction that can be catalyzed by various methods to enhance reaction rates and yields.

Physicochemical Properties of Stearyl Oleate

Property	Value	Reference(s)
Molecular Formula	C36H70O2	[3][4]
Molar Mass	534.94 g/mol	[3]
Density	0.862 ± 0.06 g/cm³ (Predicted)
Melting Point	28.5 °C
Boiling Point	589.1 ± 29.0 °C (Predicted)

Synthesis of Stearyl Oleate via Esterification

The fundamental reaction for the synthesis of stearyl oleate is the Fischer-Speier esterification, where stearyl alcohol reacts with oleic acid, typically in the presence of an acid catalyst, to form the ester and water as a byproduct. The equilibrium nature of this reaction necessitates strategies to drive it towards the product side, such as the removal of water or the use of an excess of one reactant.

Catalytic Approaches

The choice of catalyst is a critical factor influencing the reaction's efficiency, selectivity, and environmental impact. The primary catalytic systems employed for stearyl oleate synthesis include heterogeneous acid catalysts, homogeneous acid catalysts, and enzymatic catalysts.

2.1.1. Heterogeneous Acid Catalysis

Heterogeneous catalysts are solids that are insoluble in the reaction medium, offering advantages such as easy separation from the product mixture and potential for reuse. This simplifies the purification process and reduces waste.

Commonly used heterogeneous acid catalysts include:

• Sulfated Metal Oxides: These materials, such as sulfated zirconia, possess strong acid sites that effectively catalyze esterification.

• Ion-Exchange Resins: Polymeric resins with sulfonic acid groups (e.g., Amberlyst-15) are widely used due to their high catalytic activity and thermal stability.

• Zeolites: These microporous aluminosilicates can be tailored to provide shape-selective catalysis.

• Acidic Heterogeneous Salts: Simple salts like sodium hydrogen sulfate (B86663) (NaHSO4) have been shown to be effective and low-cost catalysts.

A study on the synthesis of the similar oleyl oleate wax ester found that NaHSO4 was a highly effective catalyst, also acting as a desiccant to remove the water byproduct and drive the reaction forward.

2.1.2. Homogeneous Acid Catalysis

Homogeneous catalysts dissolve in the reaction mixture, leading to high reaction rates due to the excellent contact between the catalyst and reactants. However, their removal from the final product can be challenging, often requiring neutralization and washing steps that generate wastewater.

Typical homogeneous acid catalysts include:

• Sulfuric Acid (H₂SO₄): A strong and inexpensive acid, but its corrosive nature and the difficulty of its removal are significant drawbacks.

• p-Toluenesulfonic Acid (p-TsOH): A solid organic acid that is often used as an alternative to sulfuric acid.

• Tin(II) Chloride (SnCl₂): A Lewis acid that has been shown to be an effective catalyst for the esterification of fatty acids.

2.1.3. Enzymatic Catalysis

Enzymatic catalysis, primarily using lipases, offers a green and highly selective alternative to chemical catalysis. Lipases operate under mild reaction conditions (lower temperature and pressure), which minimizes side reactions and energy consumption. The high selectivity of lipases can lead to purer products.

Key considerations for enzymatic synthesis include:

• Enzyme Source: Lipases from various microorganisms, such as Candida rugosa and Rhizomucor miehei, are commonly used.

• Immobilization: Immobilizing the lipase (B570770) on a solid support can enhance its stability and allow for easier recovery and reuse.

• Reaction Medium: The reaction can be carried out in a solvent-free system or in organic solvents. The choice of solvent can significantly impact enzyme activity and stability.

Quantitative Data on Stearyl Oleate Synthesis

The efficiency of stearyl oleate synthesis is highly dependent on the chosen catalytic system and reaction parameters. The following table summarizes quantitative data from studies on the synthesis of stearyl oleate and analogous wax esters.

Catalyst	Reactants	Molar Ratio (Acid:Alcohol)	Temperature (°C)	Time (h)	Yield/Conversion (%)	Reference(s)
NaHSO4	Oleic Acid, Oleyl Alcohol	1:1	130	8	96.8
SnCl₂·2H₂O	Oleic Acid, Oleyl Alcohol	1:1	90	2	(Lower than NaHSO4)
NaH₂PO₄	Oleic Acid, Oleyl Alcohol	1:1	90	2	(Lower than NaHSO4)
Candida rugosa Lipase (immobilized)	Oleic Acid, Oleyl Alcohol	1:1	40	12	92.6
Tin–Organic Framework	Oleic Acid, Glycerol	-	150	-	>98 (selectivity for monoglyceride)
TiO₂ (photocatalytic)	Oleic Acid, Methanol	1:55	55	4	98

Experimental Protocols

This section provides detailed methodologies for the synthesis of stearyl oleate using different catalytic approaches.

Heterogeneous Catalysis: Using Sodium Hydrogen Sulfate (NaHSO₄)

This protocol is adapted from the synthesis of oleyl oleate.

Materials:

• Stearyl Alcohol

• Oleic Acid

• Sodium Hydrogen Sulfate (NaHSO₄), anhydrous

• Nitrogen gas supply

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• To a round-bottom flask, add stearyl alcohol and oleic acid in a 1:1 molar ratio.

• Add NaHSO₄ as the catalyst, at a concentration of approximately 5-10% by weight of the reactants.

• Flush the flask with nitrogen gas to create an inert atmosphere.

• Heat the reaction mixture to 130°C with continuous stirring.

• Maintain the reaction at this temperature for 8 hours.

• Monitor the reaction progress by withdrawing small aliquots and analyzing them using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Separate the solid NaHSO₄ catalyst by filtration.

• The crude stearyl oleate is then purified as described in the purification section.

Enzymatic Catalysis: Using Immobilized Lipase

This protocol is a general procedure based on lipase-catalyzed ester synthesis.

Materials:

• Stearyl Alcohol

• Oleic Acid

• Immobilized Lipase (e.g., from Candida rugosa)

• Solvent (optional, e.g., hexane)

• Shaking incubator or a stirred reactor

• Molecular sieves (optional, for water removal)

Procedure:

• In a reaction vessel, combine stearyl alcohol and oleic acid, typically in a 1:1 or 1:1.5 molar ratio. A solvent can be added if a non-solvent-free system is desired.

• Add the immobilized lipase to the mixture. The amount of enzyme will depend on its activity and should be optimized (typically 5-10% by weight of the substrates).

• If the reaction is sensitive to water, add activated molecular sieves to the reaction mixture.

• Incubate the mixture at a temperature optimal for the lipase, generally between 40-60°C, with continuous agitation (e.g., 200 rpm in a shaking incubator).

• The reaction time can vary from a few hours to over 24 hours. Monitor the progress using TLC or Gas Chromatography (GC).

• Once the reaction has reached the desired conversion, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with solvent and stored for reuse.

• The resulting crude product is then subjected to purification.

Purification and Analysis

Purification

1. Catalyst Removal:

• Heterogeneous Catalyst: The solid catalyst is removed by simple filtration.

• Homogeneous Catalyst: The reaction mixture is typically washed with a dilute aqueous solution of a base (e.g., sodium bicarbonate) to neutralize the acid catalyst, followed by washing with water to remove the salt.

• Enzymatic Catalyst: The immobilized enzyme is removed by filtration.

2. Removal of Unreacted Starting Materials:

• Washing and Drying: The crude product is washed with water to remove any water-soluble impurities. The organic layer is then dried over an anhydrous drying agent like sodium sulfate.

• Column Chromatography: For high purity, the crude stearyl oleate can be purified by silica (B1680970) gel column chromatography. A non-polar solvent system, such as a mixture of hexane (B92381) and ethyl acetate (B1210297), is typically used as the eluent. The fractions are collected and analyzed by TLC to identify those containing the pure product.

• Crystallization: If the product is a solid at room temperature or can be induced to crystallize from a suitable solvent, recrystallization can be an effective purification method.

Analytical Characterization

1. Thin Layer Chromatography (TLC):

• Purpose: To monitor the progress of the reaction and to identify fractions containing the product during column chromatography.

• Stationary Phase: Silica gel plates.

• Mobile Phase: A mixture of non-polar and polar solvents, such as hexane:ethyl acetate (e.g., 9:1 v/v). The less polar stearyl oleate will have a higher Rf value than the more polar stearyl alcohol and oleic acid.

• Visualization: The spots can be visualized under UV light if the compounds are UV-active, or by staining with a suitable agent like potassium permanganate (B83412) or iodine vapor.

2. Gas Chromatography-Mass Spectrometry (GC-MS):

• Purpose: To determine the purity of the final product and confirm its identity by analyzing its mass spectrum.

• Column: A non-polar capillary column is typically used.

• Analysis: The retention time of the peak corresponding to stearyl oleate and the fragmentation pattern in the mass spectrum are used for identification and quantification.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Purpose: To confirm the chemical structure of the synthesized stearyl oleate.

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the protons in the stearyl and oleoyl (B10858665) chains, including the vinyl protons of the double bond and the protons adjacent to the ester linkage.

• ¹³C NMR: The carbon NMR spectrum will confirm the presence of the ester carbonyl carbon and the carbons of the double bond, as well as the other carbons in the long alkyl chains.

4. Fourier-Transform Infrared (FTIR) Spectroscopy:

• Purpose: To identify the functional groups present in the molecule.

• Key Signals: The FTIR spectrum of stearyl oleate will show a strong absorption band for the ester carbonyl group (C=O) typically around 1740 cm⁻¹, and the absence of the broad O-H stretch from the carboxylic acid starting material.

Visualizations

Reaction Pathway

Caption: Fischer-Speier esterification of stearyl alcohol and oleic acid.

Experimental Workflow

Caption: General workflow for the synthesis and purification of stearyl oleate.

Logical Relationships of Reaction Parameters

Caption: Influence of key reaction parameters on the outcomes of esterification.

References

• 1. echemi.com [echemi.com]
• 2. benchchem.com [benchchem.com]
• 3. 17673-49-3 CAS MSDS (STEARYL OLEATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. Stearyl oleate | C36H70O2 | CID 5365194 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Identification of Stearyl Oleate (CAS Number: 17673-49-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stearyl oleate (B1233923) (CAS No. 17673-49-3) is a wax ester formed from the esterification of stearyl alcohol and oleic acid. This lipophilic compound is a key ingredient in various pharmaceutical and cosmetic formulations, primarily serving as an emollient, solvent, and penetration enhancer. Its ability to modify the texture of formulations and enhance the delivery of active pharmaceutical ingredients (APIs) into the skin makes it a subject of interest for researchers and professionals in drug development. This guide provides a comprehensive overview of the analytical methods for the identification and characterization of stearyl oleate, its physicochemical properties, and its role in drug delivery.

Physicochemical Properties

A thorough understanding of the physicochemical properties of stearyl oleate is crucial for its application in pharmaceutical formulations. The key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₃₆H₇₀O₂
Molecular Weight	534.94 g/mol
Appearance	Colorless to slightly yellow, oily liquid or solid
Melting Point	Approximately 28-32 °C
Boiling Point	> 250 °C at 101.3 kPa
Density	Approximately 0.86 g/cm³ at 20 °C
Solubility	Insoluble in water; soluble in oils and organic solvents

Analytical Identification and Characterization

The accurate identification and quantification of stearyl oleate in raw materials and finished products are essential for quality control and formulation development. A combination of chromatographic and spectroscopic techniques is typically employed for this purpose.

Chromatographic Methods

Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are powerful techniques for the separation and quantification of stearyl oleate.

GC-FID is a robust method for the analysis of volatile and semi-volatile compounds like stearyl oleate. Due to its high boiling point, derivatization to a more volatile compound (e.g., through transesterification to fatty acid methyl esters) may be necessary for optimal analysis, though direct analysis is also possible with appropriate high-temperature columns and conditions.

Experimental Protocol: Quantitative Analysis of Stearyl Oleate by GC-FID (Adapted from methods for fatty acid esters)

• Instrumentation: Gas chromatograph equipped with a flame ionization detector (FID) and a high-temperature capillary column (e.g., DB-5ht, 30 m x 0.25 mm i.d., 0.1 µm film thickness).

• Sample Preparation:

  • Accurately weigh about 50 mg of the sample into a screw-capped test tube.

  • Add 2 mL of 2 M methanolic potassium hydroxide.

  • Heat the mixture at 70°C for 5-10 minutes with occasional shaking.

  • After cooling, add 2 mL of n-hexane and 2 mL of saturated sodium chloride solution.

  • Shake vigorously and allow the layers to separate.

  • Carefully transfer the upper hexane (B92381) layer containing the fatty acid methyl esters (FAMEs) and stearyl alcohol to a clean vial for GC-FID analysis. Note: For direct analysis of the intact ester, dissolve the sample in a suitable solvent like hexane or isooctane.

• GC-FID Conditions:

  • Inlet Temperature: 300°C

  • Detector Temperature: 320°C

  • Oven Temperature Program: Initial temperature 150°C, hold for 1 minute, ramp at 10°C/min to 350°C, and hold for 10 minutes.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.5 mL/min).

  • Injection Volume: 1 µL (split or splitless mode).

• Quantification: Use an internal or external standard method with a certified reference standard of stearyl oleate or its corresponding FAMEs.

Since stearyl oleate lacks a strong UV chromophore, an Evaporative Light Scattering Detector (ELSD) is a suitable alternative for its detection in HPLC. This method is particularly useful for the analysis of non-volatile compounds in complex matrices.

Experimental Protocol: Analysis of Stearyl Oleate by RP-HPLC-ELSD (Adapted from methods for lipid analysis)

• Instrumentation: HPLC system with a pump, autosampler, column oven, and an ELSD. A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

• Sample Preparation:

  • Dissolve a known amount of the sample in a suitable organic solvent (e.g., isopropanol (B130326), chloroform, or a mixture of hexane and isopropanol).

  • Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Mobile Phase: A gradient of two or more solvents is typically used. For instance, a gradient of acetonitrile (B52724) and isopropanol or a ternary system of acetonitrile, methanol, and isopropanol.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 10-20 µL.

• ELSD Conditions:

  • Nebulizer Temperature: 40-50°C.

  • Evaporator Temperature: 60-70°C.

  • Gas (Nitrogen) Flow Rate: 1.5-2.0 L/min.

• Quantification: Construct a calibration curve using a reference standard of stearyl oleate. The ELSD response is often non-linear, and a logarithmic transformation of both concentration and peak area may be required to obtain a linear relationship.

Spectroscopic Methods

Spectroscopic techniques provide valuable information about the molecular structure of stearyl oleate, confirming its identity.

¹H NMR and ¹³C NMR spectroscopy are powerful tools for elucidating the structure of organic molecules. The expected chemical shifts for stearyl oleate are based on the known values for its constituent parts, stearyl alcohol and oleic acid.

Expected ¹H NMR (proton NMR) Spectral Data:

Chemical Shift (δ, ppm)	Multiplicity	Assignment
~5.34	t	-CH=CH- (olefinic protons of oleate moiety)
~4.05	t	-O-CH₂- (protons on the carbon adjacent to the ester oxygen from stearyl alcohol)
~2.28	t	-CH₂-COO- (protons on the carbon alpha to the carbonyl group of the oleate moiety)
~2.01	m	-CH₂-CH= (allylic protons of the oleate moiety)
~1.62	m	-O-CH₂-CH₂- (protons on the carbon beta to the ester oxygen from stearyl alcohol)
~1.25	br s	-(CH₂)n- (methylene protons of the long alkyl chains)
~0.88	t	-CH₃ (terminal methyl protons of both stearyl and oleate chains)

Expected ¹³C NMR (carbon-13 NMR) Spectral Data:

Chemical Shift (δ, ppm)	Assignment
~173.9	C=O (ester carbonyl carbon)
~129.9	-CH=CH- (olefinic carbons)
~64.4	-O-CH₂- (carbon adjacent to the ester oxygen)
~34.4	-CH₂-COO- (carbon alpha to the carbonyl group)
~31.9 - 22.7	-(CH₂)n- (methylene carbons of the alkyl chains)
~14.1	-CH₃ (terminal methyl carbons)

FTIR spectroscopy is a rapid and non-destructive technique for identifying functional groups in a molecule. The FTIR spectrum of stearyl oleate will exhibit characteristic absorption bands.

Expected FTIR Absorption Bands:

Wavenumber (cm⁻¹)	Assignment
~3005	=C-H stretch (olefinic)
~2924, 2853	C-H stretch (aliphatic CH₂ and CH₃)
~1740	C=O stretch (ester)
~1465	C-H bend (methylene)
~1170	C-O stretch (ester)
~722	C-H rock (methylene)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For a large wax ester like stearyl oleate, soft ionization techniques like Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) are often preferred to observe the molecular ion. Electron Ionization (EI) can be used, particularly with GC-MS, and will produce characteristic fragment ions.

Expected Fragmentation Pattern (Electron Ionization):

The EI mass spectrum of a long-chain ester like stearyl oleate is characterized by a weak or absent molecular ion peak (m/z 534.9). The fragmentation is dominated by cleavages around the ester group and within the long alkyl chains.

• Acylium ion: A prominent peak corresponding to the oleoyl (B10858665) cation [CH₃(CH₂)₇CH=CH(CH₂)₇CO]⁺.

• Fragments from the stearyl group: Ions resulting from the cleavage of the C-O bond and subsequent fragmentation of the C₁₈H₃₇ alkyl chain.

• McLafferty rearrangement: A characteristic rearrangement for esters, though it may be less prominent for very long-chain esters.

• Series of hydrocarbon fragments: A series of peaks separated by 14 Da (CH₂), characteristic of the fragmentation of long alkyl chains.

Role in Drug Development

Stearyl oleate is a valuable excipient in drug development, particularly for topical and transdermal formulations. Its functions include:

• Emollient: It imparts a smooth and soft feel to the skin, improving the aesthetic qualities of a formulation and enhancing patient compliance.

• Solvent: Its lipophilic nature makes it an effective solvent for poorly water-soluble APIs, enabling their incorporation into various delivery systems.

• Penetration Enhancer: The oleate moiety of stearyl oleate is known to enhance the penetration of drugs through the stratum corneum. The proposed mechanism involves the disruption of the highly organized lipid structure of the stratum corneum, thereby increasing the fluidity of the lipid bilayers and enhancing the diffusion of the API into the skin.

Visualization of Methodologies and Mechanisms

Logical Workflow for Stearyl Oleate Identification

An In-depth Technical Guide to the Natural Sources and Derivatives of Stearyl Oleate in Lipids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stearyl oleate (B1233923) (C36H70O2), the ester of stearyl alcohol and oleic acid, is a naturally occurring wax ester found in various plant and animal lipids.[1] Its unique physicochemical properties, including a melting point near physiological temperature and excellent emollient characteristics, make it a molecule of significant interest in the pharmaceutical, cosmetic, and food industries. This technical guide provides a comprehensive overview of the natural sources, biosynthesis, and derivatives of stearyl oleate, with a focus on quantitative data, experimental protocols, and relevant biological pathways.

Natural Sources and Quantitative Data

Stearyl oleate is a component of the wax ester fraction of many natural fats and oils. While its direct quantification is not always reported, its presence can be inferred from the high content of its constituent fatty acid, oleic acid, and fatty alcohol precursor, stearyl alcohol, in these sources.

Table 1: Fatty Acid Composition of Potential Natural Sources of Stearyl Oleate

Natural Source	Stearic Acid (% of total fatty acids)	Oleic Acid (% of total fatty acids)	Notes
Shea Butter	36 - 50%[2]	40 - 50%[2]	A significant source of both stearic and oleic acids.
Cocoa Butter	33.0 - 37.5%[3]	32.5 - 36.5%[3]	Rich in triglycerides containing stearic and oleic acids.
Beef Tallow	14%	47%	Animal fat with a high oleic acid content.
Vernix Caseosa	Not specified	Not specified	The wax ester fraction is a major component (25%) of the lipids in this neonatal skin coating.

Note: The concentration of stearyl oleate as a distinct molecule within the wax ester fraction of these sources is not widely reported. The data presented reflects the abundance of its precursors.

Biosynthesis of Stearyl Oleate

The biosynthesis of wax esters like stearyl oleate in mammals is a two-step process primarily occurring in the sebaceous glands. The pathway involves the reduction of a fatty acyl-CoA to a fatty alcohol, followed by the esterification of the fatty alcohol with another fatty acyl-CoA.

First, a fatty acyl-CoA, such as stearoyl-CoA, is reduced to its corresponding fatty alcohol, stearyl alcohol. This reaction is catalyzed by fatty acyl-CoA reductase (FAR) enzymes. Subsequently, a wax synthase enzyme, also known as acyl-CoA:fatty alcohol acyltransferase (AWAT), catalyzes the esterification of the fatty alcohol (stearyl alcohol) with a fatty acyl-CoA, such as oleoyl-CoA, to form the wax ester, stearyl oleate.

Mammalian Wax Ester Biosynthesis Pathway.

Derivatives of Stearyl Oleate

Derivatives of stearyl oleate are primarily synthesized to modify its physical properties for specific applications, particularly in the pharmaceutical and cosmetic industries. Common derivatives include:

• Isostearyl Oleate: A branched-chain isomer of stearyl oleate, which is a liquid at room temperature and possesses a non-greasy feel, making it suitable for topical formulations as an emollient and solvent.

• Other Wax Esters: Synthesized by reacting oleic acid with different fatty alcohols or stearyl alcohol with different fatty acids to create a range of esters with varying melting points, viscosity, and solubility.

The synthesis of these derivatives can be achieved through chemical or enzymatic methods. Enzymatic synthesis using lipases is often preferred due to its specificity and milder reaction conditions.

Experimental Protocols

Extraction and Quantification of Wax Esters from Natural Sources (e.g., Shea Butter)

This protocol outlines the general steps for the extraction and analysis of the wax ester fraction from a lipid-rich natural source.

Workflow for Wax Ester Analysis.

Methodology:

• Lipid Extraction:

  • Homogenize the sample (e.g., 1g of shea butter) in a chloroform (B151607):methanol (2:1, v/v) mixture.

  • Filter the mixture to remove solid residues.

  • Wash the lipid extract with a 0.9% NaCl solution to remove non-lipid contaminants.

  • Collect the lower chloroform phase containing the lipids and evaporate the solvent under a stream of nitrogen.

• Fractionation by Column Chromatography:

  • Prepare a silica (B1680970) gel column packed in hexane (B92381).

  • Dissolve the lipid extract in a small volume of hexane and load it onto the column.

  • Elute different lipid classes using solvents of increasing polarity. The wax ester fraction is typically eluted with a mixture of hexane and diethyl ether (e.g., 98:2, v/v).

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Instrumentation: A gas chromatograph coupled to a mass spectrometer.

  • Column: A high-temperature capillary column suitable for lipid analysis (e.g., DB-5ht).

  • Injector and Detector Temperature: High temperatures are required for the volatilization of wax esters (e.g., 350-400°C).

  • Oven Temperature Program: A temperature gradient is used to separate the different wax esters (e.g., starting at 150°C and ramping up to 380°C).

  • Mass Spectrometry: Operated in electron ionization (EI) mode to obtain fragmentation patterns for identification.

• Quantification:

  • An internal standard (e.g., a synthetic wax ester not present in the sample) is added to the sample before extraction.

  • A calibration curve is generated using known concentrations of a stearyl oleate standard.

  • The concentration of stearyl oleate in the sample is determined by comparing the peak area of the analyte to that of the internal standard and referencing the calibration curve.

Enzymatic Synthesis of Stearyl Oleate

This protocol describes the lipase-catalyzed esterification of stearyl alcohol and oleic acid.

Methodology:

• Reactant Preparation:

  • Combine equimolar amounts of stearyl alcohol and oleic acid in a reaction vessel.

  • The reaction can be performed in a solvent-free system or in an organic solvent like hexane or toluene.

• Enzyme Addition:

  • Add an immobilized lipase (B570770) (e.g., Novozym 435, a lipase from Candida antarctica) to the reaction mixture. The amount of enzyme is typically 1-10% (w/w) of the total substrate mass.

• Reaction Conditions:

  • Incubate the reaction mixture at a controlled temperature (e.g., 60-70°C) with constant stirring.

  • The reaction can be monitored over time by taking aliquots and analyzing the conversion of reactants to product by thin-layer chromatography (TLC) or GC.

  • To drive the equilibrium towards product formation, water, a byproduct of the reaction, can be removed using molecular sieves or by applying a vacuum.

• Product Purification:

  • After the reaction reaches completion, the immobilized enzyme is removed by filtration.

  • If a solvent was used, it is removed by rotary evaporation.

  • The crude product can be purified by column chromatography on silica gel to remove any unreacted starting materials and byproducts.

Role in the Skin Lipid Barrier

Wax esters, including stearyl oleate, are important components of the epidermal lipids that form the skin's protective barrier. This lipid barrier prevents excessive water loss from the skin and protects it from environmental insults. The sebaceous glands produce sebum, a lipid mixture rich in triglycerides, wax esters, and squalene, which contributes to the surface lipid film.

The emollient properties of stearyl oleate help to soften and smooth the skin by forming a semi-occlusive layer that reduces transepidermal water loss (TEWL). Its compatibility with other skin lipids allows it to be readily incorporated into the lipid matrix, reinforcing the barrier function.

Conclusion

Stearyl oleate is a valuable lipid molecule with significant potential in various industrial applications. Understanding its natural sources, biosynthesis, and methods for its analysis and synthesis is crucial for researchers and professionals in drug development and related fields. While direct quantitative data for stearyl oleate in many natural sources remains to be fully elucidated, the abundance of its precursors suggests that sources like shea butter and cocoa butter are promising for its extraction. Further research into the specific biological roles and signaling pathways of stearyl oleate will likely uncover new applications for this versatile wax ester.

References

• 1. scientificspectator.com [scientificspectator.com]
• 2. Lipase-Catalyzed Interesterification for the Synthesis of Medium-Long-Medium (MLM) Structured Lipids – A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Matrix: A Technical Guide to the Solubility of Stearyl Oleate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility characteristics of stearyl oleate (B1233923), a long-chain wax ester utilized in various pharmaceutical and industrial applications. While specific quantitative solubility data for stearyl oleate is not extensively documented in publicly available literature, this guide offers valuable insights based on the known behavior of similar long-chain esters and provides detailed experimental protocols for determining its solubility in your specific solvent systems. Understanding these properties is critical for formulation development, ensuring product stability, and optimizing performance.

Qualitative and Analogous Quantitative Solubility Profile

Stearyl oleate, the ester of stearyl alcohol and oleic acid, is a large, non-polar molecule. Its solubility is primarily dictated by the principle of "like dissolves like." It is readily soluble in non-polar organic solvents and shows limited to no solubility in polar solvents.

While precise quantitative data for stearyl oleate is scarce, the following table summarizes its expected qualitative solubility and provides quantitative data for analogous compounds, such as stearic acid and methyl stearate, to offer a comparative perspective. Researchers should treat this data as a guideline and determine the precise solubility in their specific systems experimentally.

Solvent Class	Representative Solvents	Expected Solubility of Stearyl Oleate	Analogous Quantitative Data
Non-Polar Aliphatic Hydrocarbons	n-Hexane, n-Heptane	Soluble / Miscible	Methyl Stearate in n-Hexane: ~2.5 g/100g at 25°C
Non-Polar Aromatic Hydrocarbons	Toluene, Benzene	Soluble / Miscible	Stearic Acid in Toluene: ~15.8 g/100g at 25°C
Chlorinated Solvents	Chloroform, Dichloromethane	Soluble / Miscible	Stearic Acid in Chloroform: High solubility
Ethers	Diethyl Ether	Soluble	Stearic Acid in Diethyl Ether: ~7.3 g/100g at 25°C
Esters	Ethyl Acetate, Butyl Acetate	Soluble	Methyl Stearate in Ethyl Acetate: ~8.5 g/100g at 25°C
Ketones	Acetone	Sparingly Soluble to Soluble	Methyl Stearate in Acetone: ~1.8 g/100g at 25°C
Alcohols	Ethanol, Methanol, Isopropanol	Sparingly Soluble to Insoluble	Stearic Acid in Ethanol: ~2.3 g/100g at 25°C.[1][2] Methyl Stearate in Methanol: ~0.4 g/100g at 25°C
Polar Aprotic Solvents	Dimethyl Sulfoxide (DMSO)	Insoluble	Stearic Acid in DMSO: Soluble at ~10 mg/mL[3]
Polar Protic Solvents	Water	Insoluble	Stearic Acid in Water: 0.003 g/L at 20°C[4]

Note: The analogous data is provided for illustrative purposes and may not be directly representative of stearyl oleate's solubility. Experimental verification is crucial.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the gravimetric determination of stearyl oleate solubility in an organic solvent at a specific temperature. This method is widely applicable for long-chain esters.

Objective: To determine the saturation solubility of stearyl oleate in a selected organic solvent at a constant temperature.

Materials:

• Stearyl Oleate (high purity)

• Selected Organic Solvent (analytical grade)

• Thermostatically controlled shaker or water bath

• Analytical balance (readable to 0.0001 g)

• Glass screw-cap vials or flasks

• Syringe with a filter (e.g., 0.45 µm PTFE)

• Drying oven

• Vortex mixer

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of stearyl oleate to a known volume or mass of the selected organic solvent in a glass vial. The excess solid should be clearly visible.

  • Securely cap the vial to prevent solvent evaporation.

  • Place the vial in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25°C).

  • Agitate the mixture for a sufficient time to ensure equilibrium is reached (e.g., 24-48 hours). A preliminary time-course study can determine the optimal equilibration time.

• Sample Withdrawal and Filtration:

  • After equilibration, allow the vial to stand undisturbed in the constant temperature bath for at least 4 hours to allow undissolved solid to settle.

  • Carefully withdraw a known volume or mass of the clear supernatant using a pre-warmed (to the experimental temperature) syringe fitted with a filter. This prevents precipitation of the solute during transfer.

• Solvent Evaporation and Mass Determination:

  • Transfer the filtered aliquot to a pre-weighed, clean, and dry vial.

  • Record the exact mass of the aliquot.

  • Evaporate the solvent from the vial in a drying oven at a temperature below the boiling point of the solvent and the melting point of stearyl oleate. A gentle stream of nitrogen can be used to accelerate evaporation.

  • Once all the solvent has evaporated, place the vial in a desiccator to cool to room temperature.

  • Weigh the vial containing the dried stearyl oleate residue.

• Calculation of Solubility:

  • Calculate the mass of the dissolved stearyl oleate by subtracting the initial mass of the empty vial from the final mass of the vial with the residue.

  • Calculate the mass of the solvent in the aliquot by subtracting the mass of the dissolved stearyl oleate from the total mass of the aliquot.

  • Express the solubility in desired units, such as g/100g of solvent or g/100mL of solvent.

Safety Precautions:

• Always work in a well-ventilated fume hood when handling organic solvents.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for both stearyl oleate and the chosen solvent before commencing the experiment.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of stearyl oleate.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. About Waxes… [adc-solution.com]
• 4. Methods for Determining the Solubility Parameter of Additives for Lubricating Oils – Oriental Journal of Chemistry [orientjchem.org]

Unveiling the Thermal Behavior and Phase Transitions of Stearyl Oleate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Stearyl oleate (B1233923), a wax ester formed from the esterification of stearyl alcohol and oleic acid, is a compound of significant interest in various scientific and industrial fields, including pharmaceuticals and material science. Its thermal behavior and phase transitions are critical parameters that dictate its physical properties, stability, and suitability for diverse applications. This technical guide provides an in-depth analysis of the thermal characteristics of stearyl oleate, offering valuable data for researchers and professionals in drug development.

Physicochemical Properties of Stearyl Oleate

Stearyl oleate is characterized by the molecular formula C₃₆H₇₀O₂ and a molecular weight of approximately 534.94 g/mol . A key physical property is its melting point, which is consistently reported to be around 28.5 °C[1]. This melting point indicates that stearyl oleate is a solid at room temperature, a characteristic feature of many wax esters.

Thermal Analysis: Unraveling Phase Transitions

The thermal behavior of stearyl oleate is primarily investigated using Differential Scanning Calorimetry (DSC) and X-ray Diffraction (XRD). These techniques provide quantitative data on the temperatures and energy changes associated with its phase transitions, as well as information about its crystalline structure.

Differential Scanning Calorimetry (DSC)

DSC is a powerful thermoanalytical technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. This allows for the determination of transition temperatures and enthalpies of fusion and crystallization.

Table 1: Anticipated Thermal Properties of Stearyl Oleate via DSC

Parameter	Expected Value Range	Unit	Significance
Onset of Melting (T_onset)	25 - 28	°C	Indicates the temperature at which the crystalline structure begins to melt.
Peak Melting Temperature (T_m)	28 - 32	°C	The temperature at which the melting process is most rapid.
Enthalpy of Fusion (ΔH_f)	150 - 200	J/g	The amount of energy required to melt the substance completely.
Onset of Crystallization (T_c,onset)	20 - 25	°C	The temperature at which the molten ester begins to solidify upon cooling.
Peak Crystallization Temperature (T_c)	15 - 20	°C	The temperature at which the crystallization rate is at its maximum.
Enthalpy of Crystallization (ΔH_c)	-150 - -200	J/g	The amount of energy released during the crystallization process.

Note: The values presented are estimates based on the thermal behavior of similar long-chain wax esters and fatty acid esters. Actual experimental values may vary.

X-ray Diffraction (XRD)

X-ray diffraction is an essential technique for studying the crystalline structure and polymorphism of materials. When stearyl oleate crystallizes, it can adopt different packing arrangements, known as polymorphs. Each polymorph will have a unique XRD pattern, characterized by specific d-spacing values.

The polymorphism of wax esters is a complex phenomenon influenced by factors such as the cooling rate from the melt and the presence of impurities. Long-chain esters like stearyl oleate are known to exhibit polymorphism, typically crystallizing in hexagonal, orthorhombic, or triclinic subcells. While specific XRD data for stearyl oleate is scarce, the expected d-spacing values for common lipid polymorphs are presented in the table below.

Table 2: Expected X-ray Diffraction d-spacing for Stearyl Oleate Polymorphs

Polymorphic Form	Characteristic d-spacing (Å)	Description
α (Hexagonal)	~4.15	The least stable form, often observed upon rapid cooling from the melt.
β' (Orthorhombic)	~4.2 and ~3.8	An intermediate stability form, common in many fats and waxes.
β (Triclinic)	~4.6	The most stable polymorphic form, typically obtained after slow cooling or tempering.

Note: The d-spacing values are representative of the short-range order within the crystalline structure.

Experimental Protocols

To ensure the acquisition of accurate and reproducible data on the thermal behavior of stearyl oleate, detailed and standardized experimental protocols are crucial.

Differential Scanning Calorimetry (DSC) Protocol

Objective: To determine the melting and crystallization temperatures and enthalpies of stearyl oleate.

Instrumentation: A calibrated Differential Scanning Calorimeter (DSC) equipped with a refrigerated cooling system.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of high-purity stearyl oleate into a standard aluminum DSC pan.

• Sealing: Hermetically seal the pan to prevent any loss of sample during heating.

• Reference: Use an empty, hermetically sealed aluminum pan as a reference.

• Thermal Program:

  • Equilibrate the sample at 0 °C.

  • Ramp the temperature up to 50 °C at a controlled heating rate (e.g., 5 °C/min or 10 °C/min).

  • Hold the sample at 50 °C for 5 minutes to ensure complete melting and to erase any previous thermal history.

  • Ramp the temperature down to 0 °C at a controlled cooling rate (e.g., 5 °C/min or 10 °C/min).

• Atmosphere: Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min) to prevent oxidation.

• Data Analysis: Analyze the resulting thermogram to determine the onset and peak temperatures of melting and crystallization, and to calculate the respective enthalpies of transition by integrating the peak areas.

References

• 1. STEARYL OLEATE [chembk.com]

review of foundational literature on stearyl oleate chemistry

An In-depth Technical Guide on the Foundational Chemistry of Stearyl Oleate (B1233923) for Researchers, Scientists, and Drug Development Professionals.

Introduction

Stearyl oleate (CAS RN: 17673-49-3) is a wax ester formed through the formal condensation of oleic acid and stearyl alcohol.[1] It belongs to the class of long-chain fatty acid esters, which are widely recognized for their versatile applications in the cosmetic, food, and pharmaceutical industries.[2][3] Structurally, it combines a C18 monounsaturated fatty acid (oleic acid) with a C18 saturated fatty alcohol (stearyl alcohol), resulting in a molecule with the formula C36H70O2.[4][5] This unique composition imparts desirable properties such as emollience, lubricity, and high lipophilicity, making it a subject of interest for various applications, including as a potential excipient in drug delivery systems.

This technical guide provides a comprehensive review of the foundational literature on stearyl oleate chemistry, focusing on its synthesis, physicochemical properties, and analytical characterization. It is intended to serve as a core resource for researchers, scientists, and professionals in drug development who are exploring the potential of this and similar molecules.

Physicochemical Properties of Stearyl Oleate

The physical and chemical characteristics of stearyl oleate are fundamental to its application and behavior. Key quantitative data are summarized in the table below for easy reference and comparison.

Property	Value	Source(s)
Molecular Formula	C36H70O2
Molecular Weight	534.94 g/mol
Appearance	Liquid
Melting Point	28.5 °C
Boiling Point	589.1 °C at 760 mmHg (Predicted)
Density	0.862 g/cm³ (Predicted)
Topological Polar Surface Area	26.3 Ų
XLogP3	16.4
Storage Conditions	-20°C

Synthesis of Stearyl Oleate

The primary method for synthesizing stearyl oleate is through the esterification of oleic acid with stearyl alcohol. This reaction involves the formation of an ester bond with the elimination of a water molecule. Various catalytic systems have been developed to improve reaction efficiency, yield, and environmental friendliness.

Catalytic Approaches

• Acidic Deep Eutectic Solvents (DES): A notable eco-friendly approach involves using a recyclable acidic deep eutectic solvent (DES) composed of choline (B1196258) chloride and p-toluenesulfonic acid. This method facilitates a solvent-free reaction, achieving excellent conversion rates (over 96%) under mild conditions.

• Metal Oxides: Metal oxides such as magnesium oxide, stannous oxide, or ferric oxide can be used as heterogeneous catalysts. These catalysts offer high selectivity and are easily removed from the reaction mixture by simple filtration, which simplifies the purification process and ensures product stability.

• Conventional Acid Catalysis: Homogeneous catalysts like sulfuric acid (H2SO4) are also effective, although they can present challenges in terms of equipment corrosion and catalyst removal.

• Activators: The carboxylic acid group of oleic acid can be activated prior to esterification to enhance the reaction rate. Ethyl chloroformate has been investigated as an activator, which increases the electrophilic character of the carbonyl carbon by forming an anhydride (B1165640) intermediate.

General workflow for the synthesis of stearyl oleate.

Experimental Protocols

Protocol 1: Synthesis via Deep Eutectic Solvent (DES) Catalysis

This protocol is adapted from a solvent-free esterification method that yields high conversion rates.

1. Materials:

• Oleic acid (99% purity)

• Stearyl alcohol (98% purity)

• Deep Eutectic Solvent (DES) catalyst (Choline chloride and p-toluenesulfonic acid, 1:4 molar ratio)

• Silica (B1680970) gel for column chromatography

• n-hexane (HPLC grade)

2. Procedure:

• Combine oleic acid and stearyl alcohol in a reaction flask. The optimal molar ratio of oleic acid to stearyl alcohol is 1.3:1.

• Add the DES catalyst at a concentration of 5% of the total reactant weight.

• Heat the mixture to 70°C while stirring continuously.

• Maintain the reaction for 3 hours. The progress can be monitored using Thin-Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Purify the resulting stearyl oleate using silica gel column chromatography with n-hexane as the eluent to obtain the final product with high purity.

Protocol 2: Analysis by High-Performance Liquid Chromatography (HPLC)

This protocol is a general method for the analysis of fatty acids and their esters, which can be adapted for stearyl oleate.

1. Materials & Equipment:

• Stearyl oleate sample

• Acetonitrile (B52724) (HPLC grade)

• Acetone (B3395972) (HPLC grade)

• HPLC system with a C18 column (e.g., 4.6 x 150 mm, 5 µm) and a suitable detector (e.g., Charged Aerosol Detector (CAD) or UV detector).

2. Chromatographic Conditions:

• Mobile Phase: A gradient of acetonitrile and acetone (e.g., starting with 80:20 v/v).

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: Ambient or controlled (e.g., 30°C).

• Injection Volume: 10-20 µL.

• Detector: CAD is suitable for non-volatile analytes without a chromophore.

3. Procedure:

• Prepare a standard solution of stearyl oleate of known concentration in a suitable solvent (e.g., a mixture of the mobile phase).

• Prepare the sample solution by dissolving the synthesized product in the same solvent.

• Inject the standard and sample solutions into the HPLC system.

• Identify the stearyl oleate peak in the sample chromatogram by comparing its retention time with that of the standard.

• Quantify the amount of stearyl oleate using a calibration curve generated from multiple standard concentrations.

Typical workflow for the analytical characterization of stearyl oleate by HPLC.

Applications in Drug Development

While stearyl oleate is predominantly used in the cosmetics industry as an emollient, its physicochemical properties suggest significant potential in pharmaceutical formulations. The high lipophilicity, low melting point, and stability of wax esters are attractive characteristics for various drug delivery applications.

• Topical and Transdermal Delivery: As an emollient, stearyl oleate can improve the texture and spreadability of creams and lotions. Its occlusive properties can enhance skin hydration and may facilitate the penetration of active pharmaceutical ingredients (APIs). Analogous long-chain esters are key components in oleogels, which are being investigated as carriers for the topical delivery of drugs.

• Vehicle for Poorly Soluble Drugs: The lipophilic nature of stearyl oleate makes it a potential solvent or carrier for APIs with low aqueous solubility. Similar esters have been successfully incorporated as the oil phase in nanoemulsions and self-emulsifying drug delivery systems (SEDDS) to improve the oral bioavailability of hydrophobic drugs.

• Excipient in Solid Dosage Forms: Due to its waxy nature and relatively low melting point, stearyl oleate could be explored as a lubricant or a meltable binder in tablet manufacturing.

Relationship between stearyl oleate's properties and its pharmaceutical applications.

References

• 1. echemi.com [echemi.com]
• 2. grasasyaceites.revistas.csic.es [grasasyaceites.revistas.csic.es]
• 3. Bot Verification [rasayanjournal.co.in]
• 4. chembk.com [chembk.com]
• 5. Stearyl oleate | C36H70O2 | CID 5365194 - PubChem [pubchem.ncbi.nlm.nih.gov]

Enzymatic Synthesis of Stearyl Oleate: A Technical Guide for Researchers

An in-depth exploration of biocatalytic routes for the production of a valuable wax ester, this guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the enzymatic synthesis of stearyl oleate (B1233923). This document details experimental protocols, summarizes key quantitative data, and visualizes the underlying processes to facilitate further research and development in this area.

Stearyl oleate, a wax ester with applications in cosmetics, pharmaceuticals, and as a biolubricant, is traditionally synthesized through chemical methods that often require harsh reaction conditions and can lead to undesirable byproducts. Enzymatic synthesis, employing lipases as biocatalysts, offers a greener and more specific alternative, operating under milder conditions with high selectivity. This guide delves into the exploratory studies that have paved the way for the efficient and sustainable production of stearyl oleate and related wax esters.

Core Principles of Enzymatic Esterification

The enzymatic synthesis of stearyl oleate involves the esterification of stearyl alcohol and oleic acid, catalyzed by a lipase (B570770). Lipases (triacylglycerol hydrolases, EC 3.1.1.3) are versatile enzymes that can catalyze hydrolysis in aqueous environments and esterification or transesterification in non-aqueous media. The reaction equilibrium can be shifted towards synthesis by controlling the water activity in the reaction medium, often through the use of organic solvents or solvent-free systems. Immobilization of the lipase on a solid support is a common strategy to enhance enzyme stability, reusability, and to simplify downstream processing.

Experimental Workflow and Methodologies

The successful enzymatic synthesis of stearyl oleate hinges on the careful optimization of several reaction parameters. A generalized experimental workflow is depicted below.

Fig. 1: Generalized experimental workflow for the enzymatic synthesis of stearyl oleate.

Detailed Experimental Protocol (Exemplary)

The following protocol is a composite based on methodologies reported in various studies on wax ester synthesis.

1. Materials:

• Substrates: Oleic acid (technical grade), Stearyl alcohol.

• Enzyme: Immobilized lipase, such as Novozym 435 (from Candida antarctica lipase B) or Lipozyme RM IM (from Rhizomucor miehei).

• Solvent (optional): n-hexane or other non-polar organic solvents. A solvent-free system is often preferred for a greener process.

2. Reaction Setup:

• A stirred tank bioreactor or a simple screw-capped flask is used as the reaction vessel.

• The reaction mixture typically consists of the substrates at a specific molar ratio (e.g., 1:1 to 1:3 oleic acid to stearyl alcohol) and the immobilized lipase (e.g., 5-10% by weight of the total substrates).

• If a solvent is used, it is added to the reactor to dissolve the substrates.

3. Reaction Conditions:

• Temperature: The reaction is typically carried out at a controlled temperature, often in the range of 40-60°C.

• Agitation: The reaction mixture is continuously stirred (e.g., 150-200 rpm) to ensure proper mixing and to overcome mass transfer limitations.

• Reaction Time: The progress of the reaction is monitored over time, with typical reaction times ranging from a few hours to 24 hours or more to reach equilibrium.

4. Product Recovery and Analysis:

• Enzyme Separation: After the reaction, the immobilized enzyme is separated from the reaction mixture by filtration or centrifugation for potential reuse.

• Product Analysis: The conversion of substrates to stearyl oleate is determined using techniques such as gas chromatography (GC) or high-performance liquid chromatography (HPLC). The product can be further purified and its identity confirmed by Fourier-transform infrared spectroscopy (FTIR) and nuclear magnetic resonance (NMR) spectroscopy.

Key Factors Influencing Synthesis and Quantitative Data

The efficiency of stearyl oleate synthesis is influenced by several parameters. The following tables summarize quantitative data from various studies on the synthesis of wax esters, providing a basis for comparison and optimization.

Lipase Source	Support/Immobilization	Optimal Temperature (°C)	Optimal Substrate Molar Ratio (Acid:Alcohol)	Conversion/Yield (%)	Reference
Candida antarctica B	Acrylic resin (Novozym 435)	60	1:2 (Oleic acid:Cetyl alcohol)	97.5	[1]
Rhizomucor miehei	Macroporous resin (Lipozyme RM IM)	70	1:1 (Palmitic acid:Cetyl alcohol)	>90	[2]
Candida sp. 99-125	Immobilized	20	1:1 (Oleic acid:Alkyl alcohols)	High Yield	[3]
Yarrowia lipolytica	Not specified	38	1:1	High Conversion	[2]
Candida rugosa	Immobilized on celite	30	Not specified	>90	[4]

Table 1: Comparison of Different Lipases and Reaction Conditions for Wax Ester Synthesis.

Parameter	Range Studied	Effect on Conversion/Yield	Reference
Temperature (°C)	20 - 70	Generally, conversion increases with temperature up to an optimum, after which enzyme denaturation can occur.
Substrate Molar Ratio	1:1 to 1:5	An excess of one substrate (often the alcohol) can shift the equilibrium towards product formation.
Enzyme Concentration (% w/w)	1 - 15	Higher enzyme loading generally increases the reaction rate, but can be limited by cost and mass transfer issues.
Solvent	Solvent-free vs. Organic Solvents	Non-polar solvents like hexane (B92381) can reduce substrate viscosity and enhance reaction rates. Solvent-free systems are environmentally preferable.
Water Activity	Low	Low water content is crucial to favor the synthesis reaction over hydrolysis.

Table 2: Influence of Key Reaction Parameters on Wax Ester Synthesis.

Logical Relationships in Process Optimization

The optimization of enzymatic stearyl oleate synthesis often involves a multifactorial approach where the interplay between different parameters is considered. Response Surface Methodology (RSM) is a common statistical tool used for this purpose. The logical relationship between key variables and the desired output (yield) is illustrated in the following diagram.

Fig. 2: Logical relationship for process optimization using Response Surface Methodology.

Conclusion and Future Perspectives

The enzymatic synthesis of stearyl oleate presents a promising and sustainable alternative to conventional chemical methods. Exploratory studies have demonstrated the feasibility of achieving high yields through the careful selection of lipases and the optimization of reaction conditions. Immobilized enzymes, particularly from Candida antarctica and Rhizomucor miehei, have shown excellent performance.

Future research should focus on the development of more robust and cost-effective immobilized lipases, the exploration of novel and green reaction media, and the intensification of the process through technologies such as ultrasound-assisted synthesis. Furthermore, detailed kinetic modeling will be instrumental in designing and scaling up efficient bioreactors for the industrial production of stearyl oleate and other valuable wax esters. The continued exploration of these biocatalytic systems will undoubtedly contribute to the advancement of green chemistry in the production of fine chemicals and pharmaceuticals.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Oleyl oleate synthesis by immobilized lipase from Candida sp.1619 - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: The Use of Stearyl Oleate as an Emollient in Topical Drug Delivery

Introduction

Stearyl Oleate (B1233923) (CAS: 17673-49-3), the ester of stearyl alcohol and oleic acid, is a versatile excipient in the development of topical and transdermal drug delivery systems.[1][2] Its unique physicochemical properties make it a valuable component for formulators aiming to enhance the efficacy, stability, and aesthetic appeal of semi-solid dosage forms. As an emollient, it softens and soothes the skin, which can improve patient compliance. Furthermore, its composition suggests potential benefits as a solvent and a penetration enhancer for various active pharmaceutical ingredients (APIs).[3]

These application notes provide a comprehensive overview of stearyl oleate, detailing its functions, benefits, and protocols for its evaluation in topical formulations.

Key Functions and Benefits

• Emolliency and Skin Feel: Stearyl oleate imparts a smooth, velvety, and non-greasy feel to topical formulations.[4] By forming a thin lipid film on the skin, it helps to reduce transepidermal water loss (TEWL), thereby increasing skin hydration and restoring the skin's natural barrier function.[5] This improved sensory experience is crucial for patient adherence to treatment regimens.

• Solvent for Lipophilic APIs: Due to its lipophilic nature, stearyl oleate can act as an effective solvent for poorly water-soluble APIs. This can improve the content uniformity and stability of the drug within the formulation.

• Potential for Penetration Enhancement: The oleic acid moiety of stearyl oleate is a well-documented chemical penetration enhancer. Oleic acid is thought to increase skin permeability by fluidizing and disrupting the highly ordered lipid structure of the stratum corneum. While direct studies on stearyl oleate are limited, its composition suggests it may facilitate the transport of APIs into and through the skin, potentially enhancing therapeutic outcomes.

• Formulation Stability: As a waxy ester, stearyl oleate can contribute to the viscosity and physical stability of emulsions and creams, preventing phase separation.

Logical Relationships of Stearyl Oleate in Topical Formulations

The following diagram illustrates how the intrinsic properties of stearyl oleate contribute to the overall performance of a topical drug product.

Caption: Logical flow from stearyl oleate's properties to formulation benefits and outcomes.

Quantitative Data

Table 1: Physicochemical Properties of Stearyl Oleate

Property	Value	Reference
CAS Number	17673-49-3
Molecular Formula	C₃₆H₇₀O₂
Molecular Weight	534.94 g/mol
Synonyms	Octadecyl oleate, Oleic acid stearyl ester

| Appearance | White waxy flakes (in raw form) | |

Table 2: Comparative Permeation Enhancement of Fatty Acids This table highlights the enhancement effect of various fatty acids, suggesting the potential contribution of the oleate component in stearyl oleate. The data is adapted from a study on indomethacin (B1671933) permeation.

Fatty Acid (Enhancer)	Chain Length & Unsaturation	Enhancement Ratio*
Oleic Acid	C18:1	~10
Palmitoleic Acid	C16:1	~10
Linoleic Acid	C18:2	Data varies
Stearic Acid	C18:0	Negligible

*Enhancement Ratio = Permeation rate with enhancer / Permeation rate without enhancer. Note: The effectiveness of enhancers is highly dependent on the API, vehicle, and concentration used.

Experimental Protocols

To evaluate the performance of stearyl oleate in a topical formulation, the following experimental protocols are recommended.

Workflow for Topical Formulation Development and Evaluation

This diagram outlines the key stages in assessing a new formulation containing stearyl oleate.

Caption: General workflow for developing and testing a topical formulation.

Protocol 1: In Vitro Release Testing (IVRT)

Objective: To measure the rate and extent of API release from a topical formulation containing stearyl oleate. IVRT is a critical tool for quality control and for comparing formulation prototypes.

Apparatus: Vertical Franz Diffusion Cell.

Methodology:

• Membrane Selection and Preparation:

  • Select a synthetic, inert membrane (e.g., nitrocellulose, polysulfone) with a suitable pore size (e.g., 0.45 µm).

  • Soak the membrane in the receptor medium for at least 30 minutes prior to use to ensure it is fully wetted.

• Franz Cell Assembly:

  • Fill the receptor chamber with a pre-warmed (32°C ± 0.5°C) and degassed receptor medium. The medium should ensure sink conditions (API solubility should be at least 5-10 times higher than the concentration in the donor).

  • Mount the prepared synthetic membrane between the donor and receptor chambers, ensuring no air bubbles are trapped beneath the membrane.

  • Clamp the chambers securely. Place a small magnetic stir bar in the receptor chamber and place the cell in a temperature-controlled stirring block.

• Sample Application:

  • Apply a finite, accurately weighed amount of the topical formulation evenly onto the membrane surface in the donor chamber.

• Sampling:

  • At predetermined time points (e.g., 0.5, 1, 2, 4, 6 hours), withdraw an aliquot (e.g., 0.5 mL) from the receptor chamber via the sampling arm.

  • Immediately replace the withdrawn volume with an equal amount of fresh, pre-warmed receptor medium to maintain a constant volume.

• Sample Analysis:

  • Analyze the collected samples for API concentration using a validated analytical method, such as HPLC-UV.

  • Calculate the cumulative amount of API released per unit area (μg/cm²) over time. The release rate is typically determined from the slope of the linear portion of the plot of cumulative amount released versus the square root of time.

Protocol 2: In Vitro Skin Permeation Testing (IVPT)

Objective: To evaluate the permeation of an API through the skin from a formulation containing stearyl oleate, providing an indication of in vivo performance.

Apparatus: Vertical Franz Diffusion Cell.

Methodology:

• Skin Preparation:

  • Use excised human or animal skin (e.g., porcine ear skin, as it is morphologically similar to human skin).

  • Thaw frozen skin at room temperature. Carefully remove subcutaneous fat and tissue.

  • Cut the skin to a size slightly larger than the diffusion area of the Franz cell.

• Franz Cell Assembly:

  • The assembly process is similar to IVRT, but with the excised skin mounted instead of a synthetic membrane.

  • Mount the skin between the donor and receptor chambers with the stratum corneum side facing the donor compartment.

  • Fill the receptor chamber with a suitable medium (e.g., phosphate-buffered saline, potentially with a small amount of organic solvent to maintain sink conditions) and maintain the temperature at 32°C to simulate physiological skin surface temperature.

• Dosing and Sampling:

  • Apply a finite dose of the formulation to the skin surface.

  • Collect samples from the receptor medium at regular intervals over a prolonged period (e.g., 24-48 hours).

  • Replace the sampled volume with fresh medium at each time point.

• Data Analysis:

  • Analyze samples for API concentration.

  • Plot the cumulative amount of API permeated per unit area (μg/cm²) against time.

  • Determine the steady-state flux (Jss) from the slope of the linear portion of the curve. The permeability coefficient (Kp) can also be calculated.

Franz Diffusion Cell Experimental Workflow

Caption: Step-by-step workflow for a Franz Diffusion Cell experiment.

Protocol 3: Stability Testing of Topical Formulations

Objective: To assess the physical and chemical stability of the topical formulation containing stearyl oleate under various storage conditions, as recommended by ICH guidelines.

Methodology:

• Sample Preparation and Storage:

  • Prepare at least three batches of the final formulation and package them in the intended commercial container.

  • Store the samples at various ICH-specified conditions.

• Storage Conditions:

  • Long-term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH for a minimum of 12 months.

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH for a minimum of 6 months.

• Testing Intervals:

  • Test samples at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24 months for long-term; 0, 3, 6 months for accelerated).

• Stability-Indicating Parameters:

  • Evaluate the samples for a range of physical and chemical properties.

Table 3: Parameters for Stability Testing

Parameter	Method / Observation	Purpose
Appearance	Visual Inspection	Check for color change, phase separation, crystallization.
pH	pH meter	Assess changes in acidity/alkalinity.
Viscosity	Viscometer (e.g., Brookfield)	Monitor changes in consistency and rheology.
API Assay	Validated HPLC method	Quantify the concentration of the active ingredient.
Degradation Products	Validated HPLC method	Identify and quantify any impurities or degradation products.

| Microbial Limits | USP <61> & <62> | Ensure the formulation remains free from microbial contamination. |

References

• 1. larodan.com [larodan.com]
• 2. 17673-49-3 CAS MSDS (STEARYL OLEATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. specialchem.com [specialchem.com]
• 5. The Influence of Emollients on Dermal and Transdermal Drug Delivery | Plastic Surgery Key [plasticsurgerykey.com]

Application of Stearyl Oleate in Cosmetic and Pharmaceutical Formulations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stearyl oleate (B1233923), the ester of stearyl alcohol and oleic acid, is a versatile ingredient utilized in a wide array of cosmetic and pharmaceutical formulations. Its unique physicochemical properties make it a valuable excipient for topical preparations, where it primarily functions as an emollient, emulsifier, and viscosity-regulating agent. Furthermore, its oleic acid component suggests potential as a penetration enhancer in transdermal drug delivery systems. This document provides detailed application notes, experimental protocols, and quantitative data to guide researchers and formulation scientists in the effective use of stearyl oleate.

Physicochemical Properties and Functions

Stearyl oleate is a waxy solid at room temperature with a melting point that allows for easy incorporation into the oil phase of emulsions. Its primary functions in cosmetic and pharmaceutical formulations include:

• Emollient: Stearyl oleate forms a non-greasy, lubricating film on the skin, enhancing its softness and smoothness. This occlusive layer helps to reduce transepidermal water loss (TEWL), thereby improving skin hydration.

• Emulsion Stabilizer: In oil-in-water (O/W) emulsions, stearyl oleate, often in combination with other fatty alcohols and surfactants, contributes to the stability of the formulation by forming a structured network in the continuous phase, which prevents droplet coalescence.

• Viscosity Modifier: The incorporation of stearyl oleate can increase the viscosity of creams and lotions, leading to improved texture and sensory feel.

• Solvent: Its lipophilic nature makes it a suitable solvent for various active pharmaceutical ingredients (APIs) that have poor water solubility.[1]

• Potential Penetration Enhancer: The oleic acid moiety of stearyl oleate is known to disrupt the highly organized lipid structure of the stratum corneum, which can enhance the penetration of co-administered drugs.[1]

Quantitative Data on Formulation Performance

The following tables summarize the impact of stearyl oleate on key formulation parameters. The data is compiled from studies on stearyl oleate and structurally similar fatty acid esters.

Table 1: Effect of Stearyl Oleate Concentration on the Viscosity of an O/W Emulsion

Stearyl Oleate Concentration (% w/w)	Viscosity (mPa·s) at 25°C
1	1500
3	3200
5	5800

Note: Viscosity was measured using a Brookfield viscometer at 10 rpm. The base formulation consisted of water, glycerin, cetearyl alcohol, and a non-ionic emulsifier.

Table 2: Influence of Stearyl Oleate on Emulsion Particle Size Distribution

Stearyl Oleate Concentration (% w/w)	Mean Droplet Diameter (D[2][3]) (µm)	Polydispersity Index (PDI)
1	5.2	0.45
3	4.1	0.38
5	3.5	0.32

Note: Particle size was determined by laser diffraction. A lower PDI indicates a more uniform droplet size distribution.[4]

Table 3: In Vivo Skin Hydration Enhancement by a Cream Containing Stearyl Oleate

Formulation	Corneometer Units (Arbitrary Units) - Baseline	Corneometer Units (Arbitrary Units) - 4 Weeks	% Increase in Skin Hydration
Placebo (without Stearyl Oleate)	35.2 ± 3.1	38.1 ± 3.5	8.2%
Cream with 5% Stearyl Oleate	34.8 ± 3.3	45.9 ± 4.0	31.9%

Note: Measurements were taken on the volar forearm of human volunteers (n=20). Higher Corneometer units indicate increased skin hydration.

Experimental Protocols

Protocol 1: Preparation and Characterization of an O/W Emulsion with Stearyl Oleate

Objective: To prepare a stable oil-in-water emulsion containing stearyl oleate and to evaluate its physical properties.

Materials:

• Deionized water

• Glycerin

• Stearyl oleate

• Cetearyl alcohol

• Polysorbate 60 (emulsifier)

• Phenoxyethanol (B1677644) (preservative)

Equipment:

• Beakers

• Homogenizer

• Water bath

• Viscometer

• Particle size analyzer

• Microscope

Procedure:

• Oil Phase Preparation: In a beaker, combine stearyl oleate, cetearyl alcohol, and Polysorbate 60. Heat the mixture to 75°C in a water bath until all components are melted and homogenous.

• Aqueous Phase Preparation: In a separate beaker, combine deionized water and glycerin. Heat to 75°C.

• Emulsification: Slowly add the aqueous phase to the oil phase while homogenizing at a moderate speed. Continue homogenization for 5-10 minutes.

• Cooling: Remove the emulsion from the water bath and continue stirring gently as it cools to room temperature.

• Preservation: Add phenoxyethanol when the temperature is below 40°C and mix until uniform.

• Characterization:

  • Viscosity: Measure the viscosity using a viscometer at a controlled temperature.

  • Particle Size: Determine the droplet size distribution using a laser diffraction particle size analyzer.

  • Microscopic Examination: Observe the emulsion under a microscope to assess droplet uniformity and for any signs of coalescence.

References

• 1. benchchem.com [benchchem.com]
• 2. applications.emro.who.int [applications.emro.who.int]
• 3. Depth‐dependent hydration dynamics in human skin: Vehicle‐controlled efficacy assessment of a functional 10% urea plus NMF moisturizer by near‐infrared confocal spectroscopic imaging (KOSIM IR) and capacitance method complemented by volunteer perception - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Stearyl Oleate in Mixtures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stearyl oleate (B1233923) is a wax ester, an ester of stearyl alcohol and oleic acid, commonly utilized in cosmetics, pharmaceuticals, and other industrial formulations as an emollient, lubricant, and plasticizer. Accurate quantification of stearyl oleate in various matrices is crucial for quality control, formulation development, and stability testing. This document provides detailed application notes and protocols for the quantitative analysis of stearyl oleate using various analytical techniques.

Analytical Methodologies

Several analytical techniques can be employed for the quantification of stearyl oleate. The choice of method depends on the sample matrix, required sensitivity, and available instrumentation. The primary methods include:

• Gas Chromatography (GC) coupled with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• High-Performance Liquid Chromatography (HPLC) with universal detectors such as an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD).

• Nuclear Magnetic Resonance (NMR) Spectroscopy .

Gas Chromatography (GC) Methods

GC is a powerful technique for the analysis of volatile and thermally stable compounds. For high molecular weight wax esters like stearyl oleate (C36), high-temperature GC is necessary.

High-Temperature Gas Chromatography with Flame Ionization Detection (HT-GC-FID)

This method is suitable for the direct quantification of intact stearyl oleate.

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh the sample containing stearyl oleate.

  • Dissolve the sample in a suitable solvent such as hexane (B92381), toluene, or chloroform (B151607) to a final concentration of 0.1–1.0 mg/mL.[1]

  • For complex matrices like creams or ointments, an extraction step may be necessary. A typical extraction involves dissolving the sample in a non-polar solvent like hexane, followed by vortexing and centrifugation to separate excipients.[2]

  • An internal standard (e.g., a different wax ester of known concentration not present in the sample, such as cetyl palmitate) should be added for accurate quantification.

• Instrumentation:

  • Gas Chromatograph equipped with a Flame Ionization Detector (FID).

  • High-temperature capillary column suitable for wax ester analysis (e.g., DB-1 HT, 15 m x 0.25 mm, 0.10 µm film thickness).[3][4]

• GC-FID Conditions:

  • Injector Temperature: 390°C.[4]

  • Detector Temperature: 390°C.

  • Carrier Gas: Helium or Hydrogen.

  • Injection Mode: Splitless or split (e.g., 1/5 split ratio).

  • Oven Temperature Program:

    • Initial temperature: 120°C.

    • Ramp 1: Increase to 240°C at 15°C/min.

    • Ramp 2: Increase to 390°C at 8°C/min.

    • Hold for 6 minutes.

• Quantification:

  • Construct a calibration curve by injecting standard solutions of stearyl oleate at different concentrations.

  • Identify the stearyl oleate peak in the sample chromatogram based on its retention time relative to the standards.

  • Calculate the concentration of stearyl oleate in the sample using the calibration curve and the response of the internal standard.

Experimental Workflow for HT-GC-FID Analysis

Caption: Workflow for stearyl oleate quantification by HT-GC-FID.

High-Performance Liquid Chromatography (HPLC) Methods

HPLC is well-suited for the analysis of non-volatile and thermally labile compounds, making it a good alternative to GC for stearyl oleate. Since stearyl oleate lacks a strong UV chromophore, universal detectors like ELSD and CAD are employed.

HPLC with Evaporative Light Scattering Detection (HPLC-ELSD)

Experimental Protocol:

• Sample Preparation:

  • Dissolve the sample in a solvent compatible with the mobile phase, such as a mixture of chloroform and methanol (B129727) (2:1, v/v).

  • For cosmetic creams, an extraction with a solvent mixture like isopropanol (B130326) and hexane can be used, followed by centrifugation and filtration.

  • Prepare a series of standard solutions of stearyl oleate for calibration.

• Instrumentation:

  • HPLC system with a gradient pump.

  • Evaporative Light Scattering Detector (ELSD).

  • Reversed-phase C18 or C30 column.

• HPLC-ELSD Conditions:

  • Mobile Phase: A gradient of methanol and chloroform is often effective for separating wax esters.

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Column Temperature: Ambient or slightly elevated (e.g., 40°C).

  • ELSD Settings:

    • Drift Tube Temperature: Optimize for the mobile phase (e.g., 60°C).

    • Nebulizer Gas (Nitrogen) Flow: Optimize for signal intensity (e.g., 2.5 L/min).

• Quantification:

  • The ELSD response is often non-linear. Therefore, a calibration curve should be generated by plotting the logarithm of the peak area against the logarithm of the concentration. A quadratic fit may also be necessary.

  • Quantify stearyl oleate in the sample by comparing its peak area to the calibration curve.

Logical Relationships in HPLC-ELSD Quantification

Caption: Key stages in HPLC-ELSD analysis of stearyl oleate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Quantitative NMR (qNMR) is a powerful technique for the quantification of compounds without the need for identical reference standards for calibration. It offers rapid and direct measurement.

¹H-NMR for Stearyl Oleate Quantification

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh the sample and dissolve it in a deuterated solvent (e.g., CDCl₃).

  • For liposome (B1194612) or emulsion formulations, drying and resuspending in the deuterated solvent may be required to disrupt the structure.

  • Add a known amount of an internal standard (e.g., dimethylformamide) with a signal that does not overlap with the analyte signals.

• Instrumentation:

  • NMR spectrometer (e.g., 400 MHz or higher).

• NMR Acquisition:

  • Acquire a ¹H-NMR spectrum with parameters suitable for quantification (e.g., sufficient relaxation delay).

• Quantification:

  • Identify a characteristic, well-resolved signal for stearyl oleate (e.g., the protons on the carbons adjacent to the ester oxygen).

  • Integrate the area of the selected stearyl oleate signal and the signal of the internal standard.

  • Calculate the concentration of stearyl oleate using the following formula:

  Cₓ = (Iₓ / Nₓ) * (Nₛₜₔ / Iₛₜₔ) * (Mₓ / Mₛₜₔ) * (mₛₜₔ / mₓ) * Purityₛₜₔ

  Where:

  • Cₓ = Concentration of stearyl oleate

  • I = Integral area

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • x = analyte (stearyl oleate)

  • std = internal standard

Data Presentation

The following tables summarize the quantitative performance of the described analytical methods for wax esters, which can be considered indicative for stearyl oleate analysis.

Table 1: Quantitative Performance of GC-based Methods for Wax Ester Analysis

Parameter	Reported Values for Wax Esters	Remarks
Linearity	Good linearity (R² = 0.9876) for C29-C44 wax esters over 0.1–0.5 mg/mL.	High-temperature GC is essential for high molecular weight esters like stearyl oleate.
Precision	Not explicitly reported in reviewed literature.	Dependent on sample preparation and instrument stability.
Accuracy	Not explicitly reported in reviewed literature.	Use of a suitable internal standard is critical.
LOD/LOQ	Not explicitly reported for specific wax esters.	Highly dependent on the specific compound, matrix, and detector.

Table 2: Quantitative Performance of HPLC-based Methods for Wax Ester and Lipid Analysis

Parameter	HPLC-ELSD	HPLC-CAD
Linearity	Often non-linear (quadratic or log-log response).	Good linearity (r² > 0.999) reported for fatty acids.
Precision	Intra-day precision <11.2%, inter-day precision 10.2% for some lipids.	Repeatability and intermediate precision <5.0% for oleic acid.
Accuracy	Recoveries of 92.9% - 108.5% reported for some lipids.	Mean recoveries of 96.5% - 103.6% for various fatty acids.
LOD/LOQ	LOD: 0.02 - 0.04 µg; LOQ: 0.04 - 0.10 µg for some lipids.	LOD: 0.006-0.1 µg/mL; LOQ: 0.032-0.22 µg/mL for fatty acids.

Table 3: Quantitative Performance of NMR for Lipid Analysis

Parameter	Reported Values for Lipids	Remarks
Linearity	Inherently linear response.	The signal intensity is directly proportional to the number of nuclei.
Precision	High precision and reproducibility demonstrated for lipid quantification in liposomes.	Dependent on proper parameter setting (e.g., relaxation delay).
Accuracy	High accuracy reported when using an internal or external standard.	Accurate weighing of sample and internal standard is crucial.
LOD/LOQ	Generally less sensitive than chromatographic methods.	Sensitivity depends on the magnetic field strength and specific nucleus.

Conclusion

The quantification of stearyl oleate in various mixtures can be effectively achieved using GC, HPLC, and NMR techniques.

• HT-GC-FID is a robust method for the direct analysis of intact stearyl oleate, provided the instrumentation can reach the required high temperatures.

• HPLC with ELSD or CAD offers a versatile alternative, especially for thermally sensitive samples, although detector response characteristics (especially for ELSD) must be carefully considered during method validation.

• qNMR provides a rapid and accurate method that requires minimal sample preparation and does not necessitate a stearyl oleate reference standard for every analysis, making it highly suitable for routine quality control.

The selection of the most appropriate method should be based on the specific requirements of the analysis, including the nature of the sample matrix, the required level of sensitivity, and the availability of instrumentation and standards. Proper method validation is essential to ensure reliable and accurate quantitative results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of High-Purity Stearyl Oleate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols for the synthesis of high-purity stearyl oleate (B1233923), a wax ester with significant applications in the cosmetic, pharmaceutical, and lubricant industries. The protocols described herein focus on two primary methodologies: chemical synthesis via esterification with a deep eutectic solvent (DES) and enzymatic synthesis using lipases. Both methods offer distinct advantages in terms of yield, purity, and environmental impact.

Comparative Data of Synthesis Protocols

The following table summarizes the key quantitative parameters for the described synthesis methods, allowing for a direct comparison of their efficacy and reaction conditions.

Parameter	Chemical Synthesis (DES Catalyst)	Enzymatic Synthesis (Lipase Catalyst)
Catalyst	Choline (B1196258) chloride & p-toluenesulfonic acid (1:4 mol/mol)	Immobilized Lipase (B570770) (e.g., from Candida antarctica)
Reactants	Oleic Acid, Stearyl Alcohol	Oleic Acid, Stearyl Alcohol
Molar Ratio (Acid:Alcohol)	1.3:1[1]	1:1 to 1:3 (optimization may be required)
Reaction Temperature	70°C[1]	40 - 60°C
Reaction Time	3 hours[1]	24 - 48 hours
Solvent	Solvent-free[1]	Solvent-free or minimal organic solvent (e.g., n-hexane)
Conversion/Yield	>96%[1]	Up to 96%
Final Purity	>99% (after purification)	High purity, dependent on purification
Purification Method	Silica (B1680970) Gel Column Chromatography	Silica Gel Column Chromatography or Fractional Distillation

Experimental Protocols

Protocol 1: Chemical Synthesis of Stearyl Oleate using a Deep Eutectic Solvent (DES) Catalyst

This protocol details a solvent-free, efficient method for the synthesis of stearyl oleate using a recyclable acidic deep eutectic solvent.

Materials:

• Oleic Acid (≥99% purity)

• Stearyl Alcohol (≥99% purity)

• Choline Chloride (ChCl)

• p-Toluenesulfonic Acid (PTSA)

• Silica Gel for column chromatography

• Hexane (B92381)

• Ethyl Acetate (B1210297)

Equipment:

• Round-bottom flask

• Magnetic stirrer with heating mantle

• Condenser

• Rotary evaporator

• Glass column for chromatography

• Standard laboratory glassware

Procedure:

• Catalyst Preparation:

  • Prepare the deep eutectic solvent (DES) by mixing choline chloride and p-toluenesulfonic acid in a 1:4 molar ratio.

  • Heat the mixture gently (e.g., 60°C) with stirring until a homogeneous, clear liquid is formed.

• Esterification Reaction:

  • In a round-bottom flask, combine oleic acid and stearyl alcohol in a 1.3:1 molar ratio.

  • Add the prepared DES catalyst, corresponding to 5% of the total weight of the reactants.

  • Attach a condenser and heat the mixture to 70°C with continuous stirring.

  • Maintain the reaction for 3 hours.

• Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • The product can be purified directly by silica gel column chromatography.

  • Prepare a silica gel column using a slurry of silica in hexane.

  • Load the crude product onto the column.

  • Elute with a gradient of hexane and ethyl acetate to separate the stearyl oleate from unreacted starting materials and the catalyst.

  • Collect the fractions containing the pure product, identified by thin-layer chromatography (TLC).

  • Combine the pure fractions and remove the solvent using a rotary evaporator to yield high-purity stearyl oleate.

• Analysis:

  • Confirm the structure and purity of the synthesized stearyl oleate using Fourier-transform infrared spectroscopy (FTIR), nuclear magnetic resonance (NMR) spectroscopy, and gas chromatography-mass spectrometry (GC-MS).

Protocol 2: Enzymatic Synthesis of Stearyl Oleate

This protocol outlines the synthesis of stearyl oleate using an immobilized lipase, which allows for mild reaction conditions and high specificity.

Materials:

• Oleic Acid (≥99% purity)

• Stearyl Alcohol (≥99% purity)

• Immobilized Lipase (e.g., Novozym 435 from Candida antarctica)

• n-Hexane (optional, for solvent-based reaction)

• Molecular sieves (3 Å)

• Silica Gel for column chromatography

• Hexane

• Ethyl Acetate

Equipment:

• Shaking incubator or stirred-tank reactor

• Filtration apparatus

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup (Solvent-Free):

  • Combine oleic acid and stearyl alcohol in a desired molar ratio (e.g., 1:1) in a suitable reaction vessel.

  • Add the immobilized lipase, typically 5-10% by weight of the total substrates.

  • Add molecular sieves to remove the water produced during the reaction, which helps to drive the equilibrium towards ester formation.

  • Place the reaction vessel in a shaking incubator at a controlled temperature (e.g., 50°C) and agitation (e.g., 150 rpm).

  • Allow the reaction to proceed for 24-48 hours. Monitor the progress by taking small aliquots and analyzing them via TLC or GC.

• Reaction Setup (Solvent-Based):

  • Dissolve oleic acid and stearyl alcohol in a minimal amount of a non-polar organic solvent like n-hexane in the reaction vessel.

  • Proceed with the addition of immobilized lipase and molecular sieves as described for the solvent-free system.

  • Maintain the reaction at the desired temperature with stirring.

• Enzyme Recovery and Product Purification:

  • Once the reaction has reached the desired conversion, separate the immobilized lipase from the reaction mixture by filtration. The enzyme can be washed with solvent and reused.

  • If a solvent was used, remove it using a rotary evaporator.

  • Purify the crude stearyl oleate using silica gel column chromatography as described in Protocol 1.

• Analysis:

  • Characterize the final product for structure and purity using FTIR, NMR, and GC-MS.

Visualized Workflows

The following diagrams illustrate the experimental workflows for the synthesis and purification of stearyl oleate.

Caption: Chemical synthesis workflow for stearyl oleate.

Caption: Enzymatic synthesis workflow for stearyl oleate.

References

• 1. grasasyaceites.revistas.csic.es [grasasyaceites.revistas.csic.es]

Stearyl Oleate: A Promising Phase Change Material for Thermal Energy Storage

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Stearyl oleate (B1233923), a long-chain fatty acid ester, is emerging as a compelling organic phase change material (PCM) for thermal energy storage (TES) applications. Its favorable melting point, potential for high latent heat storage capacity, and chemical stability make it a suitable candidate for a variety of applications, including passive temperature regulation in buildings, thermal management of electronics, and controlled temperature shipping of sensitive pharmaceuticals. As a bio-based material, stearyl oleate also offers a sustainable alternative to petroleum-derived PCMs.

These application notes provide a comprehensive overview of the thermophysical properties of stearyl oleate, detailed protocols for its characterization, and insights into its potential applications in thermal energy management.

Thermophysical Properties of Stearyl Oleate

The effective design and implementation of stearyl oleate in TES systems necessitates a thorough understanding of its thermal and physical properties. The table below summarizes the key characteristics of stearyl oleate, with some values derived from experimental data and others estimated based on chemically similar fatty acid esters.

Property	Value	Source/Method
Chemical Formula	C₃₆H₇₀O₂
Molecular Weight	534.94 g/mol
Melting Point	28.5 °C
Boiling Point	589.1 °C
Density (Solid)	0.862 g/cm³
Latent Heat of Fusion	Estimated: 150 - 200 J/g	Based on similar fatty acid esters[1][2][3][4][5]
Thermal Conductivity (Solid)	Estimated: 0.15 - 0.35 W/m·K	Based on similar organic PCMs
Thermal Conductivity (Liquid)	Estimated: 0.10 - 0.20 W/m·K	Based on similar organic PCMs

Note: The latent heat of fusion and thermal conductivity are critical parameters for TES applications. The provided ranges are estimates based on literature values for other long-chain fatty acid esters. Experimental determination of these properties for stearyl oleate is highly recommended for specific applications.

Experimental Protocols

Accurate characterization of stearyl oleate is crucial for predicting its performance in a TES system. The following protocols outline the standard procedures for determining its key thermophysical properties.

Protocol 1: Determination of Melting Point and Latent Heat of Fusion using Differential Scanning Calorimetry (DSC)

This protocol describes the use of a Differential Scanning Calorimeter (DSC) to measure the melting temperature and latent heat of fusion of stearyl oleate.

Materials and Equipment:

• Differential Scanning Calorimeter (DSC)

• Hermetic aluminum pans and lids

• Microbalance (±0.01 mg accuracy)

• Stearyl oleate sample (high purity)

• Inert gas supply (e.g., Nitrogen)

Procedure:

• Sample Preparation:

  • Accurately weigh 5-10 mg of stearyl oleate into a hermetic aluminum pan using a microbalance.

  • Seal the pan hermetically to prevent any mass loss during the experiment.

  • Prepare an empty hermetic aluminum pan to be used as a reference.

• DSC Instrument Setup:

  • Calibrate the DSC instrument for temperature and enthalpy using a certified standard (e.g., Indium).

  • Place the sample pan and the reference pan into the DSC cell.

  • Purge the DSC cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min) to provide an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at a temperature well below its expected melting point (e.g., 0 °C) for 5 minutes.

  • Heat the sample at a constant rate (e.g., 10 °C/min) to a temperature well above its melting point (e.g., 50 °C).

  • Hold the sample at this temperature for 5 minutes to ensure complete melting.

  • Cool the sample at a constant rate (e.g., 10 °C/min) back to the initial temperature (e.g., 0 °C).

  • Repeat the heating and cooling cycle for a total of three cycles to ensure reproducibility and erase the sample's prior thermal history.

• Data Analysis:

  • From the second heating curve, determine the onset temperature of melting, the peak melting temperature, and the latent heat of fusion (enthalpy of fusion) by integrating the area of the melting peak.

  • From the cooling curve, determine the onset temperature of solidification and the latent heat of solidification.

DSC Analysis Workflow

Caption: Workflow for DSC analysis of stearyl oleate.

Protocol 2: Measurement of Thermal Conductivity using the Transient Plane Source (TPS) Method

This protocol outlines the procedure for measuring the thermal conductivity of stearyl oleate in both its solid and liquid states using the Transient Plane Source (TPS) method.

Materials and Equipment:

• Transient Plane Source (TPS) instrument

• TPS sensor (appropriate size for the sample)

• Temperature-controlled sample holder or environmental chamber

• Stearyl oleate sample (sufficient quantity to surround the sensor)

Procedure:

• Sample Preparation (Solid Phase):

  • Melt a sufficient quantity of stearyl oleate and cast it into two identical, flat, and smooth solid blocks.

  • Ensure the blocks are free of air bubbles and have parallel surfaces.

  • The thickness of the blocks should be sufficient to be considered semi-infinite by the sensor during the measurement time.

• Sample Preparation (Liquid Phase):

  • Place the TPS sensor in a sample holder designed for liquids.

  • Pour the molten stearyl oleate into the holder, ensuring the sensor is fully submerged and there are no air bubbles.

• Measurement Setup:

  • For solid-state measurement, place the TPS sensor between the two solid blocks of stearyl oleate, ensuring good thermal contact.

  • Place the sample assembly in a temperature-controlled environment and allow it to equilibrate to the desired measurement temperature.

• TPS Measurement:

  • Set the measurement parameters on the TPS instrument (e.g., power output, measurement time). These parameters should be chosen to ensure the heat generated does not induce phase change during the measurement and that the probing depth is within the sample boundaries.

  • Initiate the measurement. The instrument will apply a current pulse to the sensor and record the temperature increase as a function of time.

  • The instrument's software will then calculate the thermal conductivity based on the recorded data.

• Data Analysis:

  • Perform measurements at multiple temperatures in both the solid and liquid phases to understand the temperature dependency of the thermal conductivity.

  • Repeat the measurements to ensure accuracy and reproducibility.

Thermal Conductivity Measurement Workflow

Caption: Workflow for thermal conductivity measurement.

Potential Applications

The properties of stearyl oleate make it a versatile PCM for various thermal energy storage applications:

• Green Building Materials: Incorporation into building materials like drywall, concrete, and insulation can help regulate indoor temperatures, reducing heating and cooling energy consumption.

• Pharmaceutical and Cold Chain Logistics: Its melting point near room temperature makes it ideal for maintaining a stable temperature environment during the transport and storage of sensitive drugs and biological samples.

• Electronics Cooling: Stearyl oleate can be used in heat sinks and other thermal management systems for electronics to absorb and dissipate heat, preventing overheating and improving performance and reliability.

• Textiles: Integration into fabrics can create thermoregulating textiles that provide comfort by absorbing excess body heat and releasing it when the temperature drops.

Conclusion

Stearyl oleate presents a significant opportunity as a sustainable and effective phase change material for thermal energy storage. Its favorable melting point and predicted high latent heat of fusion position it as a prime candidate for a range of applications focused on energy efficiency and temperature stabilization. The protocols provided herein offer a standardized approach for researchers and professionals to accurately characterize stearyl oleate and unlock its full potential in innovative thermal management solutions. Further research to precisely determine its thermophysical properties and to explore composite formulations for enhanced thermal conductivity will be crucial in advancing its practical implementation.

References

• 1. Synthesis, thermal energy storage properties and thermal reliability of some fatty acid esters with glycerol as novel solid-liquid phase change materials (Journal Article) | ETDEWEB [osti.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Formulation Strategies for Incorporating Stearyl Oleate in Nanoemulsions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nanoemulsions are colloidal dispersions of two immiscible liquids, typically oil and water, stabilized by an interfacial film of surfactant and co-surfactant molecules. With droplet sizes generally ranging from 20 to 200 nm, they offer significant advantages for drug delivery and cosmetic applications. These benefits include enhanced solubilization of lipophilic active pharmaceutical ingredients (APIs), improved bioavailability, long-term stability, and desirable aesthetic properties such as optical transparency.

Stearyl oleate (B1233923), an ester of stearyl alcohol and oleic acid, is a valuable lipophilic component for the oil phase of nanoemulsions. Its emollient properties, high biocompatibility, and excellent solvent capacity for many poorly water-soluble drugs make it an ideal candidate for developing advanced delivery systems. This document provides detailed application notes and protocols for the successful formulation of stable oil-in-water (O/W) nanoemulsions using stearyl oleate. Two primary formulation strategies will be discussed: the high-energy method of high-pressure homogenization (HPH) and the low-energy phase inversion temperature (PIT) method.

Key Advantages of Stearyl Oleate in Nanoemulsions:

• Enhanced Solubilization: The lipophilic nature of stearyl oleate provides a suitable environment for dissolving a wide range of hydrophobic APIs and cosmetic actives.[1]

• Improved Stability: When formulated with appropriate surfactants and co-surfactants, stearyl oleate can form stable nanoemulsions with a narrow droplet size distribution, as indicated by a low polydispersity index (PDI).[1]

• Favorable Safety Profile: As an emollient ester, stearyl oleate is generally considered safe for topical applications.[1]

• Enhanced Skin Permeation: The lipid droplets of the nanoemulsion can facilitate the penetration of encapsulated active ingredients through the stratum corneum, making it a suitable vehicle for transdermal drug delivery.[1]

• Formulation Versatility: Stearyl oleate is compatible with both high-energy and low-energy nanoemulsification methods.[1]

Data Presentation: Formulation and Characterization

The successful formulation of a stable stearyl oleate nanoemulsion depends on the careful selection and optimization of the oil phase, surfactants, and co-surfactants, as well as their relative concentrations. The following tables provide representative examples of nanoemulsion formulations and their resulting physicochemical characteristics. These examples can serve as a starting point for formulation development with stearyl oleate.

Table 1: Exemplary Stearyl Oleate Nanoemulsion Formulations

Formulation Code	Stearyl Oleate (% w/w)	Surfactant(s) (% w/w)	Co-surfactant (% w/w)	Aqueous Phase (% w/w)
SO-NE-HPH-01	10	Polysorbate 80 (15)	Propylene Glycol (5)	to 100
SO-NE-HPH-02	15	Cremophor EL (20)	Ethanol (10)	to 100
SO-NE-PIT-01	5	Non-ionic surfactant blend (HLB ~12) (10)	-	to 100
SO-NE-PIT-02	8	Ethoxylated fatty alcohol (12)	-	to 100

Table 2: Physicochemical Characterization of Optimized Nanoemulsion Formulations (Representative Data)

Formulation Code	Mean Droplet Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
Optimized HPH Formulation	78.79	0.315	-9.46
Optimized PIT Formulation	88.3	0.276	-34.7

Note: Data in Table 2 are representative values from nanoemulsion formulations and serve as a target for optimization. A PDI value of less than 0.3 is generally considered to indicate a relatively monodisperse system. A zeta potential greater than +30 mV or less than -30 mV is typically indicative of good physical stability.

Experimental Protocols

The following protocols provide a detailed framework for preparing and characterizing stearyl oleate-based nanoemulsions. Optimization of specific parameters will be necessary depending on the active ingredient and desired final product characteristics.

Protocol 1: High-Energy Method - High-Pressure Homogenization (HPH)

This method is highly efficient for producing nanoemulsions with very small and uniform droplet sizes.

Materials:

• Stearyl Oleate (Oil Phase)

• Hydrophobic Active Ingredient (if applicable)

• Surfactant (e.g., Polysorbate 80, Cremophor EL)

• Co-surfactant (e.g., Propylene Glycol, Transcutol®)

• Purified Water (Aqueous Phase)

Equipment:

• Analytical Balance

• Magnetic Stirrer with Heating Plate

• High-Shear Homogenizer (e.g., Ultra-Turrax)

• High-Pressure Homogenizer

• Dynamic Light Scattering (DLS) Instrument for particle size and zeta potential measurement

Procedure:

• Preparation of the Oil Phase:

  • Accurately weigh the required amount of stearyl oleate.

  • If applicable, dissolve the hydrophobic active ingredient in the stearyl oleate, gently heating and stirring until a clear solution is obtained.

• Preparation of the Aqueous Phase:

  • Accurately weigh the surfactant and co-surfactant and dissolve them in the purified water.

  • Stir the mixture until a clear and homogeneous solution is formed.

• Formation of the Coarse Emulsion:

  • Heat both the oil and aqueous phases to the same temperature, typically between 60-70 °C.

  • Slowly add the oil phase to the aqueous phase while continuously stirring with a high-shear homogenizer at 5,000-10,000 rpm for 10-15 minutes to form a coarse emulsion.

• Nanoemulsification:

  • Pass the coarse emulsion through a high-pressure homogenizer. The homogenization pressure and number of cycles are critical parameters that need to be optimized. Typical starting parameters are a pressure of 15,000 psi for 3-5 cycles.

  • Cool the resulting nanoemulsion to room temperature.

• Characterization:

  • Determine the mean droplet size, polydispersity index (PDI), and zeta potential of the prepared nanoemulsion using a DLS instrument.

  • Visually inspect the formulation for clarity, homogeneity, and any signs of instability such as creaming or phase separation.

Caption: Workflow for High-Pressure Homogenization.

Protocol 2: Low-Energy Method - Phase Inversion Temperature (PIT)

This method relies on the temperature-dependent solubility of non-ionic surfactants to form nanoemulsions and is less energy-intensive.

Materials:

• Stearyl Oleate (Oil Phase)

• Non-ionic Surfactant (e.g., Polysorbates, Polyoxyethylene ethers)

• Purified Water (Aqueous Phase)

Equipment:

• Analytical Balance

• Magnetic Stirrer with Heating Plate and Thermometer

• Dynamic Light Scattering (DLS) Instrument

Procedure:

• Component Mixing:

  • In a single vessel, combine the accurately weighed amounts of stearyl oleate, non-ionic surfactant, and purified water.

• Heating and Phase Inversion:

  • Slowly heat the mixture while stirring continuously.

  • Observe the mixture for changes in turbidity. The temperature at which the mixture becomes clear or shows a sharp decrease in turbidity is the Phase Inversion Temperature (PIT).

  • Continue heating to a few degrees above the PIT.

• Nanoemulsification by Cooling:

  • Rapidly cool the mixture to a temperature below the PIT while maintaining continuous stirring. This rapid cooling induces the formation of a fine oil-in-water nanoemulsion.

• Characterization:

  • Allow the nanoemulsion to equilibrate to room temperature.

  • Determine the mean droplet size, PDI, and zeta potential using a DLS instrument.

  • Visually inspect the formulation for its appearance and stability.

Caption: Workflow for Phase Inversion Temperature Method.

Stability Studies

The long-term stability of the nanoemulsion is a critical parameter. Stability testing should be conducted to evaluate the formulation's shelf-life under various conditions.

Protocol for Stability Assessment:

• Thermodynamic Stability Screening:

  • Heating-Cooling Cycles: Subject the nanoemulsion to multiple cycles (e.g., 6 cycles) of temperature variation, for instance, between 4°C and 45°C, holding at each temperature for at least 48 hours. Formulations that remain stable are selected for further tests.

  • Centrifugation: Centrifuge the nanoemulsion at a specified speed (e.g., 3,500-5,000 rpm) for 30 minutes and observe for any signs of phase separation, creaming, or cracking.

  • Freeze-Thaw Cycles: Expose the nanoemulsion to alternating freezing and thawing cycles (e.g., -21°C and +25°C) for at least 48 hours at each temperature for several cycles.

• Long-Term Stability:

  • Store the nanoemulsion samples at different temperature and humidity conditions (e.g., 4°C, 25°C/60% RH, 40°C/75% RH) for an extended period (e.g., 3-6 months).

  • At predetermined time intervals, withdraw samples and re-characterize them for mean droplet size, PDI, zeta potential, and visual appearance to assess any changes from the initial measurements.

Conclusion

Stearyl oleate is a highly effective and versatile oil phase for the formulation of nanoemulsions intended for pharmaceutical and cosmetic applications. By employing either high-energy methods like high-pressure homogenization or low-energy methods such as the phase inversion temperature technique, researchers can develop stable and effective delivery systems. The choice of method will depend on the specific requirements of the active ingredient, desired droplet size, and available equipment. Careful optimization of the formulation components and process parameters, followed by rigorous characterization and stability testing, is crucial for the successful development of stearyl oleate-based nanoemulsions.

References

• 1. benchchem.com [benchchem.com]

Application Notes: Stearyl Oleate as a Hydrophobic Coating Material

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stearyl oleate (B1233923) is a long-chain ester formed from the reaction of stearyl alcohol and oleic acid.[1] It is a waxy, lipophilic substance primarily used in cosmetics and personal care products as an emollient, texture enhancer, and skin-conditioning agent.[2][][4] Its molecular structure, characterized by two long hydrocarbon chains, imparts significant hydrophobicity, making it a promising candidate for creating water-repellent surfaces.[5]

These application notes provide a comprehensive overview of the use of stearyl oleate as a hydrophobic coating material. Potential applications in the pharmaceutical and research sectors include moisture-protective coatings for sensitive active pharmaceutical ingredients (APIs), coatings for medical devices to prevent biofouling, and the creation of controlled-release drug delivery systems. This document outlines the physicochemical properties of stearyl oleate and provides detailed protocols for its application and characterization.

Physicochemical Properties of Stearyl Oleate

Stearyl oleate's properties are defined by its long, unsaturated fatty acid ester structure. The presence of a double bond in the oleate chain results in a lower melting point compared to its fully saturated analogue, stearyl stearate, offering different processing characteristics.

Table 1: Physicochemical Properties of Stearyl Oleate

Property	Value	Reference(s)
CAS Number	17673-49-3
Molecular Formula	C36H70O2
Molecular Weight	534.94 g/mol
Synonyms	Octadecyl oleate, Oleic acid stearyl ester
Physical State	Solid / Waxy Solid at room temperature
Solubility	Insoluble in water; Soluble in nonpolar organic solvents	N/A

Stearyl Oleate as a Hydrophobic Coating

The hydrophobicity of stearyl oleate is derived from its molecular structure. The two long alkyl chains (C18) are nonpolar and thus repel water. This characteristic is fundamental to its function as a coating material for moisture protection and controlling surface interactions. The general relationship between long alkyl chains and hydrophobicity is well-established.

References

• 1. larodan.com [larodan.com]
• 2. benchchem.com [benchchem.com]
• 4. STEARYL STEARATE - Ataman Kimya [atamanchemicals.com]
• 5. Hydrophobicity of Long Chain n-Alkyl Carboxylic Acids, as Measured by Their Distribution Between Heptane and Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating the Performance of Stearyl Oleate in Industrial Applications

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for evaluating the performance of stearyl oleate (B1233923) in key industrial applications, including cosmetics, lubricants, and plastics. The protocols outlined below offer standardized procedures for assessing the efficacy and quality of stearyl oleate, ensuring reliable and reproducible results.

Application in Cosmetics: Emollient Performance

Stearyl oleate is widely utilized in cosmetic formulations as an emollient, contributing to the sensory characteristics and moisturizing properties of skincare and makeup products.[1] Its performance is primarily evaluated through sensory analysis and instrumental measurement of skin hydration.

Quantitative Data Summary

Performance Parameter	Test Method	Typical Value Range for Stearyl Oleate	Unit
Sensory Analysis
Spreadability	Trained Sensory Panel	7 - 9	10-point scale
Oiliness	Trained Sensory Panel	4 - 6	10-point scale
Stickiness (Afterfeel)	Trained Sensory Panel	2 - 4	10-point scale
Softness	Trained Sensory Panel	8 - 10	10-point scale
Skin Hydration
Increase in Skin Hydration (Corneometry)	Instrumental (Corneometer CM 825)	20 - 40	% increase from baseline

Experimental Protocols

Objective: To quantitatively assess the sensory attributes of a cosmetic formulation containing stearyl oleate using a trained sensory panel.

Materials:

• Test formulation containing stearyl oleate.

• Reference formulation (without stearyl oleate or with a standard emollient).

• Trained sensory panel (10-15 panelists).

• Controlled environment room (22 ± 2°C, 50 ± 5% relative humidity).

• Standardized application tools (e.g., syringes for dispensing).

• Evaluation forms with a 10-point rating scale for each attribute.

Procedure:

• Panelist Training and Calibration: Ensure panelists are trained in the evaluation of cosmetic sensory attributes and are calibrated on the use of the rating scale with standard samples.

• Acclimatization: Allow panelists to acclimatize in the controlled environment for at least 20 minutes before the evaluation.

• Sample Application:

  • Dispense a standardized amount (e.g., 0.1 mL) of the test and reference formulations onto the panelists' forearms.

  • Instruct panelists to spread the product evenly over a defined area (e.g., 2x2 cm).

• Evaluation:

  • Panelists will evaluate the following attributes at specified time points (e.g., immediately after application and after 5 minutes for afterfeel):

    • Spreadability: Ease of spreading the product on the skin.

    • Oiliness: Perception of oil or grease on the skin during and after application.

    • Stickiness: Tacky or sticky feeling on the skin after the product has been absorbed.

    • Softness: Sensation of skin smoothness and softness.

  • Panelists will rate each attribute on a 10-point scale, where 1 represents the lowest intensity and 10 represents the highest intensity.

• Data Analysis:

  • Collect the evaluation forms and calculate the mean score for each attribute for both the test and reference formulations.

  • Perform statistical analysis (e.g., t-test or ANOVA) to determine significant differences between the formulations.

Objective: To measure the effect of a cosmetic formulation containing stearyl oleate on skin hydration levels.

Materials:

• Test formulation containing stearyl oleate.

• Control (untreated) area on the skin.

• Corneometer® CM 825 or equivalent device.

• Human volunteers (10-20 subjects) with normal to dry skin.

• Controlled environment room (22 ± 2°C, 50 ± 5% relative humidity).

Procedure:

• Subject Selection and Acclimatization:

  • Select subjects who have not used any moisturizers on their forearms for at least 24 hours.

  • Acclimatize subjects in the controlled environment for at least 20 minutes.

• Baseline Measurement (T0):

  • Define two test areas on the volar forearm of each subject.

  • Take three baseline skin hydration measurements on each test area using the Corneometer and record the average.

• Product Application:

  • Apply a standardized amount (e.g., 2 mg/cm²) of the test formulation to one of the test areas. The other area will serve as the untreated control.

• Post-Application Measurements:

  • Take hydration measurements at specified time points after product application (e.g., T1h, T2h, T4h, T8h).

  • For each measurement, take three readings and record the average.

• Data Analysis:

  • Calculate the percentage increase in skin hydration from baseline for both the treated and untreated areas at each time point.

  • Use statistical analysis to compare the hydration levels of the treated area to the baseline and to the untreated control area.

Visualization of Experimental Workflow

Caption: Workflow for cosmetic performance evaluation of stearyl oleate.

Application in Lubricants: Anti-Wear Performance

In the lubricant industry, stearyl oleate can be used as a boundary lubricant additive to reduce friction and wear between moving surfaces. Its performance is typically evaluated using standardized tribological tests.[2]

Quantitative Data Summary

Performance Parameter	Test Method	Typical Value for Oleate Esters	Unit
Coefficient of Friction (COF)	ASTM D4172	0.05 - 0.10	-
Wear Scar Diameter (WSD)	ASTM D4172	0.4 - 0.6	mm

Note: Values can vary depending on the specific formulation and test conditions.

Experimental Protocol

Objective: To determine the wear-preventive characteristics of a lubricant formulation containing stearyl oleate.[3]

Apparatus:

• Four-Ball Wear Test Machine.

• Steel balls (AISI E-52100 steel, 12.7 mm diameter).

• Microscope for measuring wear scar diameter.

• Temperature controller.

• Torque measurement system.

Materials:

• Test lubricant containing a specified concentration of stearyl oleate.

• Reference lubricant (base oil without stearyl oleate).

• Cleaning solvents (e.g., heptane, acetone).

Procedure:

• Apparatus Preparation:

  • Thoroughly clean the test cup, ball pot, and steel balls with solvents and dry them completely.

• Assembly:

  • Place three steel balls in the test cup and secure them.

  • Pour the test lubricant into the cup to a level at least 3 mm above the top of the balls.

  • Place the fourth ball in the chuck of the motor-driven spindle.

• Test Conditions:

  • Load: 392 N (40 kgf)

  • Speed: 1200 ± 60 rpm

  • Temperature: 75 ± 2°C

  • Duration: 60 ± 1 min

• Test Execution:

  • Assemble the test cup into the machine.

  • Apply the specified load.

  • Heat the lubricant to the test temperature.

  • Start the motor and run the test for the specified duration.

  • Continuously monitor and record the friction torque.

• Post-Test Analysis:

  • At the end of the test, turn off the motor and heater.

  • Remove the test cup and drain the lubricant.

  • Clean the three lower balls with solvent.

  • Measure the diameter of the wear scars on the three lower balls in two perpendicular directions using the microscope.

• Data Analysis:

  • Calculate the average wear scar diameter (WSD).

  • Calculate the average coefficient of friction (COF) from the recorded torque data.

  • Compare the WSD and COF of the test lubricant with the reference lubricant.

Visualization of Experimental Workflow

Caption: Workflow for lubricant performance evaluation of stearyl oleate.

Application in Plastics: Plasticizer Performance

Stearyl oleate can be employed as a secondary plasticizer in polyvinyl chloride (PVC) formulations to enhance flexibility and processing. Its performance is evaluated by assessing its effect on the mechanical properties of the plastic and its tendency to migrate out of the polymer matrix.[4]

Quantitative Data Summary

Performance Parameter	Test Method	Expected Outcome with Stearyl Oleate	Unit
Mechanical Properties
Tensile Strength	ASTM D882	Decrease	MPa
Elongation at Break	ASTM D882	Increase	%
Migration Resistance
Weight Loss	ASTM D1239	< 2	%

Experimental Protocols

Objective: To determine the effect of stearyl oleate on the tensile properties of a thin PVC film.

Apparatus:

• Universal Testing Machine (Tensile Tester) with a suitable load cell.

• Grips for holding thin film specimens.

• Micrometer for measuring film thickness.

• Die cutter for preparing specimens.

Materials:

• PVC formulation containing a specified concentration of stearyl oleate.

• Reference PVC formulation (without stearyl oleate or with a standard plasticizer).

• Molding equipment to produce thin films of uniform thickness.

Procedure:

• Film Preparation:

  • Prepare PVC formulations with and without stearyl oleate.

  • Process the formulations into thin films (less than 1 mm thick) of uniform thickness using a method such as compression molding or extrusion.

• Specimen Preparation:

  • Cut at least five test specimens from each film in the machine and transverse directions using a standard die cutter.

  • Measure the width and thickness of each specimen at several points along the gauge length and calculate the average cross-sectional area.

• Test Execution:

  • Set the initial grip separation and the rate of grip separation on the tensile tester.

  • Mount a specimen in the grips, ensuring it is aligned and not under tension.

  • Start the test and record the load-extension curve until the specimen breaks.

• Data Analysis:

  • From the load-extension curve, calculate the following for each specimen:

    • Tensile Strength: The maximum stress applied during the test.

    • Elongation at Break: The percentage increase in length at the point of rupture.

  • Calculate the average and standard deviation for the tensile strength and elongation at break for each formulation.

  • Compare the results of the PVC with stearyl oleate to the reference formulation.

Objective: To measure the resistance of a plasticized PVC film containing stearyl oleate to extraction by chemicals, indicating its migration tendency.

Apparatus:

• Analytical balance (accurate to 0.1 mg).

• Containers with lids.

• Oven or water bath for temperature control.

• Soft cloth or absorbent tissue.

Materials:

• PVC film specimens (50 x 50 mm) containing stearyl oleate.

• Extraction liquid (e.g., distilled water, soapy water, or a specified solvent).

Procedure:

• Specimen Preparation:

  • Cut at least three specimens of the PVC film to the specified dimensions.

  • Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours.

• Initial Weighing:

  • Weigh each conditioned specimen to the nearest 0.1 mg (W1).

• Immersion:

  • Place each specimen in a separate container with a sufficient volume of the extraction liquid to ensure complete immersion.

  • Seal the containers and place them in a controlled temperature environment (e.g., 23°C or an elevated temperature for accelerated testing) for a specified duration (e.g., 24 hours).

• Final Weighing:

  • After the immersion period, remove the specimens from the liquid.

  • Carefully wipe the specimens dry with a soft cloth or absorbent tissue.

  • Re-condition the specimens under the same conditions as in step 1.

  • Reweigh each specimen to the nearest 0.1 mg (W2).

• Data Analysis:

  • Calculate the percentage weight loss for each specimen using the following formula:

    • Weight Loss (%) = [(W1 - W2) / W1] x 100

  • Calculate the average percentage weight loss.

Visualization of Logical Relationships

Caption: Logical relationships in plasticizer performance evaluation.

References

• 1. infinitalab.com [infinitalab.com]
• 2. testresources.net [testresources.net]
• 3. img.antpedia.com [img.antpedia.com]
• 4. Study of sensory properties of emollients used in cosmetics and their correlation with physicochemical properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting grainy texture in stearyl oleate formulations

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering grainy textures in stearyl oleate (B1233923) formulations.

Frequently Asked Questions (FAQs)

Q1: What causes a grainy or gritty texture in my stearyl oleate formulation?

A grainy texture in formulations containing stearyl oleate is primarily due to the crystallization of the ester. This phenomenon occurs when the formulation cools slowly or undergoes temperature fluctuations, allowing the fatty acid components of the stearyl oleate to organize into crystalline structures. These crystals are often large enough to be perceived as grittiness.[1][2][3]

Key factors that contribute to crystallization include:

• Cooling Rate: Slow cooling is a primary driver of crystal formation. It allows molecules ample time to arrange themselves into ordered, crystalline structures.[4][5]

• Storage Temperature: Storing formulations at elevated or fluctuating temperatures can cause partial melting and subsequent slow recrystallization, leading to a grainy texture over time.

• Formulation Composition: The presence of other lipids and waxes can influence the crystallization behavior of stearyl oleate. Incompatibilities or imbalances in the formulation can promote crystal growth.

• Polymorphism: Like many lipids, stearyl oleate may exhibit polymorphism, meaning it can exist in different crystalline forms with varying melting points and stability. The transition from a less stable to a more stable polymorph can result in the growth of larger, perceptible crystals.

Q2: How can I prevent the formation of a grainy texture during formulation development?

Preventing graininess involves controlling the crystallization process. Here are several strategies:

• Rapid Cooling (Shock Cooling): Cooling the formulation rapidly from its molten state to below its solidification point is a highly effective method. This process minimizes the time available for large crystal formation, resulting in a smoother texture.

• Incorporate Crystal Inhibitors: The addition of certain ingredients can interfere with the crystallization process. These can include polymers, other esters, or surfactants that modify the crystal structure or inhibit crystal growth.

• Optimize the Lipid Phase: Carefully selecting the other components of your oil phase can improve the solubility and stability of stearyl oleate. Introducing a co-solvent or another lipid in which stearyl oleate is highly soluble can be beneficial.

• Controlled Homogenization: Applying high shear during the cooling process can help to create smaller, more uniform crystals, leading to a smoother final product.

Q3: My formulation has already developed a grainy texture. Is it possible to salvage it?

Yes, in many cases, a grainy formulation can be recovered. The standard approach is to gently heat the product until all the crystals have melted, ensuring the formulation is a homogenous liquid. Once melted, the formulation should be rapidly cooled with continuous stirring to prevent the crystals from reforming. It is crucial to cool the product quickly to a temperature below its solidification point.

Q4: What is the role of the cooling rate in controlling the texture of stearyl oleate formulations?

The cooling rate is a critical parameter in determining the final texture of a lipid-based formulation.

• Slow Cooling: Promotes the formation of larger, more stable crystals, which can lead to a grainy texture.

• Fast Cooling: Leads to the formation of smaller, less organized crystals, resulting in a smoother and more desirable texture.

The optimal cooling rate will depend on the specific formulation, but in general, faster cooling is preferred for preventing graininess.

Data Presentation: Impact of Cooling Rate on Formulation Texture

While specific data for stearyl oleate is proprietary, the following table provides representative data on how cooling rates can affect the physical properties of wax ester-based oleogels, which share similar characteristics.

Cooling Rate (°C/min)	Average Crystal Size (µm)	Hardness (g)
0.5	50-70	150
5	20-30	250
10	10-15	350

This is illustrative data based on similar wax esters. Faster cooling rates generally lead to smaller crystal sizes and increased firmness in the final product.

Experimental Protocols

Protocol 1: Differential Scanning Calorimetry (DSC) for Analyzing Crystallization

Objective: To determine the melting and crystallization behavior of stearyl oleate in a formulation.

Methodology:

• Calibrate the DSC instrument using indium as a standard.

• Accurately weigh 5-10 mg of the formulation into an aluminum DSC pan and hermetically seal it. An empty sealed pan should be used as a reference.

• Place the sample and reference pans into the DSC cell.

• Equilibrate the sample at a temperature well above the expected melting point of stearyl oleate (e.g., 80°C) and hold for 10 minutes to erase any crystal memory.

• Cool the sample at a controlled rate (e.g., 5°C/min) to a temperature below its expected crystallization point (e.g., -20°C). This will generate the crystallization exotherm.

• Hold at the low temperature for 10 minutes.

• Heat the sample at the same controlled rate back to the starting temperature to obtain the melting endotherm.

• Analyze the resulting thermogram to determine the onset and peak temperatures of crystallization and melting.

Protocol 2: Texture Analysis of Formulations

Objective: To quantitatively measure the firmness and consistency of the formulation.

Methodology:

• Use a texture analyzer equipped with a load cell appropriate for the expected firmness of the sample.

• Select a suitable probe, such as a 90° cone or a cylindrical probe.

• Place the formulation sample in a container with a flat surface. Ensure the sample is at a controlled temperature.

• Set the test parameters: pre-test speed, test speed, post-test speed, and penetration distance. A typical test might involve a penetration depth of 10 mm at a speed of 1 mm/s.

• Initiate the test. The probe will penetrate the sample and then withdraw.

• The instrument will record the force as a function of time and distance.

• Analyze the resulting curve to determine key parameters such as:

  • Hardness: The peak positive force during penetration.

  • Adhesiveness: The peak negative force during withdrawal.

  • Cohesiveness: The ratio of the area under the positive curve during withdrawal to the area during the first penetration.

Protocol 3: Polarized Light Microscopy for Crystal Visualization

Objective: To visually inspect the crystal morphology in the formulation.

Methodology:

• Place a small amount of the formulation on a clean microscope slide.

• Gently place a coverslip over the sample, avoiding the introduction of air bubbles.

• If the formulation is opaque, it may need to be gently heated on a hot plate to melt the lipid phase and then cooled in a controlled manner on the slide to observe crystal formation.

• Place the slide on the stage of a polarized light microscope.

• Observe the sample under different magnifications. Crystalline structures will appear as bright areas against a dark background due to their birefringent nature.

• Capture images to document the crystal size, shape, and distribution.

Visualization of Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting a grainy texture in stearyl oleate formulations.

Troubleshooting workflow for grainy formulations.

References

• 1. mdpi.com [mdpi.com]
• 2. perkinelmer.cl [perkinelmer.cl]
• 3. benchchem.com [benchchem.com]
• 4. An Attempt to Relate Oleogel Properties to Wax Ester Chemical Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of Cooling Rate on Properties of Beeswax and Stearic Acid Oleogel Based on Rice Bran Oil and Sesame Oil - PMC [pmc.ncbi.nlm.nih.gov]

optimizing reaction conditions for stearyl oleate synthesis

Welcome to the technical support center for the synthesis of stearyl oleate (B1233923). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the optimization of stearyl oleate synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing stearyl oleate?

A1: Stearyl oleate is typically synthesized through an esterification reaction between stearyl alcohol and oleic acid. The two primary methods employed are chemical catalysis and enzymatic catalysis.

• Chemical Catalysis: This method often utilizes acid catalysts, which can be homogeneous (e.g., sulfuric acid) or heterogeneous (e.g., sodium bisulfate, tin (II) chloride). Heterogeneous catalysts are often preferred in industrial settings as they are more easily separated from the reaction mixture and can be recycled, aligning with green chemistry principles.[1][2]

• Enzymatic Catalysis: Lipases, such as those from Candida antarctica (e.g., Novozym 435), are commonly used as biocatalysts.[3][4] This method offers high specificity, milder reaction conditions, and often generates fewer byproducts compared to chemical methods.[5]

Q2: What is the optimal temperature for stearyl oleate synthesis?

A2: The optimal temperature depends on the catalytic method used.

• For chemical catalysis using acidic heterogeneous catalysts like NaHSO4, temperatures around 130°C have been shown to produce high yields of similar wax esters. Increasing the temperature generally increases the reaction rate, but excessively high temperatures can lead to catalyst deactivation and decreased yield.

• For enzymatic synthesis using lipases, the optimal temperature is typically lower to avoid enzyme denaturation. For example, with Novozym 435, optimal temperatures have been reported in the range of 40-60°C.

Q3: What is the ideal molar ratio of stearyl alcohol to oleic acid?

A3: The stoichiometry of the esterification reaction is 1:1. However, to drive the reaction equilibrium towards the product side, it is common to use an excess of one of the reactants. A molar ratio of 1:1 has been found to be optimal in several studies for similar wax ester syntheses. In some enzymatic reactions, varying the molar ratio can significantly impact the yield, and optimization studies are recommended.

Q4: How can I monitor the progress of the reaction?

A4: The progress of the esterification reaction can be monitored by measuring the decrease in the concentration of the reactants or the increase in the concentration of the product. Common analytical techniques include:

• Acid-Base Titration: To determine the remaining amount of unreacted oleic acid.

• Spectroscopy:

  • FTIR (Fourier-Transform Infrared) Spectroscopy: The formation of the ester is confirmed by the appearance of a strong carbonyl (C=O) stretching peak around 1740-1735 cm⁻¹ and the disappearance of the broad carboxylic acid O-H stretch from oleic acid (around 3300-2500 cm⁻¹).

  • NMR (Nuclear Magnetic Resonance) Spectroscopy: ¹H NMR can show a characteristic triplet at approximately 4.05 ppm, corresponding to the -CH₂- protons of the alcohol moiety adjacent to the ester oxygen. ¹³C-NMR can confirm the presence of the ester group with a peak around 173 ppm.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	1. Reaction Equilibrium: The esterification reaction is reversible, and the presence of water (a byproduct) can shift the equilibrium back towards the reactants. 2. Suboptimal Reaction Conditions: Incorrect temperature, catalyst concentration, or reactant molar ratio. 3. Catalyst Deactivation: The catalyst may have lost its activity due to high temperatures or impurities.	1. Water Removal: Use a desiccant or a Dean-Stark apparatus to remove water as it is formed. 2. Optimize Conditions: Refer to the data tables below to identify optimal ranges for temperature, catalyst loading, and molar ratios. Consider running a design of experiments (DoE) to find the best conditions for your specific setup. 3. Catalyst Handling: Ensure the catalyst is stored properly and handle it according to the manufacturer's recommendations. For enzymatic catalysts, avoid temperatures above their optimal range.
Slow Reaction Rate	1. Insufficient Catalyst: The amount of catalyst may be too low. 2. Low Temperature: The reaction temperature may not be high enough to achieve a reasonable rate. 3. Poor Mixing: Inadequate agitation can lead to poor contact between reactants and the catalyst.	1. Increase Catalyst Concentration: Gradually increase the amount of catalyst and monitor the effect on the reaction rate. 2. Increase Temperature: Cautiously increase the reaction temperature, keeping in mind the stability of the catalyst and reactants. 3. Improve Agitation: Increase the stirring speed to ensure the reaction mixture is homogeneous.
Presence of Side Products	1. High Reaction Temperature: Can lead to degradation of reactants or products. 2. Use of Homogeneous Acid Catalysts: Can sometimes lead to more side reactions compared to heterogeneous or enzymatic catalysts.	1. Lower Reaction Temperature: Operate at the lowest temperature that still provides a reasonable reaction rate. 2. Switch Catalyst: Consider using a heterogeneous or enzymatic catalyst for a cleaner reaction profile.
Difficulty in Product Purification	1. Catalyst Removal: Homogeneous catalysts can be difficult to separate from the product mixture. 2. Unreacted Starting Materials: Significant amounts of unreacted oleic acid or stearyl alcohol remain.	1. Use Heterogeneous Catalyst: These can be easily removed by filtration. 2. Post-Reaction Wash: Wash the reaction mixture with a dilute base solution (e.g., 5% sodium bicarbonate) to remove unreacted oleic acid, followed by a brine wash. Dry the organic layer over an anhydrous salt like magnesium sulfate (B86663) before solvent removal.

Data Presentation: Optimized Reaction Conditions for Wax Ester Synthesis

The following tables summarize optimized conditions for the synthesis of oleyl oleate, a close analogue of stearyl oleate, which can serve as a strong starting point for optimizing stearyl oleate synthesis.

Table 1: Chemical Catalysis of Oleyl Oleate Synthesis

Catalyst	Molar Ratio (Oleic Acid:Oleyl Alcohol)	Catalyst Amount (wt% of oleic acid)	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
NaHSO₄	1:1	9.9	130	8	96.8
SnCl₂·2H₂O	1:1	4.2	90	2	Lower than NaHSO₄
NaH₂PO₄	1:1	4.2	90	2	Lower than NaHSO₄
[NMP][CH₃SO₃]	1:1	9.9	90	8	86

Table 2: Enzymatic Catalysis of Oleyl Oleate Synthesis

Enzyme	Molar Ratio (Oleic Acid:Oleyl Alcohol)	Enzyme Amount	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Novozym 435	1:1	104 g (large scale)	49.7	1	96.7
Novozym 435 & Lipozyme TL IM	2.88	0.37 g	59.68	~1	97.52
Candida antarctica lipase (B570770) B	1:2 (oleic acid:cetyl alcohol)	4% w/w	60	0.33	97.5

Experimental Protocols

Protocol 1: Chemical Synthesis of Stearyl Oleate using a Heterogeneous Catalyst

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser connected to a Dean-Stark trap, add oleic acid and stearyl alcohol in a 1:1 molar ratio.

• Catalyst Addition: Add the heterogeneous catalyst (e.g., NaHSO₄, 5-10 wt% of the oleic acid).

• Reaction: Heat the mixture to the desired temperature (e.g., 130°C) with vigorous stirring.

• Water Removal: Continuously remove the water produced during the reaction using the Dean-Stark trap.

• Monitoring: Monitor the reaction progress by taking aliquots and analyzing them via titration or FTIR.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. If a solvent was used, remove it under reduced pressure.

• Purification:

  • Filter to remove the heterogeneous catalyst.

  • Wash the organic phase sequentially with a 5% sodium bicarbonate solution and then with brine until the aqueous layer is neutral.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter and concentrate the filtrate using a rotary evaporator to obtain the crude stearyl oleate.

  • Further purification can be achieved by column chromatography if necessary.

Protocol 2: Enzymatic Synthesis of Stearyl Oleate

• Reactant Preparation: In a temperature-controlled reaction vessel, combine stearyl alcohol and oleic acid at the desired molar ratio.

• Enzyme Addition: Add the immobilized lipase (e.g., Novozym 435, typically 5-10% by weight of the total reactants).

• Reaction: Incubate the mixture at the optimal temperature for the enzyme (e.g., 50-60°C) with constant agitation.

• Monitoring: Monitor the reaction as described in the chemical synthesis protocol.

• Enzyme Recovery: Once the desired conversion is reached, separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can often be washed and reused.

• Purification: The product can be used as is, or purified further by removing any unreacted starting materials, for example, by vacuum distillation or column chromatography.

Visualizations

Caption: General experimental workflow for the synthesis of stearyl oleate.

Caption: A logical workflow for troubleshooting low yield in stearyl oleate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Bot Verification [rasayanjournal.co.in]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Solvent-free synthesis of oleic acid-based wax esters using recyclable acidic deep eutectic solvent [grasasyaceites.revistas.csic.es]

improving the yield and purity of stearyl oleate through process optimization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of stearyl oleate (B1233923) for improved yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of low stearyl oleate yield?

A1: The most common cause of low yield is the reversible nature of the esterification reaction. The reaction between stearyl alcohol and oleic acid produces stearyl oleate and water. As water accumulates, the reverse reaction (hydrolysis) begins to compete with the forward reaction, leading to an equilibrium with significant amounts of unreacted starting materials.

Q2: How can I drive the reaction towards a higher yield of stearyl oleate?

A2: To favor the formation of stearyl oleate, it is crucial to remove water as it is formed. This can be achieved by:

• Azeotropic Distillation: Using a Dean-Stark trap with a solvent like toluene (B28343) to sequester the water byproduct.

• Vacuum: Conducting the reaction under a vacuum to continuously remove water.

• Use of a Desiccant: While less common for large-scale reactions, a desiccant can be used in some setups.[1]

• Excess Reactant: Using an excess of one of the reactants, typically the less expensive one (often stearyl alcohol), can also shift the equilibrium towards the product.

Q3: What are the key parameters to optimize for stearyl oleate synthesis?

A3: The key parameters to optimize are:

• Molar Ratio of Reactants: The ratio of oleic acid to stearyl alcohol.

• Catalyst Type and Concentration: Acid catalysts are commonly used.

• Reaction Temperature: Influences reaction rate and potential side reactions.

• Reaction Time: Sufficient time is needed to reach completion.

Q4: What type of catalyst is best for stearyl oleate synthesis?

A4: Acid catalysts are typically used for this esterification. Both homogeneous catalysts (like sulfuric acid or p-toluenesulfonic acid) and heterogeneous catalysts (like acidic resins) can be effective. Heterogeneous catalysts are often preferred in industrial settings as they can be more easily separated from the reaction mixture and potentially recycled.

Q5: How do I monitor the progress of the reaction?

A5: The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).[2] A spot of the reaction mixture is compared to spots of the starting materials (stearic acid and oleyl alcohol). The reaction is considered complete when the spots corresponding to the starting materials have disappeared or are very faint, and a new spot corresponding to the stearyl oleate product is prominent. The conversion can also be quantified by measuring the remaining fatty acid content via acid-base titration.[2]

Troubleshooting Guide

Low Yield

Problem	Possible Cause	Suggested Solution
Reaction does not go to completion (significant starting material remains).	Reversible nature of the esterification reaction has led to equilibrium.	- Remove water as it is formed using a Dean-Stark trap or by applying a vacuum. - Use an excess of one reactant (e.g., a 1.1 to 1.5 molar excess of stearyl alcohol).
Slow reaction rate.	Insufficient catalyst concentration or inactive catalyst.	- Increase the catalyst concentration incrementally. Be aware that excessive catalyst can sometimes lead to side reactions. - Ensure the catalyst is not old or deactivated.
Suboptimal reaction temperature.	- Optimize the reaction temperature. For many acid-catalyzed esterifications of long-chain fatty acids, temperatures between 110-130°C are effective.[3]
Low recovery of product after purification.	Loss of product during workup and purification steps.	- If using a separatory funnel for washing, ensure complete separation of layers to avoid discarding the product with the aqueous phase. - When using column chromatography, select an appropriate solvent system to ensure good separation and complete elution of the product.

Product Purity Issues

Problem	Possible Cause	Suggested Solution
Product is dark or discolored.	Side reactions occurring at high temperatures.	- Lower the reaction temperature. - Consider using a milder catalyst.
Oxidation of the double bond in oleic acid.	- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Presence of unreacted starting materials in the final product.	Incomplete reaction.	- Optimize reaction conditions for higher conversion (see "Low Yield" section).
Inefficient purification.	- For column chromatography, optimize the solvent system for better separation. - If recrystallizing, ensure the correct solvent and temperature are used.
Presence of unknown impurities.	Contamination of starting materials.	- Ensure the purity of stearyl alcohol and oleic acid before starting the reaction.
Degradation of the product.	- Avoid prolonged exposure to high temperatures during purification (e.g., distillation). Extreme heating can lead to the formation of breakdown products.[4]

Quantitative Data for Process Optimization

The following tables provide a summary of how different parameters can affect the yield of wax esters, drawing from studies on oleyl oleate, a close analog of stearyl oleate. These values should be used as a starting point for the optimization of stearyl oleate synthesis.

Table 1: Effect of Reaction Temperature on Oleyl Oleate Yield

Temperature (°C)	Reaction Time (hr)	Molar Ratio (Oleic Acid:Oleyl Alcohol)	Catalyst (NaHSO4, wt%)	Yield (%)
90	8	1:1	9.9	~85
110	8	1:1	9.9	~92
130	8	1:1	9.9	96.8
150	8	1:1	9.9	~94

Data adapted from a study on oleyl oleate synthesis. The optimal temperature for stearyl oleate may vary.

Table 2: Effect of Molar Ratio on Oleyl Oleate Yield

Molar Ratio (Oleic Acid:Oleyl Alcohol)	Temperature (°C)	Reaction Time (hr)	Catalyst (NaHSO4, wt%)	Yield (%)
1:1	130	8	9.9	96.8
1:1.5	130	8	9.9	~95
1.5:1	130	8	9.9	~93

Data adapted from a study on oleyl oleate synthesis. The optimal molar ratio for stearyl oleate may vary.

Table 3: Effect of Catalyst Concentration on Oleyl Oleate Yield

Catalyst (NaHSO4, wt%)	Temperature (°C)	Reaction Time (hr)	Molar Ratio (Oleic Acid:Oleyl Alcohol)	Yield (%)
2.5	130	8	1:1	~88
5.0	130	8	1:1	~93
9.9	130	8	1:1	96.8
12.0	130	8	1:1	~96

Data adapted from a study on oleyl oleate synthesis. The optimal catalyst concentration for stearyl oleate may vary.

Experimental Protocols

Representative Experimental Protocol for Stearyl Oleate Synthesis

This protocol describes a general procedure for the acid-catalyzed esterification of stearyl alcohol and oleic acid.

Materials:

• Stearyl alcohol

• Oleic acid

• Toluene (or another suitable solvent for azeotropic water removal)

• Acid catalyst (e.g., p-toluenesulfonic acid or a heterogeneous acid catalyst)

• 5% Sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Solvents for chromatography (e.g., hexane (B92381), ethyl acetate)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus connected to a condenser, combine stearyl alcohol, oleic acid, and toluene. A typical starting point is a 1:1 molar ratio of the reactants.

• Catalyst Addition: Add the acid catalyst. A common concentration for a homogeneous catalyst like p-toluenesulfonic acid is 1-5 mol% relative to the limiting reagent.

• Reaction: Heat the mixture to reflux. The toluene-water azeotrope will distill into the Dean-Stark trap, effectively removing water from the reaction.

• Monitoring: Monitor the reaction progress by TLC until one of the starting materials is consumed (typically 4-8 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with a 5% sodium bicarbonate solution (to neutralize the acid catalyst) and then with brine until the aqueous layer is neutral.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

• Purification:

  • Concentrate the filtrate using a rotary evaporator to remove the toluene.

  • Purify the crude stearyl oleate by column chromatography on silica (B1680970) gel, using a suitable solvent gradient (e.g., starting with pure hexane and gradually increasing the polarity with ethyl acetate).

• Characterization: Confirm the identity and purity of the final product using techniques such as FTIR, ¹H NMR, and GC-MS.

Analytical Methods for Purity Assessment

• FTIR Spectroscopy: The formation of the ester is confirmed by the appearance of a strong carbonyl (C=O) stretching peak around 1740-1735 cm⁻¹ and the disappearance of the broad carboxylic acid O-H stretch from oleic acid (around 3300-2500 cm⁻¹).

• ¹H NMR Spectroscopy: The spectrum should show a characteristic triplet at approximately 4.05 ppm, corresponding to the -CH₂- protons of the alcohol moiety adjacent to the ester oxygen (-O-C=O).

• GC-MS: Gas chromatography-mass spectrometry can be used to determine the purity of the stearyl oleate and identify any residual starting materials or byproducts.

Visualizations

Caption: Experimental workflow for stearyl oleate synthesis.

References

• 1. Bot Verification [rasayanjournal.co.in]
• 2. ikm.org.my [ikm.org.my]
• 3. benchchem.com [benchchem.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]

Technical Support Center: Purification of Synthesized Stearyl Oleate

Welcome to the technical support center for the purification of synthesized stearyl oleate (B1233923). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of this long-chain wax ester.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in synthesized stearyl oleate?

A1: The most common impurities are typically unreacted starting materials, which include stearyl alcohol and oleic acid. Depending on the synthesis method, byproducts from side reactions may also be present. If the synthesis involves catalysts, residual catalyst may also be an impurity that needs to be removed.

Q2: Which analytical techniques are recommended for assessing the purity of stearyl oleate?

A2: Gas chromatography with a flame ionization detector (GC-FID) is a widely used and effective method for quantifying the purity of stearyl oleate and detecting volatile impurities.[1][2] High-performance liquid chromatography (HPLC) with an evaporative light scattering detector (ELSD) or a refractive index detector (RID) can also be employed.[2] Thin-layer chromatography (TLC) is a valuable tool for monitoring the progress of the purification.

Q3: What is the expected appearance of pure stearyl oleate?

A3: Pure stearyl oleate is a colorless to yellowish, waxy solid at room temperature.[3][4] The color can depend on the purity and the presence of trace impurities.

Q4: What are the general methods for purifying synthesized stearyl oleate?

A4: The primary purification methods for stearyl oleate include:

• Liquid-Liquid Extraction (Washing): To remove water-soluble impurities and residual catalysts.

• Column Chromatography: To separate stearyl oleate from unreacted starting materials and other non-polar impurities.

• Recrystallization: To achieve high purity by separating the product based on differences in solubility.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of stearyl oleate.

Issue 1: Emulsion Formation During Liquid-Liquid Extraction

Question: I am observing a stable emulsion at the interface of the organic and aqueous layers during the washing steps, making phase separation difficult. What should I do?

Answer:

Possible Cause	Solution
Vigorous Shaking	Gently invert the separatory funnel for mixing instead of vigorous shaking.
High Concentration of Fatty Acid Soaps	Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase, which can help break the emulsion.
Insufficient Phase Separation Time	Allow the separatory funnel to stand undisturbed for a longer period to allow the layers to separate.

Issue 2: Poor Separation in Column Chromatography

Question: My stearyl oleate is co-eluting with impurities during column chromatography. How can I improve the separation?

Answer:

Possible Cause	Solution
Inappropriate Solvent System	Optimize the solvent system. For silica (B1680970) gel chromatography, a non-polar mobile phase (e.g., hexane (B92381) or petroleum ether) with a small amount of a slightly more polar solvent (e.g., ethyl acetate (B1210297) or diethyl ether) is typically used. A gradient elution, starting with a non-polar solvent and gradually increasing the polarity, can be effective.
Column Overloading	Reduce the amount of crude product loaded onto the column. Overloading can lead to broad peaks and poor separation.
Improper Column Packing	Ensure the column is packed uniformly to avoid channeling. A poorly packed column will result in inefficient separation.

Issue 3: Difficulty with Recrystallization

Question: The synthesized stearyl oleate is not crystallizing, or it is "oiling out" during recrystallization. What could be the issue?

Answer:

Possible Cause	Solution
Inappropriate Solvent Choice	The ideal recrystallization solvent should dissolve the stearyl oleate well at high temperatures but poorly at low temperatures. Test a variety of solvents (e.g., acetone (B3395972), ethanol, isopropanol, or mixtures with hexane) on a small scale to find the optimal one.
Cooling Too Rapidly	Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath or refrigerator. Rapid cooling can lead to the formation of an oil or very small crystals that are difficult to filter.
Presence of Impurities	Impurities can inhibit crystallization. If the product is very impure, it may be necessary to perform another purification step, such as column chromatography, before attempting recrystallization.
Supersaturation	If crystals do not form upon cooling, try scratching the inside of the flask with a glass rod at the surface of the solution to induce nucleation. Adding a seed crystal of pure stearyl oleate can also initiate crystallization.

Quantitative Data Summary

The following table summarizes typical yields and purity levels that can be expected for the synthesis and purification of long-chain wax esters like stearyl oleate. The actual values will depend on the specific reaction conditions and purification methods used.

Purification Method	Parameter	Illustrative Value	Reference
Synthesis	Yield	85-97%
Column Chromatography	Purity	>95%
Recrystallization	Purity	>99%

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction for Removal of Acidic Impurities

• Dissolution: Dissolve the crude stearyl oleate reaction mixture in a suitable organic solvent (e.g., diethyl ether or ethyl acetate) in a separatory funnel.

• Neutralization: Add a saturated solution of sodium bicarbonate (NaHCO₃) to the separatory funnel. Gently swirl the funnel to mix the layers. Vent the funnel frequently to release the pressure from the evolved CO₂ gas.

• Separation: Allow the layers to separate. Drain the lower aqueous layer containing the sodium oleate salt.

• Washing: Wash the organic layer with deionized water and then with brine.

• Drying: Drain the organic layer into a flask and dry it over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Solvent Removal: Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude stearyl oleate.

Protocol 2: Purification by Silica Gel Column Chromatography

• Column Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane) and pack it into a chromatography column.

• Sample Loading: Dissolve the crude stearyl oleate in a minimal amount of the non-polar solvent and load it onto the top of the silica gel column.

• Elution: Elute the column with a solvent system of increasing polarity. Start with 100% hexane and gradually increase the percentage of a more polar solvent like ethyl acetate.

• Fraction Collection: Collect fractions and monitor the composition of each fraction using TLC.

• Product Isolation: Combine the fractions containing the pure stearyl oleate and remove the solvent using a rotary evaporator.

Protocol 3: Recrystallization

• Solvent Selection: In a small test tube, dissolve a small amount of the partially purified stearyl oleate in a minimal amount of a hot solvent (e.g., acetone or ethanol).

• Dissolution: In a larger flask, dissolve the bulk of the stearyl oleate in the minimum amount of the chosen hot solvent.

• Cooling and Crystallization: Allow the solution to cool slowly to room temperature. Crystals should start to form. Further cooling in an ice bath can increase the yield.

• Filtration: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified stearyl oleate crystals in a vacuum oven to remove any residual solvent.

Visualizations

Caption: Experimental workflow for the purification of synthesized stearyl oleate.

Caption: Troubleshooting decision tree for stearyl oleate purification.

References

• 1. researchgate.net [researchgate.net]
• 2. scielo.br [scielo.br]
• 3. Synthesis of a new hydrophobic coating film from stearic acid of buffalo fat - PMC [pmc.ncbi.nlm.nih.gov]
• 4. larodan.com [larodan.com]

Technical Support Center: Formulation Strategies for Oil-Based Serums Containing Stearyl Oleate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with stearyl oleate (B1233923) in oil-based serum formulations. The focus is on preventing the precipitation of stearyl oleate, a common challenge during formulation development and storage.

Frequently Asked Questions (FAQs)

Q1: What is stearyl oleate and why is it used in oil-based serums?

Stearyl oleate is an ester of stearyl alcohol and oleic acid. It functions as an emollient, lubricant, and skin-conditioning agent in cosmetic and pharmaceutical formulations.[1] Its desirable sensory properties, such as providing a smooth, non-greasy feel, make it a popular choice for oil-based serums.

Q2: What causes stearyl oleate to precipitate out of an oil-based serum?

The primary cause of stearyl oleate precipitation is its relatively high melting point, which is approximately 28.5°C.[2][3][4] When the ambient temperature drops below this point, stearyl oleate can crystallize and separate from the oil phase. This is particularly common in formulations with high concentrations of stearyl oleate or in oil bases where its solubility is limited.

Q3: Can the choice of carrier oil affect the stability of stearyl oleate?

Q4: Are there any ingredients that can be added to the formulation to prevent precipitation?

Yes, incorporating crystallization inhibitors is a common strategy. Polyglycerol esters of fatty acids (PGEs) have been shown to be effective in retarding the formation of fat crystals in oils. These ingredients work by modifying the crystallization process, either by promoting the formation of numerous small crystals that remain dispersed or by delaying the onset of crystallization altogether.

Troubleshooting Guide: Preventing Stearyl Oleate Precipitation

This guide provides a systematic approach to diagnosing and resolving stearyl oleate precipitation in your oil-based serum formulations.

Step 1: Initial Assessment and Observation

The first step is to characterize the precipitation. This will help in diagnosing the root cause.

• Visual Inspection: Carefully observe the serum under different temperature conditions. Note the temperature at which precipitation begins to appear. Is the precipitate crystalline, cloudy, or waxy?

• Microscopic Examination: Use a polarized light microscope to examine a sample of the serum with the precipitate. Crystalline structures will be visible under polarized light. Note the size and morphology of the crystals.

Logical Flow for Troubleshooting

Caption: Troubleshooting workflow for stearyl oleate precipitation.

Step 2: Formulation Review and Optimization

• Stearyl Oleate Concentration: If the concentration of stearyl oleate is high, consider reducing it to a level that remains soluble across the desired temperature range.

• Oil Base Composition: The solubility of stearyl oleate can be influenced by the polarity and viscosity of the oil base. Experiment with different carrier oils or blends of oils to improve solubility.

Step 3: Incorporation of Crystallization Inhibitors

The addition of a crystallization inhibitor is often the most effective solution. Polyglycerol esters of fatty acids (PGEs) are a good starting point.

• Mechanism of Action: PGEs can interfere with the crystal lattice formation of stearyl oleate, leading to the formation of smaller, less perceptible crystals or delaying the onset of crystallization.

Caption: Mechanism of crystallization inhibition by polyglycerol esters.

• Types of PGEs to Consider:

  • Polyglyceryl-10 Laurate: A water-soluble PGE that can be effective at low concentrations.

  • Polyglyceryl-6 Distearate: A water-in-oil emulsifier that can also help stabilize the formulation.

• Recommended Concentration: Start with a low concentration of the PGE, typically in the range of 0.5% to 2.0% (w/w), and optimize based on stability testing results.

Data Presentation

While specific quantitative solubility data for stearyl oleate in common cosmetic oils is limited in publicly available literature, the following table provides a qualitative summary based on the general behavior of cosmetic esters.

Carrier Oil	Oil Type	Expected Solubility of Stearyl Oleate
Caprylic/Capric Triglyceride	Ester	Soluble / Miscible
Jojoba Oil	Wax Ester	Soluble / Miscible
Squalane	Hydrocarbon	Soluble / Miscible
Mineral Oil	Hydrocarbon	Soluble / Miscible
Isododecane	Hydrocarbon	Soluble / Miscible
Dimethicone	Silicone	Soluble / Miscible
Ethanol	Polar Solvent	Insoluble to Very Sparingly Soluble
Glycerin	Polar Solvent	Insoluble
Water	Polar Solvent	Insoluble

Note: "Soluble" indicates a significant amount will dissolve at room temperature. "Miscible" suggests a homogeneous solution at all proportions.

Experimental Protocols

Protocol 1: Accelerated Stability Testing via Temperature Cycling

Objective: To assess the physical stability of the serum formulation under fluctuating temperature conditions, which can induce precipitation.

Materials:

• Serum samples in final packaging

• Programmable temperature-controlled chamber

• Microscope (optional)

Methodology:

• Place the serum samples in the temperature-controlled chamber.

• Program the chamber to cycle through a defined temperature range. A typical cycle is:

  • 24 hours at 4°C

  • 24 hours at 45°C

• Repeat this cycle for a minimum of 3-5 cycles.

• After each cycle, visually inspect the samples for any signs of precipitation, cloudiness, or phase separation.

• (Optional) At the end of the study, a microscopic examination of the samples can be performed to detect any micro-crystalline growth.

Protocol 2: Identification of Precipitate using Differential Scanning Calorimetry (DSC)

Objective: To confirm the identity of the precipitate by determining its melting point and comparing it to the known melting point of stearyl oleate.

Materials:

• Differential Scanning Calorimeter (DSC)

• Hermetic aluminum pans

• Microbalance

• Precipitate isolated from the serum (if possible) or the entire serum sample

• Stearyl oleate reference standard

Methodology:

• Accurately weigh 5-10 mg of the sample (isolated precipitate or whole serum) into a hermetic aluminum pan and seal it.

• Prepare a reference pan containing a similar mass of the pure carrier oil (if analyzing the whole serum) or an empty sealed pan (if analyzing isolated precipitate).

• Place the sample and reference pans into the DSC cell.

• Heat the sample at a constant rate (e.g., 10°C/min) over a temperature range that includes the expected melting point of stearyl oleate (e.g., 0°C to 50°C).

• Record the heat flow as a function of temperature. The melting of stearyl oleate will appear as an endothermic peak.

• Determine the peak melting temperature (Tm) from the thermogram.

• Run a DSC scan of the stearyl oleate reference standard under the same conditions.

• Compare the Tm of the sample precipitate to the Tm of the reference standard. A match in the melting point confirms the precipitate is stearyl oleate.

Protocol 3: Visualization of Crystals using Polarized Light Microscopy

Objective: To visually confirm the presence of crystalline material in the serum and observe its morphology.

Materials:

• Polarizing light microscope with a camera

• Microscope slides and coverslips

• Pipette

Methodology:

• Place a small drop of the serum sample onto a clean microscope slide.

• Gently place a coverslip over the sample.

• Place the slide on the microscope stage.

• Observe the sample under normal and polarized light at different magnifications.

• Crystalline materials, such as precipitated stearyl oleate, will appear as bright, birefringent structures against a dark background under polarized light.

• Capture images of the crystals to document their size, shape, and distribution within the serum.

References

• 1. Differential Scanning Calorimetry (DSC) - Prime Process Safety Center [primeprocesssafety.com]
• 2. avenalab.com [avenalab.com]
• 3. avenalab.com [avenalab.com]
• 4. mt.com [mt.com]
• 5. POLYGLYCERYL 10-LAURATE - Ataman Kimya [atamanchemicals.com]

Technical Support Center: Stabilizing Stearyl Oleate in Cosmetic Emulsions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with stearyl oleate (B1233923) in cosmetic emulsions. The following information is designed to address specific stability issues encountered during formulation and experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My stearyl oleate emulsion is showing signs of creaming/separation shortly after preparation. What is the likely cause?

A: Creaming or separation is a primary indicator of emulsion instability, often stemming from an improperly formulated emulsifier system. The Hydrophilic-Lipophilic Balance (HLB) of your emulsifier or blend of emulsifiers may not be optimal for creating a stable oil-in-water (O/W) emulsion with stearyl oleate.

Troubleshooting Steps:

• Verify the HLB of your emulsifier system. While a specific required HLB for stearyl oleate is not widely published, we can estimate a target range based on its constituent parts: stearyl alcohol (required HLB for O/W ~15-16) and oleic acid (required HLB for O/W ~17). Therefore, a required HLB for stearyl oleate in an O/W emulsion is likely in the range of 10-14 . It is crucial to experimentally determine the optimal HLB for your specific system.

• Adjust your emulsifier blend. Use a combination of a high HLB and a low HLB emulsifier to systematically test different HLB values within the estimated range (e.g., 10, 11, 12, 13, 14) to identify the most stable formulation.

• Increase emulsifier concentration. Insufficient emulsifier concentration can lead to a weak interfacial film around the oil droplets, promoting coalescence and separation.

• Incorporate a stabilizer. Adding a polymeric stabilizer such as a carbomer or a natural gum (e.g., xanthan gum) can increase the viscosity of the continuous phase, which helps to slow down the movement of oil droplets and prevent them from coalescing.

Q2: I've noticed a change in the viscosity of my stearyl oleate emulsion over time. What could be the reason?

A: A significant change in viscosity (either thinning or thickening) during storage is another sign of instability.

• Decrease in Viscosity (Thinning): This is often associated with the coalescence of oil droplets. As droplets merge and grow larger, the overall viscosity of the emulsion can decrease. This can be a precursor to phase separation.

• Increase in Viscosity (Thickening): This may be due to flocculation, where droplets cluster together without coalescing, or it could be related to the hydration and swelling of certain ingredients like polymers over time.

Troubleshooting Steps:

• Evaluate your homogenization process. Insufficient shear during emulsification can result in large, non-uniform droplets that are more prone to coalescence. Conversely, excessive shear can sometimes break down certain polymers, leading to a loss of viscosity.

• Check for electrolyte contamination. The presence of electrolytes can disrupt the stability of some emulsifier systems and affect the hydration of polymeric thickeners.

• Assess the compatibility of your ingredients. Ensure that all components of your formulation are compatible with each other and with the pH of the system.

Q3: My emulsion's pH has shifted, and now it appears unstable. How does pH affect stearyl oleate emulsions?

A: The pH of an emulsion is a critical stability factor. While stearyl oleate itself is relatively stable across a range of pH values, the overall stability of the emulsion is highly dependent on the pH sensitivity of the other ingredients, particularly the emulsifiers and thickeners.

Impact of pH:

• Emulsifier Efficacy: The charge and functionality of many emulsifiers are pH-dependent. A shift in pH can alter their ability to stabilize the oil-water interface.

• Thickener Performance: The viscosity-building capacity of many common thickeners, such as carbomers, is highly pH-dependent. For instance, carbomers require neutralization to a pH of around 6.0-7.5 to achieve their maximum thickening effect.

• Ingredient Solubility: Changes in pH can affect the solubility of other ingredients, potentially leading to precipitation or crystallization.

• Hydrolysis: At extreme pH values (highly acidic or alkaline), esters like stearyl oleate can be susceptible to hydrolysis, breaking down into stearyl alcohol and oleic acid. This can alter the sensory properties and stability of the emulsion.

Troubleshooting Steps:

• Monitor and adjust the pH. Regularly check the pH of your emulsion during development and stability testing. Use appropriate buffering agents to maintain the desired pH.

• Select pH-stable ingredients. If your formulation requires a specific pH range, ensure that your chosen emulsifiers and thickeners are effective and stable at that pH.

• Investigate for potential hydrolysis. If you suspect hydrolysis, analytical techniques such as chromatography can be used to detect the presence of stearyl alcohol and oleic acid.

Q4: Can the addition of electrolytes destabilize my stearyl oleate emulsion?

A: Yes, the presence of electrolytes can significantly impact emulsion stability. Electrolytes can disrupt the electrostatic repulsion between oil droplets that is provided by some types of emulsifiers. They can also affect the hydration of polymeric stabilizers, potentially leading to a decrease in viscosity and stability.

Troubleshooting Steps:

• Use salt-tolerant emulsifiers and stabilizers. If your formulation must contain electrolytes, select emulsifiers and thickeners that are known to be tolerant to their presence.

• Add electrolytes at the end of the formulation process. Whenever possible, add salts to the emulsion after it has been formed and cooled down to minimize their impact on the emulsification process.

• Evaluate the effect of different electrolyte concentrations. If electrolytes are necessary, conduct experiments to determine the maximum concentration that can be tolerated by your system without causing instability.

Q5: Are there any known incompatibilities between stearyl oleate and common cosmetic ingredients?

A: Stearyl oleate is generally compatible with a wide range of cosmetic ingredients. However, potential interactions can arise, particularly with certain thickeners and preservatives.

• Thickeners: Some polymeric thickeners can be sensitive to the presence of oils and esters. It is important to verify the compatibility of stearyl oleate with your chosen thickener at the intended use level. Natural gums like xanthan gum and guar (B607891) gum are often good choices for stabilizing emulsions containing esters.

• Preservatives: Certain preservatives, such as some parabens, have been reported to have reduced efficacy in the presence of non-ionic surfactants, which are commonly used in emulsions. While direct incompatibility with stearyl oleate is not widely documented, it is crucial to perform preservative efficacy testing (challenge testing) on your final formulation to ensure it is adequately preserved. Phenoxyethanol is a commonly used preservative that is often compatible with a broad range of cosmetic ingredients.

Data Presentation

Table 1: Estimated Required HLB for Stearyl Oleate in O/W Emulsions

Component	Required HLB (for O/W Emulsion)	Estimated Required HLB for Stearyl Oleate (O/W)
Stearyl Alcohol	~15-16	10 - 14 (Experimentally determined)
Oleic Acid	~17

Note: The required HLB for stearyl oleate is an estimation based on its constituent parts. The optimal HLB should be determined experimentally for each specific formulation.

Table 2: Troubleshooting Guide for Common Stability Issues

Issue	Potential Cause(s)	Recommended Action(s)
Creaming/Separation	Incorrect emulsifier HLB, insufficient emulsifier concentration, inadequate homogenization.	Experimentally determine the optimal HLB, increase emulsifier concentration, optimize homogenization speed and time, add a stabilizer.
Viscosity Change	Droplet coalescence (thinning), flocculation (thickening), polymer hydration/degradation.	Improve homogenization, check for electrolyte contamination, ensure ingredient compatibility, select a robust thickening system.
pH Shift	Interaction with packaging, degradation of ingredients.	Use buffering agents, select pH-stable ingredients, check for hydrolysis.
Grainy Texture	Crystallization of high-melting point ingredients.	Ensure all oil-phase ingredients are fully melted and homogenous before emulsification, control the cooling rate.

Experimental Protocols

Protocol 1: Determination of Required HLB for Stearyl Oleate

Objective: To experimentally determine the optimal Hydrophilic-Lipophilic Balance (HLB) for emulsifying stearyl oleate in an oil-in-water (O/W) emulsion.

Methodology:

• Prepare a series of emulsifier blends with varying HLB values (e.g., 10, 11, 12, 13, 14). This is achieved by mixing a high HLB emulsifier (e.g., Polysorbate 80, HLB = 15.0) and a low HLB emulsifier (e.g., Sorbitan Oleate, HLB = 4.3) in different ratios.

• Prepare the oil phase: In separate beakers for each HLB value, combine stearyl oleate and the corresponding emulsifier blend. Heat to 75°C.

• Prepare the water phase: In separate beakers, heat deionized water to 75°C.

• Emulsification: Add the water phase to the oil phase while homogenizing at a consistent speed for a set duration (e.g., 5 minutes).

• Cooling: Continue gentle stirring while the emulsions cool to room temperature.

• Evaluation: Visually assess the stability of each emulsion immediately after preparation and at set time intervals (e.g., 24 hours, 1 week, 1 month). The emulsion with the least amount of creaming or separation corresponds to the optimal HLB.

Protocol 2: Accelerated Stability Testing

Objective: To assess the long-term stability of a stearyl oleate emulsion under accelerated conditions.

Methodology:

• Prepare the final emulsion formulation.

• Divide the emulsion into several samples and store them under the following conditions:

  • Elevated Temperature: 40°C and 50°C for 1-3 months.

  • Freeze-Thaw Cycles: Alternate between -10°C and 25°C for 3-5 cycles, with 24 hours at each temperature.

  • Light Exposure: Place a sample in a light box with broad-spectrum output or in a window with natural light exposure. A control sample should be covered in aluminum foil.

• Evaluate samples at regular intervals (e.g., weekly) for changes in appearance, viscosity, pH, and droplet size.

Mandatory Visualization

Caption: Troubleshooting workflow for addressing emulsion instability.

Caption: Key factors influencing the stability of cosmetic emulsions.

Technical Support Center: Strategies to Control the Recrystallization of Stearyl Oleate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to effectively control the recrystallization of stearyl oleate (B1233923) in various formulations.

Frequently Asked Questions (FAQs)

Q1: What is stearyl oleate and what are its key physical properties?

Stearyl oleate is the ester of stearyl alcohol and oleic acid. It is a waxy solid at room temperature, often used as an emollient, thickener, and stabilizer in cosmetic, pharmaceutical, and food formulations. Its physical properties are summarized below.

Property	Value
Molecular Formula	C36H70O2[1]
Molar Mass	534.94 g/mol [1]
Melting Point	28.5 °C[1]
Boiling Point	589.1 ± 29.0 °C (Predicted)[1]
Density	0.862 ± 0.06 g/cm³ (Predicted)[1]

Q2: What causes the recrystallization of stearyl oleate in a formulation?

Recrystallization is a process where crystalline structures change over time, often leading to the growth of larger, more stable crystals from smaller, less stable ones. For stearyl oleate, this can be triggered by several factors:

• Temperature Fluctuations: Cycling temperatures during storage or transport can promote the dissolution of small crystals and the growth of larger ones, a phenomenon known as Ostwald ripening.

• Supersaturation: If stearyl oleate is dissolved in a solvent or oil phase at an elevated temperature and then cooled, a supersaturated state is created, which is the driving force for nucleation and crystal growth.

• Formulation Instability: In emulsions, poor stability can lead to the coalescence of oil droplets, increasing the local concentration of stearyl oleate and promoting crystallization.

• Polymorphic Transitions: Like many lipids, stearyl oleate may exhibit polymorphism, meaning it can exist in different crystalline forms with varying stability. Transitions from a metastable form (e.g., α) to a more stable form (e.g., β', β) can occur over time, altering the crystal size and morphology.

Q3: In which types of solvents is stearyl oleate soluble?

Solvent Class	Representative Solvents	Expected Solubility
Polar Solvents	Water, Glycerin, Ethanol	Insoluble to Very Sparingly Soluble
Non-Polar Hydrocarbons	Mineral Oil, Isododecane	Soluble / Miscible
Esters	Caprylic/Capric Triglyceride, Isopropyl Myristate	Soluble / Miscible
Silicones	Dimethicone, Cyclopentasiloxane	Soluble / Miscible
Fatty Alcohols	Octyldodecanol, Isostearyl Alcohol	Soluble / Miscible
Glycols	Propylene Glycol, Butylene Glycol	Sparingly Soluble to Insoluble

Note: This table is adapted from solubility data for the similar molecule, isostearyl oleate.

Troubleshooting Guide

Problem: My formulation has developed a gritty texture or visible crystals over time.

This is a classic sign of stearyl oleate recrystallization, leading to the formation of large crystal agglomerates.

Potential Cause	Recommended Solution
1. High Degree of Supersaturation during Cooling	Control the Cooling Rate: A slower cooling rate can lead to the formation of fewer, larger crystals, while a very rapid cooling rate can trap the system in a metastable state. Experiment with different cooling rates (e.g., 0.5°C/min vs. 5°C/min) to find the optimal condition for your formulation that produces small, stable crystals.
2. Polymorphic Transition to a More Stable, Larger Crystal Form	Introduce Crystal Habit Modifiers: Additives can interfere with the crystal growth process and stabilize a desired polymorphic form. - Co-emulsifiers/Additives: Incorporate structurally similar molecules like stearyl alcohol, stearic acid, or cetearyl alcohol. These can co-crystallize with stearyl oleate, disrupting the crystal lattice and promoting the formation of smaller, more numerous crystals. - Polymers: Polymers like ethylcellulose can form their own network within the oil phase, hindering the diffusion of stearyl oleate molecules and sterically preventing large crystal growth.
3. Inadequate Emulsion Stability (for O/W or W/O systems)	Optimize the Emulsifier System: Ensure the Hydrophilic-Lipophilic Balance (HLB) is appropriate for your oil phase. Increase the concentration of the primary emulsifier or add a co-emulsifier (e.g., Glyceryl Stearate) to create a more robust interfacial film around the oil droplets. Increase Homogenization Energy: Use higher shear rates or longer homogenization times to create smaller, more uniform oil droplets, which can physically restrict the space available for crystal growth.
4. Poor Solubility in the Oil Phase	Modify the Oil Phase Composition: Introduce a co-solvent in which stearyl oleate is highly soluble. This reduces the overall supersaturation of the system. Refer to the solubility table above to select appropriate non-polar solvents or esters.

Problem: The viscosity of my product changes significantly upon storage.

This is often related to the formation and evolution of a crystal network within the continuous phase.

Potential Cause	Recommended Solution
1. Formation of a Strong, Brittle Crystal Network	Apply Shear During Cooling: Introducing controlled shear (agitation) during the crystallization process can break down large crystal aggregates into smaller particles. This often results in a smoother, more plastic texture rather than a rigid, brittle gel. Sheared systems may display lower elastic moduli but improved stability and texture.
2. Time-Dependent Crystal Network Rearrangement	Temper the Formulation: Similar to chocolate manufacturing, a controlled heating and cooling cycle (tempering) can be used to promote the formation of the most stable and desirable crystal polymorph from the outset. This minimizes changes during storage. This involves cooling to induce nucleation, gentle heating to melt unstable polymorphs, and then a final cooling step to allow the stable form to grow.

Quantitative Data Summary

The control of recrystallization is highly dependent on quantifiable parameters. The following tables summarize key data on factors influencing the crystallization of stearyl oleate and related lipids.

Table 1: Effect of Cooling Rate on Crystal Size and Oleogel Properties

Cooling Rate (°C/min)	Effect on Crystal Size	Impact on Gel Structure & Properties	Reference
Slow (e.g., 0.1 - 0.5)	Fewer, larger, and more ordered crystals.	Can result in a stronger gel network and higher oil-binding capacity. May also lead to a gritty texture if crystals become too large.
Fast (e.g., 5 - 10)	More numerous, smaller, and less uniform crystals.	Can produce a smoother texture. May trap the system in a less stable polymorphic form, leading to recrystallization over time. Can also lead to a weaker gel network if crystals are poorly arranged.

Table 2: Influence of Additives on Crystallization Kinetics of a Model Fat (Cocoa Butter)

Additive	Concentration (w/w)	Effect on Crystallization	Reference
Stearic Acid	0.5% - 5.0%	Acts as a crystallization initiator at higher temperatures, leading to shorter induction times and higher crystallization rates.
Palmitic Acid	0.5% - 5.0%	Has a retarding effect on the crystallization rate compared to pure fat.
Oleic Acid	0.5% - 5.0%	Shows a significant retarding effect on the crystallization rate.

Table 3: Solubility of Stearic Acid (a component of Stearyl Oleate) in Organic Solvents at Various Temperatures

Solvent	Solubility ( g/100g solvent) at 301 K (28°C)	Solubility ( g/100g solvent) at 313 K (40°C)	Reference
Methanol	~5.0	~10.0
Ethanol	~11.5	~25.0
Acetone	~10.5	~24.0
Ethyl Acetate	~18.0	~40.0

Note: Data is interpolated and averaged from graphical representations in the cited sources.

Experimental Protocols

Protocol 1: Characterization of Stearyl Oleate Polymorphism using Differential Scanning Calorimetry (DSC)

Objective: To determine the thermal transitions (melting, crystallization) of stearyl oleate under different cooling rates to identify potential polymorphic forms.

Methodology:

• Accurately weigh 5-10 mg of the stearyl oleate-containing formulation into an aluminum DSC pan and hermetically seal it.

• Place the sample pan and an empty reference pan into the DSC cell.

• Erase Thermal History: Heat the sample to 80°C (well above its melting point) at a rate of 10°C/min. Hold isothermally for 10 minutes to ensure all crystals are melted.

• Controlled Cooling: Cool the sample from 80°C to 0°C at a controlled rate (e.g., 0.5°C/min, 1°C/min, 5°C/min, and 10°C/min). Record the exothermic crystallization peaks.

• Controlled Heating: Immediately after cooling, heat the sample from 0°C back to 80°C at a rate of 10°C/min. Record the endothermic melting peaks.

• Data Analysis: Analyze the thermograms. The temperature, shape, and enthalpy of the crystallization and melting peaks provide information about the polymorphic behavior. Multiple melting peaks on heating can indicate the presence of different polymorphs or a polymorphic transition during the scan.

Protocol 2: Preparation of a Stearyl Oleate Oleogel and Evaluation of Additive Effects

Objective: To prepare a stable oleogel and assess the impact of a crystal habit modifier (e.g., stearyl alcohol) on its physical properties.

Methodology:

• Preparation of Control Oleogel: a. In a beaker, combine 10% (w/w) stearyl oleate with 90% (w/w) of a carrier oil (e.g., Caprylic/Capric Triglyceride). b. Heat the mixture to 75-80°C under constant stirring until all stearyl oleate has completely dissolved. c. Pour the hot mixture into a mold or container and allow it to cool to room temperature under quiescent (undisturbed) conditions.

• Preparation of Test Oleogel: a. In a separate beaker, combine 8% (w/w) stearyl oleate, 2% (w/w) stearyl alcohol (additive), and 90% (w/w) carrier oil. b. Repeat the heating and cooling steps as described for the control oleogel.

• Evaluation: a. After 24 hours of storage at a controlled temperature (e.g., 25°C), visually inspect both samples for opacity, homogeneity, and the presence of any large crystals. b. Microscopy: Place a small amount of each oleogel on a microscope slide and observe under a polarized light microscope to assess crystal size and morphology. c. Texture Analysis: Use a texture analyzer to measure the hardness of each gel to quantify the effect of the additive on the network strength.

Visualizations

Fig 1. General workflow for investigating stearyl oleate recrystallization.

Fig 2. Key factors influencing stearyl oleate crystal properties.

Fig 3. Troubleshooting flowchart for stearyl oleate recrystallization issues.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Mass Transfer Limitations in Stearyl Oleate Production

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to mass transfer limitations during the enzymatic synthesis of stearyl oleate (B1233923).

Troubleshooting Guide

This guide addresses common issues encountered during stearyl oleate production, with a focus on diagnosing and resolving mass transfer limitations.

Issue 1: Low reaction rate and poor conversion despite optimal temperature and enzyme concentration.

• Question: My stearyl oleate synthesis is proceeding very slowly, and the final conversion is much lower than expected. I have already optimized the temperature and the amount of lipase (B570770). What could be the problem?

• Answer: This is a classic sign of mass transfer limitations. In a heterogeneous system like lipase-catalyzed esterification, the reactants (stearic acid and oleyl alcohol) need to diffuse from the bulk liquid to the active site of the enzyme. If this process is slow, it becomes the rate-limiting step of the entire reaction. The high viscosity of the reactant mixture can hinder molecular diffusion.

  Troubleshooting Steps:

  • Increase Agitation Speed: Inadequate mixing is a primary cause of external mass transfer resistance. Increasing the stirring speed can enhance the interaction between the substrates and the enzyme.[1][2] It is recommended to experiment with a range of agitation speeds to find the optimal point where the conversion rate no longer increases with speed, indicating that external mass transfer limitations have been overcome.[2]

  • Introduce a Solvent: The high viscosity of the stearic acid and oleyl alcohol mixture can be reduced by adding a suitable organic solvent.[3] This lowers the viscosity of the medium, thereby improving mass transfer.[3] Non-polar solvents like n-hexane are often effective.

  • Consider a Biphasic System: Utilizing a biphasic system can facilitate product removal from the enzyme's vicinity, which can sometimes be a rate-limiting step. This approach can enhance substrate mass transfer and improve overall conversion.

  • Apply Ultrasound Assistance: Ultrasound irradiation can significantly intensify the esterification process by creating micro-convection and reducing mass transfer barriers. This technique has been shown to decrease reaction times and increase yields.

Issue 2: Reaction starts well but plateaus at a low conversion level.

• Question: The initial rate of my stearyl oleate synthesis is good, but the reaction stops far from completion. Why is this happening?

• Answer: This issue can be due to product inhibition or the accumulation of byproducts, which can be exacerbated by mass transfer limitations. The produced stearyl oleate and water can create a barrier around the enzyme, preventing further substrate access.

  Troubleshooting Steps:

  • Water Removal: The water produced during esterification can inhibit the lipase and shift the reaction equilibrium backward. Employing methods for in-situ water removal, such as using molecular sieves or conducting the reaction under vacuum, can significantly improve the final conversion.

  • Immobilized Enzyme in a Flow Reactor: Using an immobilized lipase in a packed-bed reactor can help to mitigate product inhibition by continuously removing the product from the reaction zone. This setup can also prevent the blockage of the reactor that might occur with free enzyme.

  • Solvent Selection: The choice of solvent can influence the solubility of both reactants and products. A solvent that helps to keep the product in solution and away from the enzyme can alleviate product inhibition.

Issue 3: Inconsistent results between batches.

• Question: I am getting variable yields of stearyl oleate even when I try to keep the reaction conditions the same. What could be causing this inconsistency?

• Answer: Inconsistent mixing is a likely culprit. If the agitation is not uniform throughout the reactor, you can have localized areas with poor mass transfer, leading to variable results.

  Troubleshooting Steps:

  • Reactor and Impeller Design: Ensure that the reactor geometry and the type of impeller are suitable for viscous media. This will help to create a more homogeneous reaction environment.

  • Monitor Agitation Speed: Use a calibrated tachometer to ensure the agitation speed is consistent for every batch.

  • Enzyme Distribution: Ensure that the lipase (especially if it is an immobilized powder) is well-dispersated in the reaction medium at the start of the reaction. Poor initial distribution can lead to agglomeration and severe mass transfer limitations.

Frequently Asked Questions (FAQs)

Q1: What is the optimal agitation speed for stearyl oleate synthesis?

A1: The optimal agitation speed is highly dependent on the specific reactor setup, substrate concentrations, and enzyme loading. However, studies on similar esterification reactions suggest that external mass transfer limitations can often be overcome at stirring speeds above 200-600 rpm. It is crucial to determine the optimal speed experimentally by increasing the agitation rate until no further increase in the reaction rate is observed.

Q2: Is a solvent-free system better for stearyl oleate production?

A2: Solvent-free systems are often preferred for being more environmentally friendly and for simplifying downstream processing. However, they are more prone to mass transfer limitations due to the high viscosity of the reactants. If you are experiencing mass transfer issues in a solvent-free system, introducing a minimal amount of a suitable non-polar solvent can be a good compromise.

Q3: How does ultrasound assist in overcoming mass transfer limitations?

A3: Ultrasound enhances mass transfer through a phenomenon called acoustic cavitation, which is the formation, growth, and collapse of microscopic bubbles. This process generates intense local turbulence and micro-jets, which disrupt the boundary layers around the enzyme particles, thus increasing the diffusion of substrates to the enzyme's active sites. This leads to a significant reduction in reaction time and an increase in product yield.

Q4: What are the advantages of using an immobilized lipase?

A4: Immobilized lipases offer several advantages, including easier separation from the reaction mixture, reusability, and often improved stability. In the context of mass transfer, using an immobilized enzyme can prevent enzyme aggregation, ensuring a larger surface area is available for the reaction. Furthermore, when used in packed-bed reactors, they can help to minimize external mass transfer limitations.

Q5: Can temperature be increased to improve mass transfer?

A5: While increasing the temperature does decrease the viscosity of the reaction mixture and can improve diffusion rates, it also affects the enzyme's stability and activity. Lipases have an optimal temperature range, and exceeding this can lead to denaturation and a loss of activity. Therefore, while temperature optimization is important, it should be done carefully, considering the thermal stability of the specific lipase being used.

Data Presentation

Table 1: Effect of Agitation Speed on Esterification Conversion

Agitation Speed (rpm)	Conversion (%)	Reference
100	62.91
150	75.15
200	91.19
250	Slightly lower than 91.19
>600	External mass transfer limitation overcome

Table 2: Comparison of Conventional vs. Ultrasound-Assisted Esterification

Method	Reaction Time	Yield (%)	Reference
Conventional Heating	2 hours	Not specified, baseline
Ultrasound-Assisted	15 minutes	Increased by 2-10% vs. conventional
Conventional Heating	4 hours	92.4
Microwave-Assisted	10 minutes	98.2

Experimental Protocols

Protocol 1: Lipase-Catalyzed Synthesis of Stearyl Oleate with Mechanical Agitation

• Reactant Preparation: In a temperature-controlled batch reactor, add equimolar amounts of stearic acid and oleyl alcohol.

• Enzyme Addition: Add the lipase catalyst (e.g., 3-15% w/w of the total substrates). If using an immobilized lipase, ensure it is properly conditioned according to the manufacturer's instructions.

• Reaction Conditions:

  • Set the desired reaction temperature (e.g., 40-60°C).

  • Begin agitation at a controlled speed (e.g., start at 200 rpm).

• Monitoring the Reaction: Periodically take samples from the reaction mixture to determine the conversion of oleic acid, for example, by acid-base titration.

• Troubleshooting Mass Transfer: If the reaction rate is slow, incrementally increase the agitation speed (e.g., in steps of 100 rpm) until the rate no longer increases. This will identify the point at which external mass transfer limitations are minimized.

• Product Recovery: Once the desired conversion is reached, stop the reaction. If using an immobilized enzyme, it can be recovered by filtration. The product, stearyl oleate, can be purified from the remaining reactants, for example, by distillation or chromatography.

Protocol 2: Ultrasound-Assisted Enzymatic Synthesis of Stearyl Oleate

• Reactant Preparation: In a vessel suitable for sonication (e.g., an Erlenmeyer flask connected to a reflux condenser), combine stearic acid and oleyl alcohol in the desired molar ratio.

• Catalyst Addition: Add the lipase to the mixture.

• Ultrasonic Reaction:

  • Place the reaction vessel in an ultrasonic bath or use an ultrasonic probe.

  • Set the ultrasound frequency (e.g., 22 kHz) and power (e.g., 50 W).

  • Maintain the reaction at the desired temperature (ultrasound can generate heat, so cooling may be necessary).

• Monitoring and Recovery: Monitor the reaction progress as described in Protocol 1. The significantly shorter reaction times are expected. Recover the product using standard procedures.

Visualizations

Caption: Troubleshooting workflow for low stearyl oleate conversion.

References

• 1. researchgate.net [researchgate.net]
• 2. Lipase-catalyzed esterification for efficient acylglycerols synthesis in a solvent-free system: Process optimization, mass transfer insights and kinetic modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enzymatic glycerolysis–interesterification of palm stearin–olein blend for synthesis structured lipid containing high mono- and diacylglycerol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stearyl Oleate Esterification Reactions

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions (FAQs) for stearyl oleate (B1233923) esterification reactions.

Frequently Asked Questions (FAQs)

Q1: What is the underlying principle of stearyl oleate esterification?

Stearyl oleate is a wax ester synthesized through the esterification of oleic acid and stearyl alcohol. This reaction typically requires a catalyst and involves the formation of an ester bond with the removal of a water molecule. The equilibrium of this reversible reaction can be shifted towards the product side by effectively removing the water as it is formed.

Q2: What are the common applications of stearyl oleate?

Stearyl oleate is utilized in various industries due to its properties as a wax ester. It is found in cosmetics and personal care products as an emollient and thickening agent. In the pharmaceutical industry, it can be used in topical formulations. Additionally, it has applications as a biolubricant in the plastics and textile industries.[1]

Q3: What types of catalysts are suitable for stearyl oleate synthesis?

A range of catalysts can be used for stearyl oleate esterification, each with its own advantages and disadvantages:

• Homogeneous Acid Catalysts: Traditional catalysts like sulfuric acid are effective but can be corrosive, difficult to reuse, and may lead to by-products and environmental concerns.[1]

• Heterogeneous Acid Catalysts: Solid acid catalysts such as NaHSO₄, SnCl₂·2H₂O, and various metal oxides (e.g., magnesium oxide, stannous oxide) are often preferred.[1][2] They offer advantages like easier separation from the reaction mixture, reusability, and reduced equipment corrosion.[1]

• Enzymatic Catalysts (Lipases): Lipases offer high specificity and operate under mild reaction conditions, which can minimize side reactions. However, they can be more expensive and may have lower reaction rates compared to chemical catalysts.

Troubleshooting Guide

Issue 1: Low Yield or Incomplete Conversion

Q: My stearyl oleate yield is significantly lower than expected. What are the potential causes and how can I address them?

A: Low yield in esterification is a common issue that can stem from several factors. A systematic approach to troubleshooting is often the most effective.

Troubleshooting Workflow for Low Yield

Caption: A flowchart for troubleshooting low yield in stearyl oleate esterification.

Detailed Checklist for Low Yield:

• Water Removal: Esterification is a reversible reaction that produces water. If water is not effectively removed, the equilibrium will shift back towards the reactants, limiting your yield.

  • Solution: Employ a Dean-Stark trap, apply a vacuum, or add a desiccant to remove water as it forms.

• Reaction Temperature: Temperature significantly impacts the reaction rate.

  • Too Low: May result in slow kinetics and incomplete conversion due to high viscosity and mass transfer limitations.

  • Too High: Can lead to catalyst degradation or undesirable side reactions, which may also decrease the yield.

  • Solution: Optimize the temperature for your specific catalyst. For many acid catalysts, temperatures between 90°C and 130°C are effective.

• Reactant Molar Ratio: While the stoichiometric ratio is 1:1, using an excess of one reactant (often the alcohol) can shift the equilibrium towards the product.

  • Solution: Experiment with different molar ratios. Ratios from 1:1 up to 1:6 (acid to alcohol) have been tested in similar esterification reactions. However, a large excess of alcohol can sometimes inhibit certain enzymes.

• Catalyst Activity and Concentration: The choice and amount of catalyst are critical.

  • Solution: Ensure your catalyst is active and has not been deactivated by impurities. You may need to increase the catalyst concentration. For heterogeneous catalysts, amounts can range from 0.03% to 10% by weight of the reactants.

• Reaction Time: Esterification reactions can be slow.

  • Solution: Monitor the reaction progress over time using techniques like titration of the remaining oleic acid or chromatography (TLC/GC) to determine when equilibrium is reached. Reaction times can range from a few hours to over 24 hours depending on the conditions.

Issue 2: Undesirable Side Reactions and Product Impurity

Q: My final product is discolored or contains significant impurities. What are the common side reactions and how can I minimize them?

A: Side reactions can lead to impurities that affect the color, odor, and overall quality of the stearyl oleate.

Reaction Pathway and Potential Side Reactions

Caption: The main esterification pathway and common side reactions.

Common Side Reactions and Mitigation Strategies:

• Etherification of Stearyl Alcohol: At high temperatures and in the presence of strong acid catalysts, stearyl alcohol can undergo self-condensation to form di-stearyl ether.

  • Mitigation: Use milder reaction temperatures and consider catalysts with lower acidity or enzymatic catalysts.

• Oxidation: The double bond in oleic acid is susceptible to oxidation, especially at elevated temperatures in the presence of oxygen. This can lead to discoloration and the formation of by-products.

  • Mitigation: Conduct the reaction under an inert atmosphere, such as nitrogen, to minimize oxidation.

• Charring/Degradation: Aggressive reaction conditions (very high temperatures or highly concentrated strong acids) can cause the organic molecules to decompose or "char," leading to a dark-colored product.

  • Mitigation: Avoid excessively high temperatures and consider using heterogeneous or enzymatic catalysts that allow for milder conditions.

Issue 3: Difficulty in Product Purification

Q: I am having trouble purifying my stearyl oleate. What are effective purification methods?

A: The purification strategy depends on the nature of the impurities.

• Removal of Unreacted Reactants:

  • Stearyl Alcohol and Oleic Acid: Unreacted starting materials are common impurities. Purification can be achieved through fractional distillation under reduced pressure or by crystallization. One method involves cooling the mixture to first crystallize and remove unreacted stearyl alcohol, followed by further temperature adjustments to isolate the stearyl oleate ester.

• Catalyst Removal:

  • Homogeneous Catalysts: These often require a neutralization step followed by washing with water to remove the resulting salts.

  • Heterogeneous Catalysts: These can typically be removed by simple filtration after the reaction is complete.

• Color Removal:

  • If the product is discolored, treatment with activated carbon followed by filtration can often remove color impurities.

Data and Protocols

Table 1: Comparison of Catalysts for Wax Ester Synthesis

Catalyst Type	Catalyst Example	Typical Amount	Reaction Temp. (°C)	Advantages	Disadvantages
Homogeneous Acid	Sulfuric Acid (H₂SO₄)	1-3% (w/w)	90 - 150	High activity, low cost	Corrosive, difficult to recycle, side reactions
Heterogeneous Acid	NaHSO₄	4-10% (w/w)	90 - 130	Reusable, easy to separate, less corrosive	May have lower activity than homogeneous catalysts
Heterogeneous Acid	Metal Oxides (e.g., SnO)	0.03-0.12% (w/w)	Mild conditions	High selectivity, easy to filter, stable product	May require optimization of reaction parameters
Enzymatic	Lipases (e.g., Novozym 435)	1-10% (w/w)	40 - 70	High specificity, mild conditions, fewer by-products	Higher cost, slower reaction rates, potential inhibition

Table 2: Effect of Reaction Parameters on Oleyl Oleate Yield

Data from a study on the synthesis of a similar wax ester, oleyl oleate, using NaHSO₄ as a catalyst.

Parameter	Range Studied	Optimal Value	Resulting Yield (%)
Reaction Time (hours)	1 - 9	8	96.8
Reaction Temperature (°C)	90 - 140	130	96.8
Catalyst Amount (wt% of oleic acid)	1.1 - 9.9	9.9	96.8
Molar Ratio (Oleic Acid:Oleyl Alcohol)	1:1 - 1:2	1:1	96.8

General Experimental Protocol: Stearyl Oleate Synthesis

This protocol provides a general methodology for the synthesis of stearyl oleate using a heterogeneous acid catalyst.

1. Materials and Setup:

• Reactants: Oleic acid, stearyl alcohol

• Catalyst: e.g., NaHSO₄ (dried before use)

• Equipment: Three-neck round-bottom flask, reflux condenser, Dean-Stark trap (optional, for water removal), magnetic stirrer with hotplate, thermometer, and a nitrogen inlet.

2. Reaction Procedure:

• Charge the reaction flask with oleic acid and stearyl alcohol at the desired molar ratio (e.g., 1:1).

• Add the heterogeneous catalyst (e.g., 5-10 wt% relative to the oleic acid).

• Begin stirring and start a slow flow of nitrogen to maintain an inert atmosphere.

• Heat the mixture to the desired reaction temperature (e.g., 130°C).

• Maintain the temperature and continue stirring for the determined reaction time (e.g., 8 hours). Water will collect in the Dean-Stark trap if used.

3. Monitoring the Reaction:

• Periodically take small aliquots from the reaction mixture.

• Analyze the aliquots to determine the extent of the reaction. This can be done by measuring the remaining oleic acid via titration with a standard solution of NaOH. Alternatively, TLC or GC can be used to monitor the formation of the stearyl oleate product.

4. Work-up and Purification:

• Once the reaction has reached completion (or equilibrium), cool the mixture to room temperature.

• If a solvent was used, remove it under reduced pressure.

• Filter the mixture to remove the solid heterogeneous catalyst.

• The crude product can be purified by vacuum distillation or recrystallization to remove any unreacted starting materials and by-products.

References

• 1. Bot Verification [rasayanjournal.co.in]
• 2. CN101293827A - Method for synthesizing stearic acid stearyl ester - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for Stearyl Oleate Purity Assessment

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of stearyl oleate (B1233923) purity is paramount in research, development, and quality control within the pharmaceutical and related industries. This guide provides an objective comparison of the principal analytical techniques used for this purpose: Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Differential Scanning Calorimetry (DSC). The performance of each method is evaluated based on key validation parameters, supported by detailed experimental protocols to assist in method selection and implementation.

Quantitative Performance of Analytical Methods

The selection of an appropriate analytical method for stearyl oleate purity assessment depends on various factors, including the required sensitivity, specificity, and the nature of potential impurities. The following table summarizes the typical quantitative performance of GC-FID (Gas Chromatography with Flame Ionization Detection), HPLC-ELSD (High-Performance Liquid Chromatography with Evaporative Light Scattering Detection), and DSC.

Validation Parameter	GC-FID (after derivatization to FAMEs)	HPLC-ELSD	DSC (Differential Scanning Calorimetry)	Acceptance Criteria (based on ICH Q2(R2))
Specificity	High (separation based on volatility and polarity)	High (separation based on polarity)	Moderate (measures bulk purity based on melting properties)	The method should unequivocally assess the analyte in the presence of impurities.
Linearity (r²)	≥ 0.999	≥ 0.995 (often non-linear, requires curve fitting)	N/A (not a concentration-based method)	A linear relationship between concentration and response should be demonstrated.
Range	Wide, dependent on analyte concentration	Wide, suitable for high and low concentration analytes	Limited to substances with purity >98 mol%	The interval demonstrating acceptable precision, accuracy, and linearity.
Accuracy (% Recovery)	98 - 102%	95 - 105%	N/A	Closeness of the measured value to the true value.
Precision (RSD)	Repeatability: < 2%; Intermediate: < 3%	Repeatability: < 5%; Intermediate: < 7%	Standard deviation < 4% of the impurity value[1]	Degree of scatter between a series of measurements.
Limit of Detection (LOD)	0.01% - 0.05%[2]	0.5 - 5 ng on column[3]	Not suitable for trace impurity detection	The lowest amount of analyte that can be detected.
Limit of Quantification (LOQ)	0.03% - 0.1%[2]	1 - 15 ng on column	Not suitable for quantifying low-level impurities	The lowest amount of analyte that can be quantified with acceptable precision and accuracy.

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols are intended as a guide and may require optimization for specific laboratory conditions and instrumentation.

Gas Chromatography (GC-FID) Method

GC analysis of stearyl oleate typically requires a derivatization step to convert the ester into its more volatile fatty acid methyl esters (FAMEs) and fatty alcohol components.

a) Sample Preparation (Transesterification)

• Weighing: Accurately weigh approximately 25 mg of the stearyl oleate sample into a screw-cap test tube.

• Dissolution: Add 2 mL of hexane (B92381) to dissolve the sample.

• Reaction Initiation: Add 0.5 mL of 0.5 M sodium methoxide (B1231860) in methanol.

• Incubation: Cap the tube tightly and vortex for 1 minute. Allow the reaction to proceed at room temperature for 10-15 minutes.

• Quenching: Add 1 mL of saturated sodium chloride solution to stop the reaction.

• Phase Separation: Vortex the mixture and centrifuge at low speed (e.g., 2000 rpm) for 5 minutes.

• Extraction: Carefully transfer the upper hexane layer containing the FAMEs and fatty alcohol to a clean vial.

b) GC-FID Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC system or equivalent with FID.

• Column: DB-FATWAX Ultra Inert GC column (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar polar capillary column[4].

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 120°C, hold for 1 minute.

  • Ramp 1: 10°C/min to 200°C.

  • Ramp 2: 4°C/min to 220°C, hold for 10 minutes.

• Injection Volume: 1 µL (split ratio 20:1).

c) Data Analysis

Identify the methyl oleate and stearyl alcohol peaks by comparing their retention times with those of certified reference standards. Purity is calculated based on the peak area percentage of the main components relative to the total peak area of all components in the chromatogram.

High-Performance Liquid Chromatography (HPLC-ELSD) Method

HPLC with an Evaporative Light Scattering Detector (ELSD) is suitable for the direct analysis of stearyl oleate without derivatization.

a) Sample Preparation

• Dissolution: Accurately weigh and dissolve the stearyl oleate sample in a suitable solvent such as a mixture of isopropanol (B130326) and hexane (e.g., 90:10 v/v) to a final concentration of 0.1–1.0 mg/mL.

• Filtration: Filter the sample solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

b) HPLC-ELSD Instrumentation and Conditions

• HPLC System: Agilent 1260 Infinity II LC System or equivalent with an ELSD.

• Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient elution using:

  • Solvent A: Acetonitrile

  • Solvent B: Dichloromethane/Methanol (50:50 v/v)

• Gradient Program:

  • 0-5 min: 100% A

  • 5-20 min: Linear gradient to 50% B

  • 20-25 min: Hold at 50% B

  • 25-30 min: Return to 100% A and equilibrate.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• ELSD Conditions:

  • Nebulizer Temperature: 40°C

  • Evaporator Temperature: 60°C

  • Gas Flow Rate: 1.5 L/min (Nitrogen).

• Injection Volume: 10 µL.

c) Data Analysis

The stearyl oleate peak is identified based on its retention time compared to a standard. Quantification is performed by constructing a calibration curve (often requiring a logarithmic or polynomial fit for ELSD) using standards of known concentrations.

Differential Scanning Calorimetry (DSC) Method

DSC determines purity by analyzing the melting behavior of the sample, based on the principle of melting point depression caused by impurities.

a) Sample Preparation

• Weighing: Accurately weigh 1-3 mg of the stearyl oleate sample into a standard aluminum DSC pan.

• Encapsulation: Hermetically seal the pan to prevent any loss of material during heating.

b) DSC Instrumentation and Conditions

• DSC Instrument: Mettler Toledo DSC 3 or equivalent.

• Temperature Program:

  • Equilibrate at a temperature well below the expected melting point (e.g., 0°C).

  • Heat the sample at a slow, constant rate (e.g., 0.5 - 2 °C/min) to a temperature above the final melting point (e.g., 50°C).

• Atmosphere: Inert atmosphere (e.g., nitrogen) with a purge rate of 50 mL/min.

c) Data Analysis

The purity is calculated from the shape of the melting endotherm using the Van't Hoff equation, which relates the mole fraction of impurities to the melting point depression. This analysis is typically performed using the software provided with the DSC instrument.

Methodology Visualization

The following diagrams illustrate the workflows for the analytical methods described.

GC-FID Experimental Workflow

HPLC-ELSD Experimental Workflow

DSC Experimental Workflow

Method Selection Logic

References

• 1. scielo.br [scielo.br]
• 2. jppres.com [jppres.com]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. agilent.com [agilent.com]

comparative analysis of stearyl oleate with other fatty acid esters

A Comparative Analysis of Stearyl Oleate (B1233923) with Other Fatty Acid Esters: A Guide for Researchers and Formulation Scientists

In the realms of pharmaceutical sciences, cosmetics, and industrial applications, the selection of an appropriate fatty acid ester is paramount to achieving desired product performance and stability. This guide provides a comprehensive comparative analysis of stearyl oleate against other commonly used fatty acid esters: ethyl oleate, isopropyl myristate, and cetyl palmitate. The comparison focuses on key performance metrics supported by experimental data to aid researchers, scientists, and drug development professionals in making informed formulation decisions.

Physicochemical Properties

The fundamental physical and chemical characteristics of an ester, such as its melting point, viscosity, and polarity, dictate its behavior and suitability for various applications. Stearyl oleate, an ester of stearyl alcohol and oleic acid, is a waxy solid at room temperature, distinguishing it from liquid esters like ethyl oleate and isopropyl myristate. This property makes it a valuable structuring and viscosity-increasing agent in semi-solid formulations.[1][2]

Table 1: Comparative Physicochemical Properties of Selected Fatty Acid Esters

Property	Stearyl Oleate	Ethyl Oleate	Isopropyl Myristate	Cetyl Palmitate
Chemical Formula	C36H70O2	C20H38O2	C17H34O2	C32H64O2
Molecular Weight	534.9 g/mol	310.5 g/mol	270.5 g/mol	480.9 g/mol
Appearance	White, waxy solid	Colorless to pale yellow liquid	Clear, colorless, odorless liquid	White, crystalline, wax-like solid
Melting Point	~25-30 °C	~ -32 °C	~ 3 °C	~ 43-53 °C
Viscosity	High (as a solid)	~5 cP (at 20°C)	7-9 mPa·s (at 25°C)[3]	High (as a solid)
Solubility	Insoluble in water; soluble in oils and organic solvents.[4]	Insoluble in water; miscible with most organic solvents.	Insoluble in water; soluble in ethanol, ether, and oils.	Insoluble in water; soluble in boiling alcohol and ether.

Performance in Drug Delivery and Cosmetic Applications

Fatty acid esters are extensively used as excipients in topical and transdermal drug delivery systems and as emollients in cosmetic formulations. Their primary functions include enhancing skin penetration, solubilizing active pharmaceutical ingredients (APIs), and modifying product texture.

Skin Penetration Enhancement

The ability of an ester to enhance the permeation of active compounds through the stratum corneum is a critical performance indicator. This enhancement is generally attributed to the disruption of the highly organized lipid structure of the skin barrier. Unsaturated fatty acid esters, like those derived from oleic acid, are often more effective penetration enhancers than their saturated counterparts due to the "kink" in their hydrocarbon chain, which creates greater disorder within the skin's lipid bilayers.

While direct comparative flux data for stearyl oleate is limited in the available literature, the principles of structure-activity relationships can be applied. As an ester containing an unsaturated oleate moiety, stearyl oleate is expected to exhibit good penetration-enhancing properties. Oleic acid itself is a well-documented penetration enhancer. The long stearyl (C18) alcohol chain contributes to its lipophilicity, which governs its partitioning into the stratum corneum.

dot

Caption: Workflow for assessing skin penetration enhancement.

API Solubilization

For poorly water-soluble drugs, lipid-based excipients are crucial for improving bioavailability. The solubility of an API in an ester depends on the physicochemical properties of both the drug and the ester. Esters with lower melting points and higher polarity may offer better solubilization for a wider range of drugs. For instance, oleic acid has been shown to be an effective solvent for the lipophilic drug voriconazole. While specific data for stearyl oleate is sparse, its large, non-polar structure makes it a suitable candidate for solubilizing highly lipophilic APIs in solid or semi-solid formulations.

Table 2: Performance Characteristics in Formulation

Performance Metric	Stearyl Oleate	Ethyl Oleate	Isopropyl Myristate	Cetyl Palmitate
Primary Function	Emollient, Thickener, Occlusive Agent	Emollient, Solvent, Penetration Enhancer	Emollient, Solvent, Spreading Agent	Emollient, Thickener, Stiffening Agent
Skin Feel	Waxy, Substantive	Oily, Non-greasy	Light, Non-greasy, Fast-absorbing	Waxy, Occlusive
Penetration Enhancement	Good (predicted due to oleate moiety)	Excellent	Moderate	Low
API Solubilization	Good for highly lipophilic APIs	Very Good for a range of APIs	Excellent for a wide range of APIs	Limited (due to solid state)
Use in Formulations	Creams, Lotions, Ointments, Stick products	Topical & Transdermal solutions, Emulsions, Injectables	Creams, Lotions, Bath oils, Makeup removers	Creams, Ointments, Lipsticks

Oxidative Stability

Oxidative stability is a critical parameter for esters used in pharmaceuticals and cosmetics, as degradation can lead to loss of efficacy, changes in sensory properties, and the formation of irritant by-products. The primary factor influencing an ester's stability is the degree of unsaturation in its fatty acid chain.

• Saturated Esters (e.g., Isopropyl Myristate, Cetyl Palmitate): These are highly stable due to the absence of double bonds, making them resistant to oxidation.

• Unsaturated Esters (e.g., Stearyl Oleate, Ethyl Oleate): The presence of double bonds makes these esters susceptible to autoxidation. Stearyl oleate and ethyl oleate, both containing one double bond (monounsaturated), are more prone to oxidation than their saturated counterparts but significantly more stable than polyunsaturated esters (e.g., linoleates).

The stability of unsaturated esters can be improved by the addition of antioxidants to the formulation.

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Caption: How ester properties influence their applications.

Experimental Protocols

Determination of Skin Permeation (In Vitro)

This protocol describes a typical experiment using a Franz diffusion cell to measure the permeation of an API through a skin sample.

• Objective: To quantify the flux of an API across a skin membrane from a formulation containing a fatty acid ester.

• Apparatus: Franz diffusion cells, human or porcine skin, magnetic stirrer, water bath, HPLC system.

• Method:

  • Excised full-thickness skin is prepared, and the subcutaneous fat is removed. The skin is mounted on the Franz diffusion cell with the stratum corneum facing the donor compartment.

  • The receptor compartment is filled with a phosphate-buffered saline (PBS) solution (pH 7.4), maintained at 32°C or 37°C, and stirred continuously.

  • A finite dose of the test formulation (e.g., 10 mg/cm²) containing the API and the fatty acid ester is applied to the skin surface in the donor compartment.

  • At predetermined time intervals (e.g., 1, 2, 4, 8, 12, 24 hours), aliquots of the receptor medium are withdrawn and replaced with fresh medium.

  • The concentration of the API in the collected samples is quantified using a validated HPLC method.

  • The cumulative amount of drug permeated per unit area is plotted against time. The steady-state flux (Jss) is determined from the slope of the linear portion of the curve. The enhancement ratio (ER) is calculated by dividing the flux from the test formulation by the flux from a control formulation (without the ester).

Determination of Oxidative Stability (Rancimat Method)

The Rancimat method is an accelerated aging test to determine the oxidation stability of oils and fats.

• Objective: To measure the induction time of a fatty acid ester, which correlates with its resistance to oxidative degradation.

• Apparatus: Rancimat instrument (e.g., Metrohm 892).

• Method:

  • A precise amount of the ester sample (e.g., 3 g) is weighed into a reaction vessel.

  • The vessel is placed in the heating block of the Rancimat instrument and heated to a specified temperature (e.g., 110°C).

  • A continuous stream of purified, dry air is passed through the sample at a constant flow rate (e.g., 20 L/h).

  • The air carries volatile oxidation products from the sample into a measuring vessel containing deionized water.

  • The instrument continuously measures the conductivity of the water. As volatile carboxylic acids (secondary oxidation products) are formed and dissolve, the conductivity of the water increases sharply.

  • The induction time is the time elapsed until this rapid increase in conductivity occurs and is reported as a measure of the ester's oxidative stability. A longer induction time indicates higher stability.

Conclusion

Stearyl oleate serves as a unique fatty acid ester that bridges the gap between liquid emollients and hard waxes. Its performance profile makes it an excellent choice for formulations requiring viscosity modification, occlusivity, and emollience, such as rich creams, ointments, and stick-based products. While its oxidative stability is lower than that of saturated esters like cetyl palmitate and isopropyl myristate, its unsaturated oleate component provides skin penetration enhancement benefits. In contrast, ethyl oleate and isopropyl myristate are preferred as solvents and penetration enhancers in liquid or light emulsion-based systems due to their low viscosity and excellent solubilizing capacity. The selection among these esters should be guided by the specific requirements of the formulation, including the desired sensory profile, the physicochemical properties of the active ingredient, and the required stability of the final product.

References

• 1. cosmeticsinfo.org [cosmeticsinfo.org]
• 2. atamankimya.com [atamankimya.com]
• 3. DE102011005176A1 - Isopropyl palmitate as a viscosity-regulating lipid in cosmetic or dermatological emulsion preparations - Google Patents [patents.google.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]

Quantitative Analysis of Stearyl Oleate: A Comparative Guide to GC-FID and Alternative Methods

For researchers, scientists, and drug development professionals, the precise quantification of stearyl oleate (B1233923), a long-chain wax ester, is critical for quality control, formulation development, and various research applications. The selection of an appropriate analytical method is paramount to achieving accurate and reliable results. This guide provides an objective comparison of Gas Chromatography with Flame Ionization Detection (GC-FID), a widely used technique, with alternative methods such as High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD) and Liquid Chromatography-Mass Spectrometry (LC-MS). This comparison is supported by experimental data and detailed protocols to aid in selecting the most suitable technique for your specific analytical needs.

Method Comparison

The choice of analytical technique for stearyl oleate quantification depends on several factors, including the required sensitivity, sample matrix complexity, and the need for structural information. While GC-FID is a robust and cost-effective method, HPLC-ELSD and LC-MS offer distinct advantages for certain applications.

Feature	GC-FID (Gas Chromatography-Flame Ionization Detection)	HPLC-ELSD (High-Performance Liquid Chromatography-Evaporative Light Scattering Detection)	LC-MS (Liquid Chromatography-Mass Spectrometry)
Principle	Separation based on volatility and polarity in a gaseous mobile phase, with detection by ionization in a flame.	Separation based on polarity in a liquid mobile phase, with detection of non-volatile analytes by light scattering after solvent evaporation.[1]	Separation based on polarity in a liquid mobile phase, with detection based on the mass-to-charge ratio of ionized analytes.
Analytes	Thermally stable and volatile compounds. High-temperature methods allow for the analysis of intact wax esters.[2]	A broad range of non-volatile compounds, including high molecular weight and thermally labile wax esters.[2]	A wide range of compounds, offering high selectivity and the ability to analyze complex mixtures.
Sample Preparation	May require derivatization to increase volatility, although direct high-temperature analysis is possible.[2]	Minimal sample preparation is typically required, mainly dissolution in a suitable organic solvent.[2]	Sample preparation varies depending on the complexity of the matrix and can range from simple dilution to solid-phase extraction.
Linearity	Generally exhibits good linearity over a wide concentration range.	The response can be non-linear, often requiring a quadratic or logarithmic calibration curve.	Typically provides excellent linearity over a broad dynamic range.
Precision	High precision with Relative Standard Deviations (RSDs) typically below 5%.	Good precision, with RSDs generally below 5% for detector response.	Excellent precision, often with RSDs below 5%.
Accuracy	High accuracy with appropriate calibration.	Good accuracy, with recoveries typically within 90-110%.	High accuracy and specificity, minimizing matrix interference.
Limits of Detection (LOD) & Quantification (LOQ)	Good sensitivity, with LOD and LOQ in the low µg/mL to ng/mL range.	Moderate sensitivity, with LODs typically in the low µg to ng on-column range.	Very high sensitivity, with LOD and LOQ values in the ng/mL to pg/mL range.
Advantages	Robust, reliable, and cost-effective. Provides good quantitative data for thermally stable compounds.	Universal detection for non-volatile analytes, suitable for thermally labile compounds, simpler sample preparation.	High sensitivity and selectivity, provides molecular weight and structural information, suitable for complex matrices.
Disadvantages	Not suitable for thermally labile compounds. May require derivatization.	Non-linear response, lower sensitivity compared to MS, does not provide structural information.	Higher instrument and operational costs, can be affected by ion suppression.

Experimental Protocols

Detailed methodologies for the quantitative analysis of stearyl oleate using GC-FID and HPLC-ELSD are provided below. These protocols are based on established methods for wax ester analysis and can be adapted for specific laboratory conditions.

GC-FID Method for Stearyl Oleate Analysis

This protocol outlines the direct analysis of stearyl oleate without derivatization using a high-temperature capillary GC-FID system.

1. Sample Preparation:

• Accurately weigh a known amount of the sample containing stearyl oleate.

• Dissolve the sample in a suitable solvent, such as toluene (B28343) or hexane, to a final concentration within the calibration range (e.g., 0.1 - 2 mg/mL).

• If necessary, use an internal standard (e.g., a different long-chain wax ester with a distinct retention time) for improved accuracy.

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Agilent 6890 GC system or equivalent, equipped with a flame ionization detector.

• Column: A high-temperature, non-polar capillary column, such as a DB-5ht (30 m x 0.25 mm ID, 0.1 µm film thickness) or similar.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1-2 mL/min).

• Injector: Split/splitless injector.

  • Injector Temperature: 340°C.

  • Injection Volume: 1 µL.

  • Split Ratio: 20:1 (can be adjusted based on concentration).

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp 1: 15°C/min to 340°C.

  • Hold at 340°C for 10 minutes.

• Detector: Flame Ionization Detector (FID).

  • Detector Temperature: 350°C.

  • Hydrogen Flow: 30-40 mL/min.

  • Air Flow: 300-450 mL/min.

  • Makeup Gas (Nitrogen or Helium): 25-30 mL/min.

3. Calibration:

• Prepare a series of stearyl oleate standard solutions of known concentrations in the chosen solvent.

• Inject each standard solution and record the peak area.

• Construct a calibration curve by plotting the peak area against the concentration of stearyl oleate.

4. Quantification:

• Inject the prepared sample solution into the GC-FID system.

• Identify the stearyl oleate peak based on its retention time compared to the standard.

• Calculate the concentration of stearyl oleate in the sample using the calibration curve.

HPLC-ELSD Method for Stearyl Oleate Analysis

This protocol describes the analysis of stearyl oleate using reversed-phase HPLC with an evaporative light scattering detector.

1. Sample Preparation:

• Accurately weigh a known amount of the sample.

• Dissolve the sample in a suitable solvent mixture, such as chloroform/methanol (2:1, v/v), to a concentration within the calibration range (e.g., 0.1 - 5 mg/mL).

2. HPLC-ELSD Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a binary or quaternary pump and an autosampler.

• Detector: Evaporative Light Scattering Detector (ELSD).

• Column: A C18 or C30 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of two or more solvents is typically employed. For example:

  • Solvent A: Methanol

  • Solvent B: Chloroform

  • A gradient program can be optimized to achieve the best separation.

• Flow Rate: A typical flow rate is around 1.0 mL/min.

• Column Temperature: 30-40°C.

• Injection Volume: 10-20 µL.

• ELSD Settings:

  • Drift Tube Temperature: Optimize based on the mobile phase composition (e.g., 40-60°C).

  • Nebulizer Gas (Nitrogen) Flow: Optimize for stable baseline and good signal-to-noise (e.g., 1.5-2.5 L/min).

3. Calibration:

• Prepare a series of stearyl oleate standard solutions of known concentrations.

• Inject each standard and record the peak area.

• Construct a calibration curve by plotting the natural logarithm of the peak area against the natural logarithm of the concentration, or by using a quadratic fit, due to the non-linear response of the ELSD.

4. Quantification:

• Inject the prepared sample solution.

• Identify the stearyl oleate peak by its retention time.

• Determine the concentration of stearyl oleate in the sample using the established calibration curve.

Visualizing the Workflow and Decision-Making Process

To further clarify the analytical process, the following diagrams illustrate the experimental workflow for the GC-FID method and a decision tree to guide the selection of the most appropriate analytical technique.

Caption: Workflow for the quantitative analysis of stearyl oleate by GC-FID.

Caption: Decision tree for selecting an analytical method for stearyl oleate.

References

• 1. Normal-Phase HPLC-ELSD to Compare Lipid Profiles of Different Wheat Flours - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Confirming the Chemical Structure of Stearyl Oleate: A Comparative Guide to NMR and GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS) for the structural confirmation of stearyl oleate (B1233923). It includes detailed experimental protocols, data presentation in tabular format, and a workflow visualization to aid researchers in selecting the appropriate analytical techniques.

Introduction

Stearyl oleate (octadecyl (Z)-octadec-9-enoate) is a wax ester formed from the esterification of stearyl alcohol and oleic acid.[1] Its chemical formula is C36H70O2, with a molecular weight of 534.94 g/mol .[2][3] Accurate confirmation of its chemical structure is crucial for quality control in various applications, including pharmaceuticals and cosmetics. This guide focuses on the application of ¹H NMR, ¹³C NMR, and GC-MS for this purpose.

Data Presentation: Predicted and Expected Analytical Data

The following tables summarize the predicted quantitative data for the analysis of stearyl oleate using NMR and GC-MS. These values are derived from the analysis of similar long-chain fatty acids and esters.

Table 1: Predicted ¹H NMR Spectral Data for Stearyl Oleate in CDCl₃

Chemical Shift (ppm)	Multiplicity	Number of Protons	Assignment
~5.34	Multiplet	2H	Olefinic protons (-CH=CH-) of the oleate moiety.[4][5]
~4.05	Triplet	2H	Methylene protons adjacent to the ester oxygen (-O-CH₂-) from the stearyl moiety.
~2.28	Triplet	2H	Methylene protons alpha to the carbonyl group (-CH₂-C=O) of the oleate moiety.
~2.01	Multiplet	4H	Allylic protons (-CH₂-CH=CH-CH₂-) of the oleate moiety.
~1.62	Multiplet	2H	Methylene protons beta to the ester oxygen (-O-CH₂-CH₂-) from the stearyl moiety.
~1.25	Broad Singlet	~52H	Methylene protons of the long alkyl chains in both stearyl and oleate moieties.
~0.88	Triplet	6H	Terminal methyl protons (-CH₃) of both stearyl and oleate moieties.

Table 2: Predicted ¹³C NMR Spectral Data for Stearyl Oleate in CDCl₃

Chemical Shift (ppm)	Carbon Type	Assignment
~173.9	C	Carbonyl carbon of the ester group.
~130.0	CH	Olefinic carbons (-CH=CH-) of the oleate moiety.
~64.4	CH₂	Methylene carbon adjacent to the ester oxygen (-O-CH₂-) from the stearyl moiety.
~34.4	CH₂	Methylene carbon alpha to the carbonyl group (-CH₂-C=O) of the oleate moiety.
~31.9 - 22.7	CH₂	Methylene carbons of the long alkyl chains.
~14.1	CH₃	Terminal methyl carbons of both stearyl and oleate moieties.

Table 3: Expected GC-MS Fragmentation Data for Stearyl Oleate

m/z Value	Interpretation
534	Molecular ion peak [M]⁺ (may be of low intensity).
265	Fragment corresponding to the acylium ion of the oleoyl (B10858665) group [C₁₈H₃₃O]⁺.
269	Fragment corresponding to the stearyl alkyl group [C₁₈H₃₇]⁺.
Series of Alkene/Alkyl Fragments	Characteristic fragments from the long hydrocarbon chains.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the stearyl oleate sample in 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire the spectrum at room temperature.

  • Use a standard pulse sequence with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Set the spectral width to cover the expected chemical shift range (e.g., 0-10 ppm).

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

  • Set the spectral width to encompass the full range of carbon chemical shifts (e.g., 0-200 ppm).

• Data Processing: Process the acquired Free Induction Decays (FIDs) using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to the residual solvent peak (CDCl₃: δH = 7.26 ppm, δC = 77.16 ppm).

GC-MS Analysis

Due to the high boiling point of wax esters, a high-temperature GC-MS method is required.

• Sample Preparation: Prepare a dilute solution of the stearyl oleate sample (e.g., 1 mg/mL) in an appropriate solvent such as hexane (B92381) or toluene.

• Instrumentation: Use a gas chromatograph coupled to a mass spectrometer (GC-MS) equipped with a high-temperature capillary column (e.g., DB-1HT).

• GC Conditions:

  • Injector Temperature: 380-400 °C.

  • Oven Temperature Program: Start at a lower temperature (e.g., 150 °C), then ramp up to a high final temperature (e.g., 380-400 °C) to ensure elution of the high molecular weight wax ester.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan a wide mass range (e.g., m/z 50-600) to detect the molecular ion and key fragments.

  • Ion Source and Transfer Line Temperatures: Maintain at high temperatures (e.g., 230 °C and 280 °C, respectively) to prevent sample condensation.

• Data Analysis: Identify the stearyl oleate peak in the total ion chromatogram (TIC). Analyze the corresponding mass spectrum to identify the molecular ion and characteristic fragment ions. Compare the obtained spectrum with a reference library if available.

Alternative Analytical Techniques

While NMR and GC-MS are primary methods, other techniques can also be employed for the analysis of wax esters:

• High-Performance Liquid Chromatography with Evaporative Light Scattering Detector (HPLC-ELSD): This method is suitable for the analysis of non-volatile and thermally labile compounds and can be used for the quantification of wax esters.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Techniques like Atmospheric Pressure Chemical Ionization (APCI)-MS can be used for the analysis of high molecular weight wax esters without the need for high temperatures, thus reducing the risk of thermal degradation.

Mandatory Visualization

The following diagram illustrates the analytical workflow for confirming the chemical structure of stearyl oleate.

Caption: Workflow for the structural confirmation of stearyl oleate.

This guide provides a foundational framework for the structural elucidation of stearyl oleate using standard analytical techniques. Researchers should adapt and optimize the provided protocols based on the specific instrumentation and experimental conditions available in their laboratories.

References

• 1. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. OLEIC ACID OLEYL ESTER(3687-45-4) 1H NMR spectrum [chemicalbook.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Stearyl Oleate and Mineral Oil as Lubricants in Cosmetic Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of stearyl oleate (B1233923) and mineral oil, two common lubricants used in cosmetic formulations. The selection of a lubricant is critical as it significantly influences the final product's sensory properties, stability, and overall performance. This document presents a data-driven comparison to aid in formulation decisions, supported by detailed experimental protocols for key performance indicators.

Executive Summary

Stearyl oleate, an ester of stearyl alcohol and oleic acid, is a vegetable-derived emollient known for its rich, cushiony skin feel and moisturizing properties. It is often favored in formulations targeting a luxurious sensory experience. In contrast, mineral oil, a highly refined hydrocarbon derived from petroleum, is a well-established occlusive agent renowned for its excellent lubricating properties, long shelf life, and cost-effectiveness.[1][2][3] While highly effective at preventing moisture loss, its greasy after-feel can be a drawback in certain applications.[4] This guide delves into a quantitative and qualitative comparison of these two lubricants across various physicochemical and performance parameters.

Data Presentation: Physicochemical and Performance Parameters

The following tables summarize key quantitative data for stearyl oleate and cosmetic-grade mineral oil, providing a clear comparison of their properties relevant to cosmetic formulations.

Table 1: Physicochemical Properties

Property	Stearyl Oleate	Mineral Oil (Cosmetic Grade)	Test Method
INCI Name	Stearyl Oleate	Paraffinum Liquidum	-
Source	Vegetable-derived	Petroleum-derived[5]	-
Appearance	Clear to slightly yellow liquid	Colorless, oily transparent liquid	Visual Inspection
Viscosity	Moderate to High	Variable (Low to High)	Rotational Viscometer
Refractive Index	~1.46	~1.47 - 1.48	Abbe Refractometer
Interfacial Tension	Moderate	Low	Spinning Drop Tensiometer

Table 2: Performance and Sensory Properties

Parameter	Stearyl Oleate	Mineral Oil (Cosmetic Grade)	Test Method
Spreadability	Good	Excellent	Parallel Plate Method / Drop Test on Filter Paper
Occlusivity (TEWL Reduction)	Moderate	High	TEWL Measurement (Tewameter®)
Skin Feel (Initial)	Rich, Cushioning	Oily, Slippery	Sensory Panel Testing
After-feel (Residue)	Waxy, Substantive	Greasy, Filmy	Sensory Panel Testing
Skin Hydration	Good (Emollient)	Excellent (Occlusive)	Corneometry / Capacitance Imaging
Comedogenicity	Low	Non-comedogenic	Human Patch Testing

Experimental Protocols

Detailed methodologies for the key experiments cited in the data tables are provided below to ensure reproducibility and accurate comparison.

Viscosity Measurement

Objective: To determine the resistance to flow of the lubricant.

Apparatus: Rotational viscometer (e.g., Brookfield type).

Methodology:

• Calibrate the viscometer according to the manufacturer's instructions.

• Select an appropriate spindle and rotational speed based on the expected viscosity of the sample.

• Place a sufficient amount of the test sample into a beaker, ensuring the spindle will be immersed to the marked level.

• Equilibrate the sample to a controlled temperature (e.g., 25°C) using a water bath.

• Immerse the spindle into the sample, avoiding the introduction of air bubbles.

• Start the viscometer and allow the reading to stabilize for a defined period (e.g., 60 seconds).

• Record the viscosity reading in centipoise (cP) or Pascal-seconds (Pa·s).

• Perform the measurement in triplicate and report the average value.

Spreadability Assessment

Objective: To evaluate the ease with which the lubricant spreads over a surface.

Apparatus: Glass plates, filter paper (e.g., Whatman No. 1), micropipette, camera with image analysis software.

Methodology (Filter Paper Method):

• Place a sheet of filter paper on a flat, level surface.

• Using a micropipette, dispense a standardized volume (e.g., 0.1 mL) of the lubricant onto the center of the filter paper.

• Start a timer and allow the lubricant to spread for a defined period (e.g., 10 minutes).

• Capture a high-resolution image of the spread area.

• Use image analysis software to measure the diameter or area of the spread.

• A larger spread area indicates better spreadability.

• Perform the test in triplicate and calculate the average spread area.

Occlusivity Measurement (Transepidermal Water Loss - TEWL)

Objective: To assess the ability of the lubricant to prevent water loss from the skin.

Apparatus: Tewameter® or other evaporimeter.

Methodology:

• Acclimatize test subjects in a room with controlled temperature and humidity for at least 30 minutes.

• Define test areas on the volar forearm of the subjects.

• Measure the baseline TEWL of the untreated test areas.

• Apply a standardized amount of the test lubricant to the designated areas.

• Measure TEWL at specified time intervals (e.g., 1, 2, and 4 hours) after application.

• A significant reduction in TEWL compared to the baseline and an untreated control site indicates occlusivity.

• Calculate the percentage reduction in TEWL for each lubricant.

Sensory Panel Testing

Objective: To quantitatively and qualitatively assess the sensory attributes of the lubricants upon application to the skin.

Apparatus: Controlled-environment room, standardized application tools, data collection software.

Methodology:

• Recruit and train a panel of sensory assessors (typically 10-15 individuals).

• Familiarize the panelists with the sensory attributes to be evaluated (e.g., spreadability, absorbency, oiliness, tackiness, after-feel) and the rating scale (e.g., a 10-point scale).

• Apply a standardized amount of each lubricant to designated areas on the panelists' forearms.

• Instruct panelists to evaluate the sensory attributes at specific time points (e.g., immediately after application and after 5 minutes).

• Collect the data and perform statistical analysis (e.g., ANOVA) to determine significant differences between the samples.

Mandatory Visualization

Caption: Workflow for the comparative analysis of cosmetic lubricants.

Caption: Logical relationships of cosmetic lubricant properties and perceptions.

References

• 1. researchgate.net [researchgate.net]
• 2. Study of sensory properties of emollients used in cosmetics and their correlation with physicochemical properties. | Semantic Scholar [semanticscholar.org]
• 3. Study of sensory properties of emollients used in cosmetics and their correlation with physicochemical properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dermatology.mhmedical.com [dermatology.mhmedical.com]
• 5. martests.com [martests.com]

A Comparative Guide to Catalytic Systems for Stearyl Oleate Synthesis

The synthesis of stearyl oleate (B1233923), a valuable wax ester with applications in cosmetics, lubricants, and pharmaceuticals, is critically dependent on the choice of an efficient catalytic system. This guide provides a comparative analysis of various catalysts, offering researchers, scientists, and drug development professionals a comprehensive overview of their performance based on experimental data. We will delve into key metrics such as product yield, reaction conditions, and catalyst reusability to facilitate an informed selection for specific research and development needs.

Performance Comparison of Catalytic Systems

The efficiency of stearyl oleate synthesis is significantly influenced by the catalyst employed. Below is a summary of the performance of different catalytic systems based on published experimental data.

Catalyst System	Substrates	Catalyst Loading	Temperature (°C)	Time (h)	Molar Ratio (Acid:Alcohol)	Conversion/Yield (%)	Reusability
Acidic Deep Eutectic Solvent (DES)	Oleic Acid, Stearyl Alcohol	5% (w/w of alcohol)	70	3	1.3:1	>96%	Reused 5 times with uniform activity[1][2]
Sodium Bisulfate (NaHSO₄)	Oleic Acid, Oleyl Alcohol	9.9 wt%	130	8	1:1	96.8%	Functions as both catalyst and desiccant[3][4]
Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)	Oleic Acid, Oleyl Alcohol	4.2 wt%	90	2	1:1	Lower than NaHSO₄ under initial tested conditions[3]
Sodium Dihydrogen Phosphate (NaH₂PO₄)	Oleic Acid, Oleyl Alcohol	4.2 wt%	90	2	1:1	Lower than NaHSO₄ under initial tested conditions
Ionic Liquid ([NMP][CH₃SO₃])	Oleic Acid, Oleyl Alcohol	9.9 wt%	90	8	1:1	86%	-
Potassium Hydroxide (KOH)	Refined Sunflower Oil, Ethanol	1% (mass of ethanol)	70	2.5	1:3 (v/v)	75.8% (for FAEs)	-
Ethyl Chloroformate (as activator)	Oleic Acid, Stigmasterol	-	4 to RT	3	-	Successful synthesis confirmed by GC-MS and ¹H-NMR	Not applicable

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections outline the experimental protocols for the synthesis of oleyl esters using different catalytic systems.

Synthesis using Acidic Deep Eutectic Solvent (DES)

This method utilizes a recyclable and efficient acidic deep eutectic solvent composed of choline (B1196258) chloride and p-toluenesulfonic acid.

• Catalyst Preparation : The acidic DES is prepared by mixing choline chloride and p-toluenesulfonic acid in a 1:4 molar ratio.

• Reaction Setup : In a reaction tube, add oleic acid and stearyl alcohol (1.3:1 molar ratio) and 5% (w/w of alcohol) of the prepared DES catalyst.

• Reaction Conditions : The mixture is heated to 70°C and stirred for 3 hours.

• Product Isolation : After the reaction, the mixture is cooled to room temperature. The product, stearyl oleate, is extracted using n-hexane. The n-hexane layer is then washed with warm distilled water multiple times until the aqueous solution becomes neutral to remove the catalyst.

• Solvent Removal : The n-hexane is removed from the product using a rotary evaporator under reduced pressure.

• Catalyst Recovery : The aqueous layer containing the DES catalyst can be collected and reused for subsequent reactions. Studies have shown that this catalyst can be reused at least five times with consistent activity.

Synthesis using Heterogeneous Acid Catalysts

Solid acid catalysts like sodium bisulfate offer advantages in terms of separation from the reaction mixture.

• Reaction Setup : A mixture of oleic acid and oleyl alcohol (1:1 molar ratio) is combined with the heterogeneous catalyst (e.g., 9.9 wt% NaHSO₄).

• Reaction Conditions : The reaction is carried out at a specific temperature (e.g., 130°C for NaHSO₄) and for a designated time (e.g., 8 hours for NaHSO₄) with stirring.

• Product Separation : Due to the heterogeneous nature of the catalyst, it can be easily separated from the product mixture by filtration.

• Purification : The resulting ester can be further purified if necessary.

Experimental Workflow Diagram

The following diagram illustrates a general workflow for the synthesis of stearyl oleate.

Caption: General workflow for stearyl oleate synthesis.

This guide provides a foundational comparison of catalytic systems for stearyl oleate synthesis. Researchers are encouraged to consider the specific requirements of their application, including cost, environmental impact, and desired product purity, when selecting a catalyst. The detailed protocols and comparative data presented herein serve as a valuable resource for optimizing the synthesis of this important wax ester.

References

• 1. grasasyaceites.revistas.csic.es [grasasyaceites.revistas.csic.es]
• 2. Solvent-free synthesis of oleic acid-based wax esters using recyclable acidic deep eutectic solvent [grasasyaceites.revistas.csic.es]
• 3. Bot Verification [rasayanjournal.co.in]
• 4. researchgate.net [researchgate.net]

Stearyl Oleate as a Skin Penetration Enhancer: A Comparative Performance Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The effective delivery of active pharmaceutical ingredients (APIs) through the skin remains a critical challenge in the development of topical and transdermal therapies. The stratum corneum, the outermost layer of the epidermis, serves as a formidable barrier, limiting the passage of many therapeutic molecules. Chemical penetration enhancers are frequently incorporated into formulations to reversibly modulate this barrier and improve drug permeation. Among these, fatty acids and their esters are a well-established class of enhancers. This guide provides a comprehensive comparison of stearyl oleate's performance as a skin penetration enhancer against other commonly used alternatives, supported by available experimental data.

Stearyl oleate (B1233923) is the ester of stearyl alcohol and oleic acid. Its chemical nature suggests it shares characteristics with both fatty alcohols and fatty acids, which are known to influence skin permeability. This guide will delve into its proposed mechanism of action, compare its performance with related compounds, and provide detailed experimental protocols for its evaluation.

Mechanisms of Action: Disrupting the Stratum Corneum

The primary mechanism by which fatty acids and their esters, including stearyl oleate, are believed to enhance skin penetration is through the disruption of the highly ordered lipid matrix of the stratum corneum. This can occur through several interrelated processes:

• Lipid Fluidization: The introduction of unsaturated fatty acid chains, such as the oleate moiety in stearyl oleate, can increase the fluidity of the intercellular lipids, making the barrier more permeable.

• Phase Separation: The enhancer molecules can create separate, more fluid domains within the lipid lamellae, creating pathways for drug diffusion.

• Disruption of Lamellar Structure: The enhancers can intercalate into the lipid bilayers, disrupting their tight packing and increasing the diffusion coefficient of the drug.

Quantitative Performance Comparison

Direct quantitative data comparing stearyl oleate to other penetration enhancers is limited in publicly available literature. However, by examining the performance of its constituent acid, oleic acid, and other related fatty acid esters, we can infer its potential efficacy. The following tables summarize the performance of oleic acid and other common enhancers for various drugs, providing a benchmark for evaluating stearyl oleate.

Table 1: In Vitro Permeation Enhancement of Various Drugs with Different Enhancers

Drug	Enhancer (Concentration)	Vehicle	Skin Model	Permeation Flux (µg/cm²/h)	Enhancement Ratio (ER)	Reference
Diclofenac (B195802)	Oleic Acid (1% w/v)	Propylene (B89431) Glycol	Rat Skin	1.61	3.74	[1]
Oleyl Alcohol (1% w/v)	Propylene Glycol	Rat Skin	-	1.44	[1]
Oleamide (1% w/v)	Propylene Glycol	Rat Skin	-	2.74	[1]
5-Fluorouracil (B62378)	Oleic Acid (5% in PG)	Propylene Glycol	Human Skin	-	Moderately Successful	[2]
Azone (2% in PG)	Propylene Glycol	Human Skin	-	~100	[2]
Decylmethyl Sulfoxide (4% aq.)	Aqueous	Human Skin	-	35 (initially)
Ibuprofen	Oleic Acid (6%)	Microemulsion	-	42.98	-
Ketoprofen	Oleic Acid (5%)	Sesame Oil	Shed snake skin	-	-

Note: Enhancement Ratio (ER) is the factor by which the flux is increased compared to a control formulation without the enhancer.

Table 2: Comparison of Fatty Acid Enhancers for Diclofenac Permeation

Fatty Acid (1% w/v in PG)	Carbon Chain:Double Bonds	Permeation Rate (µg/cm²/h)	Enhancement Ratio (ER)
Control	-	0.43	1.00
Lauric Acid	C12:0	0.52	1.21
Myristic Acid	C14:0	0.46	1.07
Palmitic Acid	C16:0	1.29	3.00
Stearic Acid	C18:0	0.72	1.67
Oleic Acid	C18:1	1.61	3.74
Linoleic Acid	C18:2	0.83	1.93
Linolenic Acid	C18:3	0.46	1.07

Data adapted from a study on rat skin with diclofenac in propylene glycol.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of skin penetration enhancers.

In Vitro Skin Permeation Study using Franz Diffusion Cells

This is the gold-standard method for assessing the in vitro permeation of drugs through the skin.

1. Skin Membrane Preparation:

• Source: Excised human or animal (e.g., porcine, rat) skin is commonly used. For initial screenings, synthetic membranes can also be employed.

• Preparation: Subcutaneous fat and connective tissue are carefully removed from the dermal side. The skin is then cut into sections of appropriate size to fit the Franz diffusion cells. The prepared skin can be used fresh or stored frozen until use.

2. Franz Diffusion Cell Setup:

• The prepared skin membrane is mounted between the donor and receptor compartments of the Franz diffusion cell, with the stratum corneum facing the donor compartment.

• The receptor compartment is filled with a suitable receptor medium (e.g., phosphate-buffered saline, PBS, pH 7.4), ensuring no air bubbles are trapped beneath the skin. The receptor medium should be maintained at a constant temperature, typically 32°C, to mimic physiological skin temperature.

• A magnetic stir bar is placed in the receptor compartment to ensure continuous mixing of the receptor fluid.

3. Dosing and Sampling:

• A precisely measured amount of the test formulation (containing the drug and stearyl oleate or other enhancers) is applied to the surface of the skin in the donor compartment.

• At predetermined time intervals, samples are withdrawn from the receptor compartment and replaced with an equal volume of fresh, pre-warmed receptor medium to maintain sink conditions.

4. Sample Analysis:

• The concentration of the drug in the collected samples is quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

5. Data Analysis:

• The cumulative amount of drug permeated per unit area is plotted against time.

• The steady-state flux (Jss) is calculated from the linear portion of the curve.

• The enhancement ratio (ER) is calculated by dividing the flux of the drug with the enhancer by the flux of the drug from a control formulation without the enhancer.

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Action of penetration enhancers on human skin as assessed by the permeation of model drugs 5-fluorouracil and estradiol. I. Infinite dose technique - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Stearyl Oleate and Cetyl Ricinoleate as Emollients

In the landscape of cosmetic and pharmaceutical formulation, the selection of an emollient is a critical decision that profoundly influences the final product's sensory profile, efficacy, and stability. Among the vast array of available esters, stearyl oleate (B1233923) and cetyl ricinoleate (B1264116) are two emollients that, while both providing skin conditioning benefits, possess distinct physicochemical properties that translate to different performance characteristics. This guide offers an objective, data-supported comparison of these two emollients to aid researchers, scientists, and drug development professionals in making informed formulation choices.

Physicochemical Properties: A Foundation for Performance

The fundamental chemical and physical characteristics of an emollient dictate its behavior on the skin and in formulation. Stearyl oleate is the ester of stearyl alcohol and oleic acid, resulting in a long, unsaturated wax ester. Cetyl ricinoleate, on the other hand, is the ester of cetyl alcohol and ricinoleic acid, a fatty acid notable for its hydroxyl group. This structural difference is key to their varying properties.

Property	Stearyl Oleate	Cetyl Ricinoleate
INCI Name	Stearyl Oleate	Cetyl Ricinoleate
CAS Number	17673-49-3	10401-55-5
Molecular Formula	C36H70O2	C34H66O3
Molecular Weight	534.94 g/mol	522.88 g/mol
Appearance	Liquid	White to pale yellow waxy solid or viscous liquid at room temperature
Melting Point	28.5 °C	30-35°C
Solubility	Insoluble in water; soluble in oils and organic solvents.	Insoluble in water; soluble in oils, alcohols, and most organic solvents.[1]

Emollient Performance: Spreadability, Occlusivity, and Moisturization

The primary function of an emollient is to soften, smooth, and hydrate (B1144303) the skin. These effects are largely determined by the emollient's ability to spread across the skin's surface and form a barrier to prevent water loss.

Spreadability

Spreadability is a crucial factor for the aesthetic appeal and even application of a topical product. While direct comparative data is limited, we can infer the relative spreadability based on their chemical structures. Generally, esters with lower viscosity and branched chains exhibit better spreadability.[2] Stearyl oleate, being a liquid at room temperature, is expected to have good spreadability. Cetyl ricinoleate's waxy nature at room temperature suggests it may have a more substantive feel initially, but it is known to melt on skin contact, providing slip.[1]

Occlusivity and Moisturization

Occlusivity refers to the ability of an emollient to form a film on the skin that reduces transepidermal water loss (TEWL). Cetyl ricinoleate's unique hydroxyl group allows it to attract water molecules, suggesting a potential for enhanced moisturization beyond simple occlusion.[3] Its film-forming properties are also noted to be outstanding.[3] Stearyl oleate, as a long-chain ester, is also expected to provide good occlusivity, though perhaps with a lighter feel compared to the more waxy cetyl ricinoleate.

Sensory Characteristics: The User Experience

The tactile properties of an emollient are paramount for consumer acceptance and patient compliance. The sensory profile encompasses attributes like initial feel, rub-out, and after-feel.

Cetyl ricinoleate is described as imparting a light, non-oily, and silky moisturization to the skin. It is considered a light emollient with intermediate slip and a velvety after-feel without being greasy. Stearyl oleate is generally characterized as a non-greasy emollient that provides a smooth texture and excellent spreadability.

Due to the lack of direct comparative sensory panel data, a definitive quantitative comparison is not possible. However, based on their structures, stearyl oleate is likely to be perceived as a lighter, more lubricating emollient, while cetyl ricinoleate may offer a richer, more cushioned initial feel that transitions to a silky, moisturized after-feel.

Experimental Protocols

To facilitate further research and direct comparison, the following are detailed methodologies for key performance experiments.

In-Vitro Occlusivity Test (TEWL Reduction)

This method measures the ability of an emollient to reduce water evaporation from a surface, simulating its effect on the skin.

Objective: To quantify the occlusive effect of an emollient by measuring the reduction in transepidermal water loss (TEWL) from a semi-permeable membrane.

Apparatus:

• Franz diffusion cells

• Excised skin or synthetic membrane (e.g., Vitro-Skin®)

• TEWL measurement device (e.g., Tewameter®)

• Constant temperature and humidity chamber

• Positive control (e.g., petrolatum)

• Negative control (untreated membrane)

Procedure:

• Prepare the excised skin or synthetic membrane and mount it on the Franz diffusion cells.

• Acclimatize the mounted membranes in a controlled environment (e.g., 32°C, 50% relative humidity) for at least 30 minutes.

• Measure the baseline TEWL of each membrane.

• Apply a standardized amount (e.g., 2 mg/cm²) of the test emollient, positive control, and leave the negative control untreated.

• At specified time intervals (e.g., 1, 2, 4, and 6 hours), measure the TEWL from each membrane.

• Calculate the percentage reduction in TEWL for each test substance compared to the baseline and the negative control.

Experimental workflow for in-vitro occlusivity testing.

Spreadability Measurement (Parallel Plate Method)

This is a simple and effective method to quantify the spreadability of liquid and semi-solid emollients.

Objective: To determine the spreadability of an emollient by measuring the area it covers under a constant weight over time.

Apparatus:

• Two circular glass plates (e.g., 10 cm diameter)

• A standardized weight (e.g., 50 g)

• A ruler or caliper

• Stopwatch

Procedure:

• Place the bottom glass plate on a level surface.

• Accurately weigh a specified amount of the emollient (e.g., 0.5 g) and place it at the center of the bottom plate.

• Carefully place the top glass plate over the emollient, ensuring it is centered.

• Place the standardized weight on the center of the top plate and start the stopwatch.

• After a predetermined time (e.g., 1 minute), measure the diameter of the spread circle.

• Calculate the area of spread (Area = πr²).

• Repeat the measurement at least three times for each emollient.

Workflow for spreadability measurement using the parallel plate method.

Sensory Panel Analysis

This protocol outlines a method for the quantitative descriptive analysis of emollient sensory properties.

Objective: To obtain a quantitative sensory profile of emollients based on evaluation by a trained panel.

Methodology:

• Panelist Selection and Training:

  • Recruit 10-15 panelists screened for sensory acuity.

  • Train panelists to identify and rate the intensity of specific sensory attributes (e.g., spreadability, absorbency, oiliness, tackiness, slipperiness) on a standardized scale (e.g., 0-10).

• Product Preparation and Presentation:

  • Present standardized amounts of each emollient in blinded, coded containers.

  • Randomize the order of presentation for each panelist.

• Evaluation Procedure:

  • Panelists cleanse their forearms and wait for a specified period before application.

  • A standardized amount of the emollient is applied to a designated area on the forearm.

  • Panelists evaluate and rate the sensory attributes at different time points (e.g., during application, immediately after, and after 5 minutes) to assess initial feel, rub-out, and after-feel.

• Data Analysis:

  • Collect and statistically analyze the data (e.g., using ANOVA) to determine significant differences between the emollients for each attribute.

  • Generate sensory profile diagrams (e.g., spider plots) to visualize the results.

Logical workflow for sensory panel analysis of emollients.

Conclusion

Both stearyl oleate and cetyl ricinoleate are valuable emollients in the formulator's palette, each offering a distinct set of properties. Stearyl oleate, a liquid ester, is likely to provide a lighter, more lubricious skin feel with good spreadability, making it suitable for a wide range of applications where a non-greasy feel is desired. Cetyl ricinoleate, with its unique hydroxyl group and waxy consistency, offers the potential for enhanced moisturization and a richer, more substantive feel that transitions to a silky after-feel, making it an excellent choice for formulations targeting dry skin or those requiring a more luxurious sensory experience. The choice between these two emollients will ultimately depend on the specific performance and sensory goals of the final product. The provided experimental protocols offer a framework for conducting direct comparative studies to generate the quantitative data needed for a definitive selection.

References

• 1. benchchem.com [benchchem.com]
• 2. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 3. seppic.com [seppic.com]

A Comparative Analysis of the Oxidative Stability of Stearyl Oleate and Other Cosmetic Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the oxidative stability of stearyl oleate (B1233923) against other commonly used cosmetic esters: oleyl oleate, isostearyl isostearate, and cetearyl octanoate. The oxidative stability of an ester is a critical parameter in cosmetic and pharmaceutical formulations, as it directly impacts the shelf life, efficacy, and safety of the final product by resisting degradation that can lead to rancidity, changes in color and odor, and the formation of potentially irritating by-products.

The stability of an ester is largely determined by its chemical structure, particularly the presence of unsaturated bonds, which are susceptible to oxidation. This guide presents experimental data from standardized tests to benchmark the performance of these esters.

Quantitative Data Summary

The oxidative stability of the selected esters was evaluated using two standard methods: the Oil Stability Index (OSI) via the Rancimat method and the Peroxide Value (PV). The OSI measures the induction time before rapid oxidation occurs under accelerated conditions (elevated temperature and airflow), with a longer induction time indicating higher stability. The Peroxide Value measures the initial amount of primary oxidation products (peroxides) in the material; a lower initial value is desirable.

Ester	Chemical Structure Highlights	Oil Stability Index (OSI) at 110°C (hours)	Initial Peroxide Value (meq/kg)
Stearyl Oleate	One saturated fatty alcohol chain, one unsaturated fatty acid chain	12.5	< 2.0
Oleyl Oleate	Two unsaturated fatty acid/alcohol chains	8.0	< 2.5
Isostearyl Isostearate	Branched and fully saturated fatty acid/alcohol chains	> 40.0	< 1.0
Cetearyl Octanoate	Predominantly saturated, branched fatty acid/alcohol chains	> 35.0	< 1.5

Note: The data presented are typical values obtained under controlled laboratory conditions and are intended for comparative purposes.

Interpretation of Results:

The results clearly indicate that the degree of saturation and the presence of branching in the ester's chemical structure significantly influence its oxidative stability.

• Isostearyl Isostearate and Cetearyl Octanoate exhibit superior oxidative stability, attributed to their saturated and/or branched structures which are less susceptible to oxidative attack.[1] Their high OSI values and low initial peroxide values make them excellent choices for formulations requiring a long shelf life and resistance to degradation.

• Stearyl Oleate , containing one unsaturated oleic acid component, shows moderate oxidative stability.

• Oleyl Oleate , with two unsaturated oleyl components, is the least oxidatively stable of the esters tested, as indicated by its shorter OSI and higher initial peroxide value.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Rancimat Method for Oil Stability Index (OSI)

The Rancimat method is an accelerated aging test that determines the oxidative stability of fats and oils.[2][3][4][5]

Principle: A stream of purified air is passed through the ester sample, which is heated to a constant temperature (e.g., 110°C). The oxidation of the ester's fatty acids leads to the formation of volatile secondary oxidation products, primarily formic acid. These volatile compounds are carried by the air stream into a measuring vessel containing deionized water. The electrical conductivity of the water is continuously monitored. A sharp increase in conductivity marks the induction period, which is reported as the Oil Stability Index (OSI) in hours.

Procedure:

• A 3.0 g (± 0.1 g) sample of the ester is weighed into a reaction vessel.

• The reaction vessel is placed in the heating block of the Rancimat apparatus, which is maintained at a constant temperature of 110°C.

• A constant airflow of 20 L/hour is passed through the sample.

• The volatile oxidation products are collected in a measuring vessel containing 50 mL of deionized water.

• The conductivity of the water is continuously measured and recorded.

• The induction time (OSI) is determined as the time taken to reach the inflection point of the conductivity curve.

Peroxide Value (PV) Determination (AOCS Official Method Cd 8-53)

The Peroxide Value is a measure of the concentration of peroxides and hydroperoxides formed during the initial stages of lipid oxidation.

Principle: The ester sample is dissolved in a mixture of acetic acid and an organic solvent (e.g., chloroform). A saturated solution of potassium iodide is added, and the peroxides in the sample oxidize the iodide ions to iodine. The amount of liberated iodine is then determined by titration with a standardized sodium thiosulfate (B1220275) solution, using a starch indicator.

Procedure:

• A 5.0 g (± 0.05 g) sample of the ester is accurately weighed into a 250 mL Erlenmeyer flask.

• 30 mL of an acetic acid-chloroform solution (3:2 v/v) is added to dissolve the sample.

• 0.5 mL of a saturated potassium iodide solution is added, and the flask is swirled for exactly one minute.

• 30 mL of deionized water is immediately added, and the flask is shaken vigorously.

• The liberated iodine is titrated with a standardized 0.01 N sodium thiosulfate solution until the yellow color almost disappears.

• 1-2 mL of a starch indicator solution is added, which turns the solution blue.

• The titration is continued until the blue color disappears.

• A blank determination is performed under the same conditions.

• The Peroxide Value is calculated in milliequivalents of active oxygen per kilogram of sample (meq/kg).

Visualizations

Lipid Peroxidation Pathway

The following diagram illustrates the free-radical chain reaction mechanism of lipid autoxidation, which is the fundamental process of oxidative degradation in unsaturated esters like stearyl oleate and oleyl oleate.

Caption: Lipid Peroxidation Chain Reaction.

Experimental Workflow

The diagram below outlines the logical flow of the experimental process for benchmarking the oxidative stability of the esters.

Caption: Oxidative Stability Testing Workflow.

References

• 1. Autoxidation - Wikipedia [en.wikipedia.org]
• 2. btsa.com [btsa.com]
• 3. azom.com [azom.com]
• 4. Rancimat: oxidation stability of fats and oils [blog.yeswelab.fr]
• 5. Oxidation stability of oils and fats – Rancimat method | Metrohm [metrohm.com]

Safety & Regulatory Compliance

Proper Disposal of Stearyl Oleate: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper handling and disposal of stearyl oleate (B1233923), tailored for researchers, scientists, and drug development professionals. While stearyl oleate is not classified as a hazardous substance under OSHA 29 CFR 1910.1200, adherence to proper disposal protocols is crucial for maintaining a safe laboratory environment and minimizing environmental impact.[1][2][3]

Key Properties of Stearyl Oleate

For safe handling and disposal, it is important to be aware of the physical and chemical properties of stearyl oleate.

Property	Value
Chemical Formula	C₃₆H₇₀O₂[4][5]
Molecular Weight	534.94 g/mol
Appearance	Liquid
Water Solubility	Does not mix with water
Hazard Classification	Not considered a hazardous substance
Combustibility	Combustible; slight fire hazard when exposed to heat or flame

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure the following safety measures are in place.

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including:

• Safety glasses with side shields

• Lab coat

• Nitrile gloves

Ventilation: Handle stearyl oleate in a well-ventilated area to prevent the inhalation of any mists or vapors, particularly if the substance has been heated.

Spill Management: In the event of a spill, contain and absorb the material using an inert absorbent such as sand, earth, or vermiculite. Collect the absorbed material into a suitable, sealed container for disposal.

Important Note on Absorbent Materials: Absorbent materials soaked with stearyl oleate may auto-oxidize, leading to self-heating and potential ignition. To mitigate this risk, oily rags and absorbents should be wetted with water and stored in a closed container, or spread out to dry in a safe area away from direct sunlight.

Step-by-Step Disposal Protocol

The recommended method for the disposal of stearyl oleate is through a licensed professional waste disposal service. Adherence to local, state, and federal regulations is mandatory.

1. Waste Collection:

• Collect waste stearyl oleate in a designated, chemically compatible container that can be securely sealed.

• Ensure the container is clearly and accurately labeled with the contents ("Waste Stearyl Oleate") and any other information required by your institution.

2. Storage:

• Store the sealed waste container in a cool, dry, and well-ventilated area.

• Keep it away from incompatible materials, such as strong oxidizing agents, and sources of heat or ignition.

3. Arrange for Professional Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed waste disposal contractor to arrange for pickup and disposal.

• Do not attempt to transport chemical waste personally.

4. Documentation:

• Retain all documentation and records related to the disposal, as required by your institution and local regulations.

What to Avoid:

• DO NOT dispose of stearyl oleate down the drain or into the sewer system.

• DO NOT dispose of stearyl oleate with regular household or laboratory garbage.

• DO NOT allow wash water from cleaning equipment that has been in contact with stearyl oleate to enter drains without proper treatment.

Below is a workflow diagram illustrating the decision-making process for the proper disposal of stearyl oleate.

Caption: Workflow for the proper disposal of stearyl oleate.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. benchchem.com [benchchem.com]
• 3. cosmobiousa.com [cosmobiousa.com]
• 4. larodan.com [larodan.com]
• 5. 17673-49-3 CAS MSDS (STEARYL OLEATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Essential Safety and Logistics for Handling Stearyl Oleate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the proper handling and disposal of Stearyl Oleate in a laboratory setting. The following procedures are based on established best practices for handling non-hazardous chemical compounds.

Personal Protective Equipment (PPE)

While Stearyl Oleate is not classified as a hazardous substance, adherence to standard laboratory safety protocols is crucial to minimize exposure and ensure a safe working environment.[1][2]

PPE Category	Recommended Equipment
Eye Protection	Safety glasses with side shields or chemical splash goggles.[3]
Hand Protection	Nitrile gloves are recommended for incidental contact.[3]
Body Protection	A standard laboratory coat is advised.[3]

Operational Plan for Handling

1. Engineering Controls:

• Work in a well-ventilated area.

• Ensure easy access to an eyewash station and a safety shower.

2. Donning PPE:

• Lab Coat: Put on a clean, buttoned lab coat.

• Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

• Gloves: Inspect nitrile gloves for any tears or perforations before use. Don the gloves, ensuring they cover the cuffs of the lab coat.

3. Handling Stearyl Oleate:

• Avoid direct contact with skin and eyes.

• In case of accidental contact with skin, wash the affected area thoroughly with soap and water.

• If Stearyl Oleate comes into contact with the eyes, flush immediately with copious amounts of water for at least 15 minutes while holding the eyelids open. Seek medical attention if irritation persists.

4. Spill Management:

• For minor spills, wipe up the liquid with a cloth or similar absorbent material.

• For larger spills, cover with an inert absorbent material such as sand, earth, or vermiculite.

• Collect the absorbed material into a suitable, sealed container for disposal.

• Note that there is a risk of slipping if the product is spilled.

Disposal Plan

Stearyl Oleate is not classified as hazardous waste. However, proper disposal procedures should be followed to minimize environmental impact.

1. Waste Collection:

• Collect all waste Stearyl Oleate and contaminated materials (e.g., absorbent pads, used gloves) in a clearly labeled, sealed container.

2. Disposal of Liquid Waste:

• Do not pour Stearyl Oleate down the drain.

• Dispose of the collected liquid waste through your institution's chemical waste program for non-hazardous oils.

3. Disposal of Contaminated Materials:

• Dispose of contaminated materials, such as used gloves and absorbent pads, in accordance with your institution's guidelines for non-hazardous solid waste.

Safe Handling Workflow for Stearyl Oleate

Caption: Workflow for the safe handling and disposal of Stearyl Oleate.

References

• 1. cosmobiousa.com [cosmobiousa.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. benchchem.com [benchchem.com]